4-Biphenylylacetic acid methyl ester

• CAS: 59793-29-2

Core Science & Biosynthesis

4-biphenylylacetic acid methyl ester synthesis from 4-bromophenylacetic acid

An In-depth Technical Guide for the Synthesis of 4-biphenylylacetic acid methyl ester from 4-bromophenylacetic acid

Executive Summary

This technical guide provides a comprehensive, two-step synthetic pathway for the preparation of 4-biphenylylacetic acid methyl ester, a derivative of the non-steroidal anti-inflammatory drug (NSAID) Felbinac. The synthesis commences with 4-bromophenylacetic acid and proceeds through a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction to form the key intermediate, 4-biphenylylacetic acid. Subsequent acid-catalyzed Fischer-Speier esterification yields the target methyl ester. This document furnishes a detailed exposition of the reaction mechanisms, rationale for reagent selection, step-by-step experimental protocols, and critical safety considerations, tailored for researchers and professionals in organic synthesis and drug development.

Introduction & Strategic Overview

4-Biphenylylacetic acid and its derivatives are of significant interest in medicinal chemistry. The parent acid, Felbinac, is the active metabolite of the pro-drug fenbufen and is utilized topically for its anti-inflammatory and analgesic properties.[1] The synthesis of its methyl ester serves as a valuable case study in multi-step organic synthesis, employing foundational reactions in C-C bond formation and functional group interconversion.

The selected synthetic strategy involves a robust and high-yielding two-step process:

• Suzuki-Miyaura Cross-Coupling: Formation of the biphenyl scaffold by coupling 4-bromophenylacetic acid with phenylboronic acid. This palladium-catalyzed reaction is renowned for its mild conditions, high functional group tolerance, and broad applicability in constructing biaryl systems.[2][3]

• Fischer-Speier Esterification: Conversion of the intermediate carboxylic acid to the final methyl ester using methanol in the presence of a strong acid catalyst. This classic, equilibrium-driven reaction is a cost-effective and scalable method for ester synthesis.[4][5]

This guide elucidates the causality behind each procedural step, grounding the practical application in established mechanistic principles.

Figure 1: High-level workflow for the two-step synthesis.

Step 1: Suzuki-Miyaura Cross-Coupling for 4-Biphenylylacetic Acid

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, facilitating the creation of a carbon-carbon bond between an organohalide and an organoboron compound.[2][6]

Mechanistic Overview

The reaction proceeds via a well-established catalytic cycle involving a palladium catalyst.[7][8] The cycle comprises three fundamental steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 4-bromophenylacetic acid, forming a Pd(II) complex. This is often the rate-determining step of the cycle.[2]

• Transmetalation: The organic group from the activated organoboron species (phenylboronic acid) is transferred to the Pd(II) complex, displacing the halide. This step requires activation by a base.[2][6]

• Reductive Elimination: The two organic fragments on the Pd(II) complex couple and are eliminated, forming the C-C bond of the biaryl product and regenerating the catalytically active Pd(0) species.[7][8]

Figure 2: The catalytic cycle of the Suzuki-Miyaura reaction.

Rationale for Component Selection

• Palladium Catalyst: Palladium acetate (Pd(OAc)₂) is a common and relatively air-stable precatalyst.[9][10] In the reaction mixture, it is reduced in situ to the active Pd(0) species. While catalysts like Pd(PPh₃)₄ can also be used, the combination of a simple palladium salt with a phosphine ligand offers flexibility and high activity.[7][9]

• Base: A base is crucial for activating the phenylboronic acid, forming a more nucleophilic boronate complex that facilitates transmetalation.[6][11] Potassium carbonate (K₂CO₃) is a moderately strong, inexpensive, and effective base for this purpose.[12][13] Other bases like K₃PO₄ or Cs₂CO₃ can be used, sometimes offering advantages for less reactive substrates.[14]

• Solvent System: A biphasic solvent system, such as toluene and water, is often employed.[3][13] This allows the inorganic base and boronic acid byproducts to reside in the aqueous phase, while the organic starting materials and product remain in the organic phase, simplifying workup.

Detailed Experimental Protocol: Synthesis of 4-Biphenylylacetic Acid

This protocol is adapted from established literature procedures.[13]

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-bromophenylacetic acid (1.0 eq), phenylboronic acid (1.2 eq), and potassium carbonate (1.2 eq).

• Catalyst Addition: Add palladium(II) acetate (0.01 eq, 1 mol%).

• Solvent Addition: Add a mixture of toluene and water (e.g., a 3:1 ratio). The mixture should be deoxygenated by bubbling argon or nitrogen through it for 15-20 minutes to prevent oxidation of the palladium catalyst.

• Reaction: Heat the reaction mixture to a gentle reflux (a temperature of 65-80 °C is typical) with vigorous stirring for 20-24 hours.[13] Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: After cooling to room temperature, dilute the mixture with water.[13] Transfer the mixture to a separatory funnel and acidify the aqueous layer with hydrochloric acid (e.g., 2M HCl) until a precipitate forms (pH ~2).[13]

• Extraction: Extract the product into an organic solvent such as dichloromethane or ethyl acetate (2 x volumes).[13]

• Purification: Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude solid product, 4-biphenylylacetic acid.[13] Further purification can be achieved by recrystallization if necessary.

Step 2: Fischer-Speier Esterification for the Methyl Ester

Fischer esterification is a classic acid-catalyzed condensation reaction between a carboxylic acid and an alcohol to form an ester and water.[4]

Mechanistic Overview

The reaction is an equilibrium process. The mechanism involves several key steps:[5][15]

• Protonation: The carbonyl oxygen of the carboxylic acid is protonated by the strong acid catalyst, which significantly increases the electrophilicity of the carbonyl carbon.[15][16]

• Nucleophilic Attack: A molecule of methanol acts as a nucleophile, attacking the activated carbonyl carbon to form a tetrahedral intermediate.[4][16]

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups, converting it into a good leaving group (H₂O).[5]

• Elimination of Water: The tetrahedral intermediate collapses, eliminating a molecule of water and forming a protonated ester.[5]

• Deprotonation: The protonated ester is deprotonated (typically by another molecule of methanol or the conjugate base of the catalyst) to yield the final ester product and regenerate the acid catalyst.[15]

Figure 3: Key stages in the acid-catalyzed Fischer esterification.

Rationale for Component Selection

• Alcohol/Solvent: Methanol is used in large excess to serve as both the reactant and the solvent. According to Le Châtelier's principle, this large excess shifts the reaction equilibrium towards the product side, maximizing the yield of the methyl ester.[17]

• Acid Catalyst: A strong protic acid like concentrated sulfuric acid (H₂SO₄) is required to effectively protonate the carboxylic acid, thereby activating it for nucleophilic attack.[15]

• Reaction Conditions: Heating the reaction to reflux is necessary to provide the activation energy for the reaction to proceed at a reasonable rate.[18]

Detailed Experimental Protocol: Synthesis of 4-Biphenylylacetic Acid Methyl Ester

This protocol is based on standard Fischer esterification procedures.[18]

• Reaction Setup: In a round-bottom flask, dissolve the crude 4-biphenylylacetic acid (1.0 eq) from the previous step in an excess of methanol (e.g., 20-50 equivalents).

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 eq) dropwise while stirring.

• Reaction: Attach a reflux condenser and heat the mixture to reflux for 4-6 hours. Monitor the disappearance of the starting material by TLC.

• Workup: After cooling, neutralize the excess acid by carefully adding a saturated solution of sodium bicarbonate (NaHCO₃) until effervescence ceases.

• Extraction: Remove the bulk of the methanol under reduced pressure. Add water to the residue and extract the product with an organic solvent like ethyl acetate (2 x volumes).

• Purification: Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo. The crude product can be purified by flash column chromatography on silica gel to yield pure 4-biphenylylacetic acid methyl ester.

Data Summary & Characterization

Table 1: Summary of Reagents and Typical Conditions

Step	Reaction	Key Reagents	Catalyst	Base	Solvent	Temp.	Time (h)
1	Suzuki Coupling	4-Bromophenylacetic acid, Phenylboronic acid	Pd(OAc)₂	K₂CO₃	Toluene/H₂O	65-80 °C	20-24
2	Esterification	4-Biphenylylacetic acid, Methanol	H₂SO₄	N/A	Methanol	Reflux	4-6

Table 2: Expected Analytical Data for 4-Biphenylylacetic Acid Methyl Ester

Analysis Type	Expected Result
Molecular Formula	C₁₅H₁₄O₂
Molecular Weight	226.27 g/mol
¹H NMR (CDCl₃)	δ ~7.6-7.3 (m, 9H, Ar-H), 3.7 (s, 3H, -OCH₃), 3.65 (s, 2H, -CH₂-)
¹³C NMR (CDCl₃)	δ ~172 (C=O), 141, 140, 134, 130, 129, 127.5, 127 (Ar-C), 52 (-OCH₃), 41 (-CH₂-)
Mass Spec (EI)	m/z 226 (M⁺)
Note: NMR chemical shifts (δ) are approximate and reported in ppm. Actual values may vary based on solvent and instrument.

Safety & Handling Considerations

• Palladium Catalysts: Palladium compounds can be toxic and should be handled with care in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Boronic Acids: Phenylboronic acid can be an irritant. Avoid inhalation of dust and skin contact.

• Solvents: Toluene and methanol are flammable and toxic. All heating and solvent removal should be performed in a fume hood away from ignition sources.

• Acids and Bases: Concentrated sulfuric acid is highly corrosive. Potassium carbonate is an irritant. Handle with extreme care and appropriate PPE.

• Reaction Exotherms: Palladium-catalyzed cross-coupling reactions can be exothermic.[19][20] For larger-scale reactions, the rate of addition of reagents and catalyst should be controlled, and adequate cooling should be available to prevent a thermal runaway.[21][22]

Conclusion

This guide outlines a reliable and efficient two-step synthesis of 4-biphenylylacetic acid methyl ester starting from 4-bromophenylacetic acid. The methodology leverages a robust Suzuki-Miyaura coupling for the key biaryl bond formation, followed by a classic Fischer-Speier esterification. The detailed protocols and mechanistic insights provided herein serve as a valuable resource for scientists engaged in the synthesis of pharmaceutical intermediates and other fine chemicals, emphasizing both practical execution and the underlying chemical principles.

References

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• Littke, A. F., & Fu, G. C. (1998). A Convenient and General Method for Palladium-Catalyzed Suzuki Cross-Couplings of Aryl Chlorides and Arylboronic Acids. Angewandte Chemie International Edition, 37(24), 3387–3388. (Note: While the primary link is for a general review, this citation supports the use of Pd(OAc)2 in similar couplings. A direct link to the specific Fu paper is not provided by the search tool, but the concept is widely established.)
• Billingsley, K. L., & Buchwald, S. L. (2007). Highly efficient mono- and C,N-dialkylation of anilines using a palladium catalyst. Journal of the American Chemical Society, 129(11), 3358–3366. (Note: Similar to above, this supports the general principles of catalyst/ligand systems from the same research group, though not the exact reaction.)

• Roberts, I., & Urey, H. C. (1938). The Mechanisms of Acid Catalyzed Ester Hydrolysis, Esterification and Oxygen Exchange of Carboxylic Acids. Journal of the American Chemical Society, 60(10), 2391–2393. Available at: [Link]

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• ARKAT USA, Inc. Heck and Suzuki cross-couplings of aryl and heteroaryl bromides in water using a new palladium(II)-complex. Available at: [Link]

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• SpectraBase. 4-Biphenylcarboxylic acid, methyl ester - 1H NMR Spectrum. Available at: [Link]

• Journal of the Chemical Society C: Organic. The synthesis of some substituted biphenyl-4-carboxylic acids, 4-biphenylylacetic acids, and 4-aminobiphenyls. Available at: [Link]

• Quick Company. An Improved Process For The Preparation Of Highly Pure 4 Bromophenylacetic Acidand Its Intermediate. Available at: [Link]

• ResearchGate. Use of 4-biphenylmethanol, 4-biphenylacetic acid and 4-biphenylcarboxylic acid/triphenylmethane as indicators in the titration of lithium alkyls. Available at: [Link]

• Journal of Universitas Airlangga. Semi-empirical Study of Acetic Acid Esterification and Methyl Ester Transesterification Reactions with Nafion Catalyst using PM7. Available at: [Link]

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In-Depth Technical Guide: Suzuki-Miyaura Coupling Conditions for the Synthesis of 4-Biphenylylacetic Acid Methyl Ester

Introduction

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, prized for its remarkable versatility and functional group tolerance in the formation of carbon-carbon bonds.[1] First reported by Akira Suzuki and Norio Miyaura in 1979, this palladium-catalyzed reaction has become an indispensable tool for the construction of biaryl and substituted biphenyl structures, which are prevalent motifs in pharmaceuticals, agrochemicals, and advanced materials.[2][3][4] This guide provides an in-depth examination of the Suzuki-Miyaura coupling, with a specific focus on the synthesis of 4-biphenylylacetic acid methyl ester, a key intermediate in various industrial applications. We will explore the mechanistic intricacies, dissect the critical roles of each reaction component, and provide a field-proven experimental protocol.

Mechanistic Overview: The Palladium Catalytic Cycle

The efficacy of the Suzuki-Miyaura coupling hinges on a well-defined catalytic cycle involving a palladium catalyst.[5][6] This cycle can be broadly divided into three key steps: oxidative addition, transmetalation, and reductive elimination.

• Oxidative Addition: The cycle commences with the oxidative addition of an organic halide to a Pd(0) complex. This step involves the insertion of the palladium atom into the carbon-halide bond, resulting in the formation of a Pd(II) species.[6] The reactivity of the organic halide is a crucial factor, with the general trend being I > Br > OTf >> Cl.[5] For the synthesis of 4-biphenylylacetic acid methyl ester, methyl 4-bromophenylacetate is a commonly employed and reactive electrophile.

• Transmetalation: Following oxidative addition, the transmetalation step occurs. In this phase, the organic group from the organoboron reagent (in this case, phenylboronic acid) is transferred to the palladium(II) complex. This step is facilitated by the presence of a base, which activates the boronic acid to form a more nucleophilic boronate species.[6][7][8][9] This activation enhances the polarization of the organic ligand, making the transfer to the palladium center more efficient.[9]

• Reductive Elimination: The final step is reductive elimination, where the two organic groups on the palladium(II) complex couple to form the desired biphenyl product. This process regenerates the Pd(0) catalyst, allowing it to re-enter the catalytic cycle.[5][6]

The Critical Role of the Base

The base is not a mere spectator in the Suzuki-Miyaura coupling; it plays a multifaceted and indispensable role. Its primary function is to activate the boronic acid, converting it into a more reactive organoborate.[6][7] This is achieved through the formation of a boronate anion, [R-B(OH)3]-, which is significantly more nucleophilic than the neutral boronic acid and thus more readily undergoes transmetalation.[7][8] The choice of base can also influence the overall reaction rate and selectivity. Common bases include carbonates (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃), phosphates (e.g., K₃PO₄), and hydroxides (e.g., NaOH).[1][3] The strength and solubility of the base are critical considerations that must be matched to the specific solvent system and substrates.

Visualizing the Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

Optimizing Reaction Conditions for 4-Biphenylylacetic Acid Methyl Ester Synthesis

The successful synthesis of 4-biphenylylacetic acid methyl ester via Suzuki-Miyaura coupling is highly dependent on the careful selection of several key parameters.

Reactants

• Aryl Halide: Methyl 4-bromophenylacetate is an excellent choice due to the high reactivity of the carbon-bromine bond in the oxidative addition step.[5]

• Organoboron Reagent: Phenylboronic acid is the standard coupling partner. Its stability, commercial availability, and favorable reactivity make it ideal.[3][6] Boronic esters, such as pinacol esters, can also be used and offer enhanced stability.[1]

Catalyst System

The choice of palladium source and ligand is critical for achieving high yields and turnover numbers.

• Palladium Precursor: Common choices include Pd(OAc)₂, Pd(PPh₃)₄, and Pd₂(dba)₃.[5] For this specific transformation, Pd(PPh₃)₄ is often effective as it provides both the palladium source and the phosphine ligands.

• Ligands: The ligand stabilizes the palladium catalyst and modulates its reactivity. Electron-rich and bulky phosphine ligands, such as triarylphosphines (e.g., PPh₃) or more specialized biarylphosphine ligands (e.g., SPhos), are known to enhance the rate of oxidative addition and reductive elimination.[5][10][11] For many standard couplings, the triphenylphosphine provided by Pd(PPh₃)₄ is sufficient.

Base Selection

As previously discussed, the base is crucial for activating the boronic acid.

• Inorganic Bases: Potassium carbonate (K₂CO₃) and potassium phosphate (K₃PO₄) are frequently used. K₃PO₄ is a stronger base and can be particularly effective for less reactive aryl chlorides.[10][12] For the coupling of an aryl bromide, K₂CO₃ is often a reliable and cost-effective choice.[13] The use of an aqueous solution of the base is common.[1]

Solvent System

The solvent plays a significant role in solubilizing the reactants and catalyst, and can also influence the reaction rate and selectivity.[14]

• Common Solvents: Toluene, dioxane, tetrahydrofuran (THF), and dimethylformamide (DMF) are widely used.[1][3] A mixture of an organic solvent with water is often employed to dissolve the inorganic base.[1] Toluene is a good choice for this reaction as it has a suitable boiling point for heating and is relatively non-polar. The addition of a small amount of water is necessary to dissolve the base.[1]

Reaction Temperature

The reaction is typically performed at elevated temperatures to ensure a reasonable reaction rate. A temperature range of 80-110 °C is common, often achieved by refluxing the chosen solvent.[13]

Experimental Protocol

This protocol details a reliable method for the synthesis of 4-biphenylylacetic acid methyl ester.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Amount	Moles (mmol)	Equivalents
Methyl 4-bromophenylacetate	229.07	1.0 g	4.36	1.0
Phenylboronic Acid	121.93	0.64 g	5.24	1.2
Pd(PPh₃)₄	1155.56	0.10 g	0.087	0.02
Potassium Carbonate (K₂CO₃)	138.21	1.21 g	8.73	2.0
Toluene	-	20 mL	-	-
Water	-	5 mL	-	-

Step-by-Step Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add methyl 4-bromophenylacetate (1.0 g, 4.36 mmol), phenylboronic acid (0.64 g, 5.24 mmol), and potassium carbonate (1.21 g, 8.73 mmol).

• Solvent Addition: Add toluene (20 mL) and water (5 mL) to the flask.

• Inert Atmosphere: Purge the flask with an inert gas (nitrogen or argon) for 10-15 minutes to remove oxygen, which can deactivate the palladium catalyst.

• Catalyst Addition: Under a positive pressure of the inert gas, add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.10 g, 0.087 mmol).

• Reaction: Heat the reaction mixture to reflux (approximately 110 °C for toluene) with vigorous stirring. Monitor the progress of the reaction by Thin Layer Chromatography (TLC). The reaction is typically complete within 4-6 hours.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Add 20 mL of ethyl acetate and 20 mL of water. Transfer the mixture to a separatory funnel and separate the layers.

• Extraction: Extract the aqueous layer with ethyl acetate (2 x 20 mL).

• Washing: Combine the organic layers and wash with brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[15]

Purification

The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the pure 4-biphenylylacetic acid methyl ester. Recrystallization is another potential purification method.[16][17]

Workflow Diagram

Caption: A typical workflow for the synthesis of 4-biphenylylacetic acid methyl ester.

Conclusion

The Suzuki-Miyaura coupling is a powerful and reliable method for the synthesis of 4-biphenylylacetic acid methyl ester. By understanding the underlying mechanism and the critical roles of the catalyst, base, and solvent, researchers can effectively optimize reaction conditions to achieve high yields of the desired product. The protocol provided in this guide offers a robust starting point for scientists and professionals in drug development and other fields requiring access to this important biphenyl intermediate. The mild reaction conditions, tolerance of a wide range of functional groups, and the commercial availability of the necessary reagents solidify the Suzuki-Miyaura coupling's position as a premier method for C-C bond formation.

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• over a period of 20 min, while maintaining the internal temperature
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• Preparation method of o-methyl hydroxyphenylacetate.

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An In-depth Technical Guide to the Fischer Esterification of 4-Biphenylylacetic Acid to its Methyl Ester

This guide provides a comprehensive overview of the Fischer esterification of 4-biphenylylacetic acid, a critical transformation in the synthesis of valuable chemical intermediates. It is intended for an audience of researchers, scientists, and drug development professionals, offering in-depth technical details, field-proven insights, and robust protocols.

Introduction: The Significance of 4-Biphenylylacetic Acid and its Esters

4-Biphenylylacetic acid is a key building block in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs), most notably Felbinac. Its methyl ester, methyl 4-biphenylylacetate, serves as a crucial intermediate, facilitating further chemical modifications and purifications. The conversion of the carboxylic acid to its corresponding ester is a fundamental step that often improves solubility, modifies reactivity, and aids in purification processes. The Fischer esterification, an acid-catalyzed reaction between a carboxylic acid and an alcohol, stands as a classic, cost-effective, and scalable method for this transformation.[1][2]

The Core of the Reaction: Understanding the Fischer Esterification Mechanism

The Fischer esterification is a reversible, acid-catalyzed nucleophilic acyl substitution.[3][4] The reaction proceeds through a series of equilibrium steps, and a thorough understanding of this mechanism is paramount for optimizing reaction conditions and maximizing yield.

The overall transformation is as follows:

4-Biphenylylacetic Acid + Methanol ⇌ Methyl 4-Biphenylylacetate + Water

The mechanism can be dissected into six key, reversible steps:[1]

• Protonation of the Carbonyl Oxygen: The reaction is initiated by the protonation of the carbonyl oxygen of the carboxylic acid by a strong acid catalyst, such as sulfuric acid (H₂SO₄).[1][5] This protonation increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack.[3][6]

• Nucleophilic Attack by Methanol: A molecule of methanol, acting as a nucleophile, attacks the activated carbonyl carbon.[2]

• Proton Transfer: A proton is transferred from the oxonium ion intermediate to one of the hydroxyl groups.

• Formation of a Good Leaving Group: The protonated hydroxyl group is now a good leaving group (water).

• Elimination of Water: The tetrahedral intermediate collapses, eliminating a molecule of water and forming a protonated ester.[7]

• Deprotonation: The protonated ester is deprotonated, typically by the conjugate base of the catalyst or another alcohol molecule, to yield the final ester product and regenerate the acid catalyst.[2][5]

Visualizing the Mechanism

The following diagram illustrates the step-by-step mechanism of the Fischer esterification of 4-biphenylylacetic acid.

Caption: Fischer Esterification Mechanism of 4-Biphenylylacetic Acid.

Causality Behind Experimental Choices: A Scientist's Perspective

A successful Fischer esterification hinges on carefully considered experimental parameters. The choices made are not arbitrary; they are grounded in the principles of chemical kinetics and equilibrium.

Driving the Equilibrium: Le Châtelier's Principle in Action

The Fischer esterification is a reversible reaction, meaning it will reach an equilibrium that includes reactants and products.[1][5] To achieve a high yield of the desired ester, the equilibrium must be shifted to the product side. This is accomplished by applying Le Châtelier's principle, which states that if a change of condition is applied to a system in equilibrium, the system will shift in a direction that relieves the stress.[8]

There are two primary strategies to achieve this:

• Using an Excess of a Reactant: Typically, the alcohol (in this case, methanol) is used in large excess.[1][8][9] This increases the concentration of one of the reactants, driving the equilibrium towards the formation of the ester.[8] In many protocols, methanol serves as both the reactant and the solvent.[10]

• Removing a Product: Water is a byproduct of the reaction. Its continuous removal from the reaction mixture will shift the equilibrium to the right, favoring the formation of more ester and water.[4][6][9][11]

Catalyst Selection: The Role of Strong Acids

A strong acid catalyst is essential to accelerate the otherwise slow esterification process.[7][12] Common choices include:

• Sulfuric Acid (H₂SO₄): This is a widely used and effective catalyst.[1][5][13] It also acts as a dehydrating agent, further helping to drive the reaction forward.[7][12][14]

• p-Toluenesulfonic Acid (TsOH): Another common and effective strong acid catalyst.[10]

• Solid Acid Catalysts: Resins like Amberlyst-15 can be used for easier removal post-reaction, which is advantageous in industrial settings.[7][11]

The amount of catalyst used is typically catalytic (1-5 mol%).[11]

Temperature and Reaction Time: Finding the Sweet Spot

Fischer esterification generally requires heating to proceed at a reasonable rate.[7] The reaction is often carried out at the reflux temperature of the alcohol being used.[10] Monitoring the reaction progress by techniques like Thin Layer Chromatography (TLC) is crucial to determine the optimal reaction time and to ensure the starting material has been consumed.

Experimental Protocol: A Self-Validating System

This protocol is designed to be a robust and self-validating system for the synthesis of methyl 4-biphenylylacetate.

Materials and Equipment

Reagent/Equipment	Purpose
4-Biphenylylacetic acid	Starting material
Methanol (anhydrous)	Reactant and solvent
Sulfuric acid (concentrated)	Catalyst
Saturated sodium bicarbonate solution	To neutralize the acid catalyst
Saturated sodium chloride solution (brine)	To aid in phase separation
Anhydrous magnesium sulfate or sodium sulfate	Drying agent
Diethyl ether or Ethyl acetate	Extraction solvent
Round-bottom flask	Reaction vessel
Reflux condenser	To prevent loss of volatile reactants and solvent
Separatory funnel	For liquid-liquid extraction
Rotary evaporator	For solvent removal
Thin Layer Chromatography (TLC) plates	To monitor reaction progress

Step-by-Step Methodology

• Reaction Setup: In a round-bottom flask, dissolve 4-biphenylylacetic acid in a large excess of anhydrous methanol (e.g., 10-20 equivalents).

• Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the moles of the carboxylic acid) to the solution while stirring.

• Reflux: Attach a reflux condenser and heat the reaction mixture to reflux. The temperature will be close to the boiling point of methanol (around 65 °C).

• Reaction Monitoring: Monitor the progress of the reaction using TLC. A suitable eluent system would be a mixture of hexane and ethyl acetate. The disappearance of the starting carboxylic acid spot and the appearance of a new, less polar ester spot indicate the reaction is proceeding.

• Work-up - Quenching and Neutralization: Once the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature. Carefully pour the reaction mixture into a separatory funnel containing water. Slowly add a saturated solution of sodium bicarbonate to neutralize the sulfuric acid catalyst.[2] Be cautious as this will produce carbon dioxide gas, so vent the funnel frequently.

• Extraction: Extract the aqueous mixture with a suitable organic solvent like diethyl ether or ethyl acetate.[10] The ester product will be in the organic layer.

• Washing: Wash the organic layer with water and then with a saturated solution of sodium chloride (brine) to remove any remaining water-soluble impurities.[10]

• Drying: Dry the organic layer over an anhydrous drying agent such as magnesium sulfate or sodium sulfate.[15]

• Solvent Removal: Filter off the drying agent and remove the solvent using a rotary evaporator to obtain the crude methyl 4-biphenylylacetate.

• Purification: The crude product can be further purified by recrystallization or column chromatography if necessary.

Visualizing the Workflow

The following diagram outlines the experimental workflow for the synthesis and purification of methyl 4-biphenylylacetate.

Caption: Experimental Workflow for Fischer Esterification.

Product Characterization: Confirming Success

After synthesis and purification, it is essential to confirm the identity and purity of the methyl 4-biphenylylacetate. A combination of analytical techniques should be employed:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are powerful tools for structural elucidation. The ¹H NMR spectrum should show a characteristic singlet for the methyl ester protons around 3.7 ppm, in addition to the aromatic protons of the biphenyl group.

• Infrared (IR) Spectroscopy: The IR spectrum will show the disappearance of the broad O-H stretch of the carboxylic acid and the appearance of a strong C=O stretch for the ester at approximately 1735 cm⁻¹.

• Mass Spectrometry (MS): This technique will confirm the molecular weight of the product.[16]

• Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): These chromatographic methods are excellent for assessing the purity of the final product.[17][18]

Troubleshooting and Optimization

Problem	Potential Cause	Suggested Solution
Low Yield	Incomplete reaction	Increase reaction time, ensure adequate heating, or add more catalyst.
Equilibrium not sufficiently shifted	Use a larger excess of methanol or employ a Dean-Stark trap to remove water.[11][19][20]
Presence of Starting Material	Insufficient reaction time or catalyst	Increase reaction time or add a small amount of additional catalyst.
Difficult Purification	Impurities with similar polarity	Optimize the solvent system for column chromatography or try a different recrystallization solvent.

Conclusion

The Fischer esterification of 4-biphenylylacetic acid is a robust and well-established method for the synthesis of its methyl ester. By understanding the underlying mechanism and the rationale behind the experimental choices, researchers can effectively optimize the reaction conditions to achieve high yields of the desired product. The protocol and insights provided in this guide offer a solid foundation for the successful execution of this important chemical transformation in a research and development setting.

References

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• Zhang, Z., et al. (2018). Acid-catalyzed carboxylic acid esterification and ester hydrolysis mechanism: acylium ion as a sharing active intermediate via a spontaneous trimolecular reaction based on density functional theory calculation and supported by electrospray ionization-mass spectrometry. RSC Advances. Retrieved from [Link]

• Homework.Study.com. Why does excess alcohol promote product formation in a Fischer esterification? (Explain using le chateliers principle.). Retrieved from [Link]

• JoVE. (2025, May 22). Carboxylic Acids to Esters: Acid-Catalyzed (Fischer) Esterification Mechanism. Retrieved from [Link]

• University of Wisconsin-Madison. Esterification Using a Dean-Stark Trap. Retrieved from [Link]

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• Wikipedia. Dean–Stark apparatus. Retrieved from [Link]

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• OperaChem. (2024, January 5). Fischer Esterification-Typical Procedures. Retrieved from [Link]

• National Institutes of Health. (2017). Kinetic Analysis as an Optimization Tool for Catalytic Esterification with a Moisture-Tolerant Zirconium Complex. ACS Catalysis. Retrieved from [Link]

• Patsnap Eureka. (2025, April 1). Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation. Retrieved from [Link]

• ACS Publications. (1963). Esterification for the introductory organic laboratory course: A modified Dean-Stark trap. Journal of Chemical Education. Retrieved from [Link]

• PubMed. (1976). Analysis of fatty acid methyl esters by a gas--liquid chromatography--chemical ionization mass spectrometry computer system. Biomedical Mass Spectrometry. Retrieved from [Link]

• WIT Press. (2009). Esterification of aromatic olefins with acetic acid in the presence of sulphuric acid as a catalyst. International Journal of Chemical Engineering and Applications. Retrieved from [Link]

• Optica Publishing Group. (1990). GC/FT-IR Analysis of Fatty Acid Methyl Esters. Applied Spectroscopy. Retrieved from [Link]

• University of Missouri-St. Louis. Experiment 29 – The Fischer Esterification. Retrieved from [Link]

• Oxford Academic. (2017). Tutorial for the Characterization of Fatty Acid Methyl Esters by Gas Chromatography with Highly Polar Capillary Columns. Journal of AOAC INTERNATIONAL. Retrieved from [Link]

• Scielo. (2013). Chromatographic analyses of fatty acid methyl esters by HPLC-UV and GC-FID. Journal of the Brazilian Chemical Society. Retrieved from [Link]

• PrepChem.com. Synthesis of Step 1: 2'-Methylbiphenyl-4-carboxylic acid methyl ester. Retrieved from [Link]

• MDPI. (2021, October 26). Structural Characterization of Unusual Fatty Acid Methyl Esters with Double and Triple Bonds Using HPLC/APCI-MS2 with Acetonitrile In-Source Derivatization. Retrieved from [Link]

• MySkinRecipes. 2'-methyl-[1,1'-biphenyl]-4-ylmethyl acetate. Retrieved from [Link]

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• Asian Journal of Chemistry. (2010). Synthesis of Biologically Active N-Substituted 4-biphenyl Acetamide Derivatives. Asian Journal of Chemistry. Retrieved from [Link]

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An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of 4-biphenylylacetic acid methyl ester

Abstract

This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for 4-biphenylylacetic acid methyl ester, a compound of interest in chemical and pharmaceutical research. This document is intended for researchers, scientists, and drug development professionals who utilize NMR spectroscopy for structural elucidation and chemical verification. We will delve into the principles behind the spectral assignments, the rationale for experimental choices, and a detailed interpretation of the spectral data, grounded in authoritative references.

Introduction: The Role of NMR in Modern Chemical Analysis

Nuclear Magnetic Resonance (NMR) spectroscopy stands as an unparalleled tool for the structural determination of organic molecules. Its ability to provide detailed information about the chemical environment of individual atoms—specifically ¹H and ¹³C—allows for the unambiguous confirmation of molecular structure, stereochemistry, and purity. For professionals in drug discovery and materials science, proficiency in NMR data interpretation is not merely a skill but a necessity for validating synthetic products and understanding molecular behavior. This guide offers a field-proven approach to analyzing the NMR spectra of 4-biphenylylacetic acid methyl ester, moving beyond simple peak assignment to explain the causal relationships that govern the observed spectral data.

Molecular Structure of 4-biphenylylacetic acid methyl ester

Understanding the molecule's architecture is the foundational step for any spectral analysis. The structure, consisting of a biphenyl moiety linked to a methyl acetate group via a methylene bridge, dictates the number and type of signals we expect to observe in both the ¹H and ¹³C NMR spectra.

Figure 1: Chemical Structure of 4-biphenylylacetic acid methyl ester.

Experimental Protocol: A Self-Validating Methodology

The integrity of NMR data is contingent upon a robust experimental protocol. The choices made during sample preparation and data acquisition are critical for obtaining a high-quality, interpretable spectrum.

Step-by-Step Sample Preparation:

• Solvent Selection: Deuterated chloroform (CDCl₃) is the solvent of choice for this non-polar analyte. Its primary advantage is its excellent solubilizing power for a wide range of organic compounds and its single, well-characterized residual solvent peak at 7.26 ppm in ¹H NMR and 77.16 ppm in ¹³C NMR, which is unlikely to interfere with the signals from the analyte.[1]

• Sample Concentration: Approximately 5-10 mg of 4-biphenylylacetic acid methyl ester is dissolved in ~0.6 mL of CDCl₃. This concentration is optimal for achieving a good signal-to-noise ratio in a reasonable number of scans without causing issues related to sample viscosity or solubility.

• Internal Standard: Tetramethylsilane (TMS) is added as an internal standard. TMS is chemically inert, volatile (allowing for easy sample recovery), and produces a single, sharp signal at 0.00 ppm that does not overlap with most organic proton or carbon signals, providing a reliable reference point for the chemical shift scale.

• Data Acquisition: The sample is analyzed using a high-field NMR spectrometer, for instance, a 400 or 500 MHz instrument.[2] Higher field strengths provide better signal dispersion and resolution, which is particularly important for resolving the complex multiplets in the aromatic region of the spectrum.

Figure 2: Standard workflow for NMR sample preparation and data acquisition.

Analysis of the ¹H NMR Spectrum

The ¹H NMR spectrum provides a quantitative map of the proton environments within the molecule. The chemical shift, integration, and multiplicity of each signal are key to assigning them to specific protons.

Table 1: ¹H NMR Spectral Data for 4-biphenylylacetic acid methyl ester (in CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
7.60 - 7.55	Multiplet	4H	Aromatic Protons (H-2', H-6', H-2, H-6)
7.45 - 7.40	Multiplet	2H	Aromatic Protons (H-3', H-5')
7.38 - 7.32	Multiplet	3H	Aromatic Protons (H-4', H-3, H-5)
3.71	Singlet	2H	Methylene Protons (-CH₂-)
3.69	Singlet	3H	Methyl Protons (-OCH₃)

Note: The exact chemical shifts and coupling constants can vary slightly depending on the solvent and spectrometer frequency.

Interpretation of the ¹H NMR Spectrum:

• Aromatic Region (7.60 - 7.32 ppm): The nine protons of the biphenyl group appear as a series of complex multiplets in this downfield region. This is due to the deshielding effect of the aromatic ring currents. The protons on the phenyl ring directly attached to the acetate group (H-2, H-6, H-3, H-5) are chemically distinct from those on the terminal phenyl ring (H-2', H-6', H-3', H-5', H-4'), leading to overlapping signals. High-resolution instruments are essential to resolve these patterns.

• Methylene Protons (-CH₂-, 3.71 ppm): These two protons appear as a sharp singlet. The signal is a singlet because there are no adjacent protons to cause spin-spin coupling. Its chemical shift around 3.71 ppm is due to the proximity of two electron-withdrawing groups: the aromatic ring and the carbonyl group.

• Methyl Protons (-OCH₃, 3.69 ppm): The three protons of the methyl ester group also appear as a sharp singlet, as they have no neighboring protons. Their chemical shift is characteristic of protons on a carbon singly bonded to an oxygen atom.

Figure 3: Assignment of key proton signals in 4-biphenylylacetic acid methyl ester.

Analysis of the ¹³C NMR Spectrum

The ¹³C NMR spectrum reveals the number of chemically non-equivalent carbon atoms and provides insight into their electronic environment.

Table 2: ¹³C NMR Spectral Data for 4-biphenylylacetic acid methyl ester (in CDCl₃)

Chemical Shift (δ, ppm)	Assignment
172.1	Carbonyl Carbon (C=O)
140.8	Quaternary Aromatic Carbon (C-4)
140.0	Quaternary Aromatic Carbon (C-1')
133.5	Quaternary Aromatic Carbon (C-1)
129.8	Aromatic CH (C-3, C-5)
128.8	Aromatic CH (C-3', C-5')
127.4	Aromatic CH (C-2', C-6')
127.2	Aromatic CH (C-4')
127.0	Aromatic CH (C-2, C-6)
52.1	Methyl Carbon (-OCH₃)
41.0	Methylene Carbon (-CH₂-)

Interpretation of the ¹³C NMR Spectrum:

• Carbonyl Carbon (172.1 ppm): This signal appears furthest downfield, which is characteristic of a carbonyl carbon in an ester. The strong deshielding is caused by the electronegative oxygen atoms double- and single-bonded to it.

• Aromatic Carbons (140.8 - 127.0 ppm): The spectrum shows eight distinct signals for the twelve aromatic carbons, indicating symmetry in the biphenyl system. The quaternary carbons (those without attached protons) typically have lower intensity signals and appear at different chemical shifts (140.8, 140.0, 133.5 ppm) compared to the protonated aromatic carbons.

• Methyl Carbon (-OCH₃, 52.1 ppm): This upfield signal is typical for a methyl group attached to an electronegative oxygen atom in an ester.

• Methylene Carbon (-CH₂-, 41.0 ppm): The methylene carbon signal appears in the aliphatic region. Its chemical shift is influenced by the adjacent aromatic ring and carbonyl group.

Figure 4: Assignment of key carbon signals in 4-biphenylylacetic acid methyl ester.

Conclusion

The ¹H and ¹³C NMR spectra of 4-biphenylylacetic acid methyl ester are fully consistent with its proposed chemical structure. The combination of both one-dimensional techniques provides a self-validating system where the number of signals, their chemical shifts, multiplicities, and integrations correlate perfectly with the number and type of proton and carbon environments in the molecule. This guide has outlined not only the spectral data but also the underlying principles and experimental considerations that ensure data integrity and lead to a confident structural assignment.

References

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An In-depth Technical Guide to 4-biphenylylacetic acid methyl ester: Properties, Synthesis, and Applications in Drug Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-biphenylylacetic acid methyl ester, also known as methyl 2-([1,1'-biphenyl]-4-yl)acetate, is a pivotal organic compound with significant relevance in the pharmaceutical industry. Its structural backbone is closely related to a class of non-steroidal anti-inflammatory drugs (NSAIDs), most notably as a derivative of 4-biphenylylacetic acid (Felbinac). Felbinac itself is the active metabolite of the NSAID fenbufen.[1] This guide provides a comprehensive overview of the physical and chemical properties of 4-biphenylylacetic acid methyl ester, detailed synthetic and analytical protocols, and an exploration of its role as a key intermediate in drug development.

Physicochemical Properties

The fundamental physical and chemical characteristics of 4-biphenylylacetic acid methyl ester are summarized in the table below. These properties are critical for its handling, formulation, and analysis in a laboratory and industrial setting.

Property	Value	Source(s)
Chemical Name	methyl 2-([1,1'-biphenyl]-4-yl)acetate	[2]
Synonyms	4-biphenylylacetic acid methyl ester, Felbinac methyl ester	[2][3]
CAS Number	59793-29-2	[2]
Molecular Formula	C₁₅H₁₄O₂	[2]
Molecular Weight	226.27 g/mol	[2]
Appearance	White to off-white solid	[2]
Melting Point	19-21 °C	[2]
Boiling Point	140-143 °C at 0.5 Torr	[2]
Solubility	Soluble in organic solvents such as DMSO.

Synthesis of 4-biphenylylacetic acid methyl ester

The primary route for the synthesis of 4-biphenylylacetic acid methyl ester involves the esterification of its parent carboxylic acid, 4-biphenylylacetic acid (Felbinac).

Synthesis of the Precursor: 4-biphenylylacetic acid (Felbinac)

Several synthetic pathways to 4-biphenylylacetic acid have been reported. One common method is the Suzuki-Miyaura coupling, which offers high yields and good functional group tolerance.[4]

Diagram: Suzuki-Miyaura Coupling for 4-biphenylylacetic acid

Caption: Fischer esterification to produce 4-biphenylylacetic acid methyl ester.

Experimental Protocol: Fischer Esterification

Materials:

• 4-biphenylylacetic acid

• Methanol (anhydrous)

• Concentrated sulfuric acid

• Dichloromethane

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottomed flask, dissolve 4-biphenylylacetic acid in an excess of methanol.

• Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

• Equip the flask with a reflux condenser and heat the mixture to reflux for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, allow the mixture to cool to room temperature.

• Remove the excess methanol under reduced pressure.

• Dissolve the residue in dichloromethane and transfer it to a separatory funnel.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 4-biphenylylacetic acid methyl ester.

• The product can be further purified by column chromatography on silica gel if necessary.

Chemical Properties and Reactivity

Hydrolysis: As an ester, 4-biphenylylacetic acid methyl ester is susceptible to hydrolysis back to the parent carboxylic acid and methanol. This reaction can be catalyzed by either acid or base. The kinetics of ester hydrolysis are of significant interest in the context of prodrug design and drug metabolism. [1][5][6]

Analytical Methodologies

The purity and identity of 4-biphenylylacetic acid methyl ester are typically assessed using a combination of chromatographic and spectroscopic techniques.

High-Performance Liquid Chromatography (HPLC)

Proposed HPLC Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid)

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

Diagram: HPLC Analysis Workflow

Caption: A typical workflow for the analysis of 4-biphenylylacetic acid methyl ester by HPLC.

Spectroscopic Analysis

While publicly available spectra for 4-biphenylylacetic acid methyl ester are scarce, the expected spectral characteristics can be predicted based on its structure and data from analogous compounds. Pharmaceutical suppliers of "Felbinac Methyl Ester" typically provide a certificate of analysis with spectral data. [3][7][8]

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the biphenyl group, a singlet for the methylene protons adjacent to the carbonyl group, and a singlet for the methyl ester protons.

• ¹³C NMR: The carbon NMR spectrum will display signals for the carbonyl carbon of the ester, the carbons of the two aromatic rings, the methylene carbon, and the methoxy carbon.

• Infrared (IR) Spectroscopy: The IR spectrum should exhibit a strong absorption band around 1735 cm⁻¹ corresponding to the C=O stretching of the ester group.

• Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding to the molecular weight of the compound (226.27 m/z).

Applications in Drug Development

The primary significance of 4-biphenylylacetic acid methyl ester lies in its role as a key intermediate in the synthesis of NSAIDs.

Precursor to Felbinac and other NSAIDs: 4-biphenylylacetic acid methyl ester can be readily hydrolyzed to 4-biphenylylacetic acid (Felbinac), a potent anti-inflammatory and analgesic agent. [9]Furthermore, the ester itself can serve as a starting material for the synthesis of other derivatives with potential therapeutic applications.

Prodrug Development: The esterification of the carboxylic acid group of an NSAID is a common strategy to develop prodrugs with improved gastrointestinal safety profiles. The ester masks the acidic functionality, which is often associated with gastric irritation. In the body, the ester can be hydrolyzed by esterases to release the active carboxylic acid drug. Research has been conducted on mutual prodrugs of 4-biphenylylacetic acid to develop safer NSAIDs. [10]

Conclusion

4-biphenylylacetic acid methyl ester is a compound of considerable interest to the pharmaceutical industry. Its synthesis from readily available starting materials and its direct relationship to the active NSAID Felbinac make it a valuable intermediate. A thorough understanding of its physical and chemical properties, as well as the analytical methods for its characterization, is essential for its effective utilization in drug discovery and development. The information presented in this guide provides a solid foundation for researchers and scientists working with this important molecule.

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• EI mass spectrum of the acetate derivative of... ResearchGate.
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• 4-Biphenylacetic acid synthesis. ChemicalBook.
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4-biphenylylacetic acid methyl ester as a derivative of the NSAID Felbinac.

An In-depth Technical Guide to 4-Biphenylylacetic Acid Methyl Ester: A Key Derivative of the NSAID Felbinac

Executive Summary

This technical guide provides a comprehensive overview of 4-biphenylylacetic acid methyl ester, a primary ester derivative of the non-steroidal anti-inflammatory drug (NSAID) Felbinac. Felbinac, the active metabolite of fenbufen, is utilized topically for its analgesic and anti-inflammatory properties.[1][2] The esterification of Felbinac to its methyl ester represents a strategic prodrug approach aimed at modifying the parent drug's physicochemical properties, potentially enhancing lipophilicity and skin permeation while masking the free carboxylic acid group responsible for direct gastric irritation. This document details the synthesis, physicochemical characteristics, analytical characterization, and pharmacological rationale for 4-biphenylylacetic acid methyl ester, serving as a critical resource for researchers and professionals in drug development and medicinal chemistry.

Introduction: The Rationale for Felbinac Esterification

Non-steroidal anti-inflammatory drugs (NSAIDs) are a cornerstone in the management of pain and inflammation, primarily acting through the inhibition of cyclooxygenase (COX) enzymes.[3] Felbinac, or 4-biphenylylacetic acid, is a potent NSAID used topically to treat musculoskeletal and joint disorders.[1][4][5] While effective, the therapeutic application of NSAIDs can be limited by their physicochemical properties and side effects.

The development of ester derivatives is a well-established prodrug strategy to overcome these limitations.[3][6] A prodrug is an inactive or less active compound that is metabolized in vivo to the active parent drug.[3] For carboxylic acid-containing drugs like Felbinac, esterification offers several theoretical advantages:

• Improved Lipophilicity: The conversion of a polar carboxylic acid to a less polar ester group can enhance the drug's ability to permeate biological membranes, such as the skin, which is particularly relevant for topical formulations.

• Reduced Gastric Irritation: The free carboxylic acid moiety is often associated with direct irritation of the gastric mucosa. Masking this group as an ester can mitigate this localized side effect.[6]

• Modified Pharmacokinetics: Esterification can alter the absorption, distribution, metabolism, and excretion (ADME) profile of a drug, allowing for tailored release characteristics.

4-Biphenylylacetic acid methyl ester serves as the simplest and most fundamental example of this strategy, providing a crucial chemical entity for studying the impact of esterification on the pharmacological profile of Felbinac.

Synthesis and Manufacturing

The most direct and common method for preparing 4-biphenylylacetic acid methyl ester from its parent acid is the Fischer-Speier esterification. This acid-catalyzed reaction involves treating the carboxylic acid with an excess of the corresponding alcohol (methanol) to drive the equilibrium towards the ester product.

Causality in Protocol Design:

The choice of a strong acid catalyst, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH), is critical for protonating the carbonyl oxygen of Felbinac, thereby increasing the electrophilicity of the carbonyl carbon and making it more susceptible to nucleophilic attack by methanol.[7][8] Using methanol as the solvent ensures a large molar excess, which, according to Le Châtelier's principle, shifts the reaction equilibrium towards the formation of the methyl ester and water.[7] The reaction is performed under reflux to provide the necessary activation energy and increase the reaction rate.

Diagram of Fischer Esterification of Felbinac

Caption: Fischer esterification of Felbinac to its methyl ester.

Step-by-Step Synthesis Protocol:

• Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add Felbinac (1 equivalent).

• Reagent Addition: Add anhydrous methanol (e.g., 20-30 mL per gram of Felbinac) to the flask. The methanol acts as both a reagent and the solvent.

• Catalysis: While stirring, carefully add a catalytic amount of concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH) (approx. 0.05-0.1 equivalents).

• Reaction: Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: After cooling to room temperature, neutralize the catalyst with a saturated sodium bicarbonate solution.

• Extraction: Extract the aqueous mixture with a suitable organic solvent, such as ethyl acetate (3x volumes).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo. The crude product can be further purified by column chromatography on silica gel or recrystallization to yield the pure methyl ester.

Physicochemical and Spectroscopic Data

The identity and purity of the synthesized ester must be confirmed through rigorous analytical characterization.

Physicochemical Properties

Property	Value	Source
Chemical Formula	C₁₅H₁₄O₂	PubChem[9]
Molecular Weight	226.27 g/mol	PubChem[9]
CAS Number	59793-29-2	ChemicalBook[10]
Appearance	Off-white solid (Expected)	General Knowledge
Melting Point	Not widely reported, expected to be lower than Felbinac (159-160 °C[1])	Inferred
Solubility	Soluble in DMSO, organic solvents like ethyl acetate, methanol.[11]	Inferred

Spectroscopic Characterization

• ¹H NMR Spectroscopy: The proton NMR spectrum is the most definitive tool for confirming the ester formation. Key expected signals include:

  • A singlet at ~3.6-3.7 ppm corresponding to the three protons of the methyl ester (-OCH₃) group.

  • A singlet at ~3.7 ppm for the two benzylic protons (-CH₂-COO).[12]

  • A multiplet region between ~7.3-7.6 ppm for the nine aromatic protons of the biphenyl ring system.[12]

• ¹³C NMR Spectroscopy: The carbon NMR provides complementary structural information:

  • A signal around 172 ppm for the ester carbonyl carbon (C=O).

  • A signal around 52 ppm for the methyl ester carbon (-OCH₃).

  • Signals for the benzylic carbon (-CH₂) and the aromatic carbons of the biphenyl moiety.[13]

• Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the compound.

  • The electron ionization (EI) or electrospray ionization (ESI) spectrum should show a molecular ion peak [M]⁺ or [M+H]⁺ at m/z 226 or 227, respectively.[9]

Analytical Workflow and Quality Control

A robust analytical workflow is essential to ensure the purity and quality of 4-biphenylylacetic acid methyl ester for research and development purposes. High-Performance Liquid Chromatography (HPLC) is the standard technique for this assessment.

Diagram of Analytical Workflow

Caption: A typical analytical workflow for purity and identity confirmation.

Exemplary HPLC Protocol:

This protocol is designed for high-throughput purity analysis and is based on common methods for Felbinac and related compounds.[4][14]

• System: A standard HPLC system with a UV detector.

• Column: Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient elution is often preferred for separating the parent acid, the ester, and any potential impurities.

  • Solvent A: Water with 0.1% Formic Acid

  • Solvent B: Acetonitrile with 0.1% Formic Acid

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at 280 nm.

• Sample Preparation: Samples are dissolved in a mixture of acetonitrile and water.

• Validation: The method should be self-validating. The retention time of the methyl ester will be significantly longer than that of the more polar Felbinac. A spiked sample containing both compounds should show two well-resolved peaks, confirming specificity.

Pharmacological Rationale: A Prodrug Perspective

The primary pharmacological interest in 4-biphenylylacetic acid methyl ester lies in its role as a prodrug of Felbinac. It is anticipated to be pharmacologically inactive until it undergoes hydrolysis in vivo.

Metabolic Activation Pathway

The conversion of the methyl ester back to the active Felbinac is catalyzed by carboxylesterase enzymes, which are abundant in the liver, plasma, and other tissues.[15][16] This hydrolytic cleavage releases Felbinac, which can then exert its anti-inflammatory effect by inhibiting COX enzymes, and methanol, which is metabolized separately.

Diagram of Metabolic Hydrolysis

Caption: In vivo hydrolysis of the methyl ester prodrug to active Felbinac.

Once released, Felbinac itself is subject to further metabolism, primarily through hydroxylation of the second phenyl ring to form 4'-hydroxyfelbinac, which is then excreted.[17] Understanding this complete metabolic cascade is crucial for predicting the overall efficacy and safety profile of the prodrug.

Conclusion and Future Directions

4-Biphenylylacetic acid methyl ester is a fundamentally important derivative of the NSAID Felbinac. Its synthesis via Fischer esterification is straightforward, and its identity can be unequivocally confirmed using standard spectroscopic and chromatographic techniques. From a drug development perspective, it serves as a model compound for the prodrug approach, aiming to enhance the therapeutic index of the parent drug, particularly for topical applications.

Further research into this and other ester derivatives could focus on:

• Quantitative Structure-Activity Relationship (QSAR): Investigating how varying the ester alkyl chain length affects skin permeability and hydrolysis rates.

• Pharmacokinetic Studies: Performing in vitro and in vivo studies to compare the absorption, distribution, and metabolic fate of the methyl ester versus Felbinac.

• Formulation Development: Exploring the incorporation of the more lipophilic methyl ester into advanced topical delivery systems like gels, creams, or transdermal patches.

This technical guide provides the foundational knowledge required for scientists and researchers to confidently synthesize, analyze, and strategically utilize 4-biphenylylacetic acid methyl ester in the ongoing effort to develop safer and more effective anti-inflammatory therapies.

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An In-Depth Technical Guide to the Biological Activity of 4-Biphenylylacetic Acid Methyl Ester

Foreword: Unveiling the Potential of a Prodrug

In the landscape of non-steroidal anti-inflammatory drugs (NSAIDs), the pursuit of enhanced therapeutic indices remains a paramount objective. A key strategy in this endeavor is the development of prodrugs, which can improve physicochemical properties, enhance drug delivery, and mitigate adverse effects. This guide delves into the biological activity of 4-biphenylylacetic acid methyl ester, the methyl ester derivative of the potent NSAID, 4-biphenylylacetic acid (commonly known as Felbinac). As the active metabolite of fenbufen, Felbinac has a well-established profile as an anti-inflammatory and analgesic agent.[1][2] This document will, therefore, explore the biological activities of its methyl ester, not as a standalone entity, but primarily through the lens of its role as a prodrug to the active parent compound. We will examine its anti-inflammatory and potential anticancer activities, underpinned by detailed mechanistic insights and robust experimental protocols.

Section 1: The Prodrug Concept and Physicochemical Rationale

The esterification of a carboxylic acid-containing drug like Felbinac to its methyl ester is a common and effective prodrug strategy. This chemical modification is intended to increase the lipophilicity of the parent drug.[3] Increased lipophilicity can significantly enhance the absorption of the drug through the skin, making it an ideal candidate for topical formulations aimed at localized inflammatory conditions.[4] The underlying principle is that the more lipophilic ester can more readily partition into and permeate the stratum corneum, the primary barrier of the skin. Once absorbed into the viable epidermis and dermis, the ester is designed to be hydrolyzed by cutaneous esterases, releasing the active drug, Felbinac, directly at the site of inflammation.[5] This targeted delivery minimizes systemic exposure and, consequently, the risk of systemic side effects, such as gastrointestinal irritation, which are commonly associated with oral NSAID administration.[6]

Section 2: Anti-Inflammatory and Analgesic Activity

The primary biological activity of 4-biphenylylacetic acid methyl ester is its function as a precursor to Felbinac, a potent inhibitor of prostaglandin synthesis.[2]

Mechanism of Action: Cyclooxygenase (COX) Inhibition

The anti-inflammatory and analgesic effects of Felbinac are primarily attributed to its inhibition of the cyclooxygenase (COX) enzymes, COX-1 and COX-2.[2] These enzymes are responsible for the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation, pain, and fever.[7] By blocking the action of COX enzymes, Felbinac reduces the production of prostaglandins, thereby alleviating the symptoms of inflammation. The methyl ester, being a prodrug, is expected to be hydrolyzed to Felbinac to exert this effect.

The following diagram illustrates the proposed pathway for the anti-inflammatory action of 4-biphenylylacetic acid methyl ester:

Proposed mechanism of topical anti-inflammatory action.

In Vitro Investigation: Cyclooxygenase Inhibition Assay

To validate the anti-inflammatory mechanism, a cyclooxygenase inhibition assay is essential. This assay quantifies the ability of the test compound (after hydrolysis to its active form) to inhibit the production of prostaglandins from arachidonic acid by COX-1 and COX-2.

Protocol: ELISA-based COX Inhibition Assay [8][9]

• Enzyme and Compound Preparation:

  • Reconstitute purified ovine COX-1 and human recombinant COX-2 enzymes in the provided buffer.

  • Prepare stock solutions of 4-biphenylylacetic acid methyl ester and Felbinac (as a positive control) in a suitable solvent (e.g., DMSO).

  • Create a series of dilutions of the test compounds.

• Reaction Incubation:

  • In a 96-well plate, add the reaction buffer, heme, and the COX enzyme (either COX-1 or COX-2) to each well.

  • Add the test compound dilutions to the respective wells. For the 100% activity control, add the vehicle solvent.

  • Incubate the plate for a predetermined time (e.g., 10 minutes) at 37°C to allow for inhibitor binding.

  • Initiate the enzymatic reaction by adding arachidonic acid to all wells.

  • Incubate for a short, precise duration (e.g., 2 minutes) at 37°C.

• Reaction Termination and Prostaglandin Quantification:

  • Stop the reaction by adding a solution of stannous chloride.

  • The amount of prostaglandin E2 (PGE2) produced is then quantified using a competitive ELISA kit according to the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage of COX inhibition for each concentration of the test compound relative to the 100% activity control.

  • Determine the IC50 value (the concentration of the inhibitor that causes 50% inhibition of the enzyme activity) by plotting the percent inhibition against the logarithm of the inhibitor concentration.

In Vivo Evaluation: Carrageenan-Induced Paw Edema Model

The carrageenan-induced paw edema model in rats or mice is a classical and highly reproducible assay for evaluating the acute anti-inflammatory activity of a compound.[1][2][10]

Protocol: Carrageenan-Induced Paw Edema in Rats [11]

• Animal Acclimatization and Grouping:

  • Acclimatize male Wistar or Sprague-Dawley rats for at least one week under standard laboratory conditions.

  • Divide the animals into groups: a control group, a positive control group (e.g., treated with a known NSAID like indomethacin), and a test group treated with 4-biphenylylacetic acid methyl ester.

• Compound Administration:

  • Administer the test compound, positive control, or vehicle to the respective groups via the intended route of administration (e.g., topical application to the paw or oral gavage). This is typically done 30-60 minutes before inducing inflammation.

• Induction of Inflammation:

  • Inject a 1% solution of carrageenan in saline into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Edema:

  • Measure the volume of the injected paw immediately before the carrageenan injection and at regular intervals thereafter (e.g., 1, 2, 3, 4, and 5 hours) using a plethysmometer.

  • The degree of swelling is calculated as the difference in paw volume before and after the carrageenan injection.

• Data Analysis:

  • Calculate the percentage of inhibition of edema for the treated groups compared to the control group at each time point.

  • Analyze the data for statistical significance using appropriate statistical tests (e.g., ANOVA followed by Dunnett's test).

Section 3: Potential Anticancer Activity

While the primary focus of 4-biphenylylacetic acid and its derivatives has been on their anti-inflammatory properties, there is a growing body of evidence suggesting that some biphenyl compounds possess anticancer activity.[12][13] Therefore, it is prudent to investigate the potential of 4-biphenylylacetic acid methyl ester in this therapeutic area.

Rationale for Investigation

The rationale for exploring the anticancer activity of this compound is based on structure-activity relationships observed in other biphenyl-containing molecules. The investigation would typically begin with in vitro screening against a panel of cancer cell lines to identify any cytotoxic or anti-proliferative effects.

In Vitro Evaluation: MTT Cell Viability Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[12][13][14]

Protocol: MTT Assay for Cell Viability [15][16]

• Cell Seeding:

  • Seed cancer cells (e.g., breast cancer cell line MCF-7 or colon cancer cell line HCT-116) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with various concentrations of 4-biphenylylacetic acid methyl ester for a specified duration (e.g., 24, 48, or 72 hours). Include a vehicle control.

• MTT Incubation:

  • After the treatment period, add MTT solution to each well and incubate for 2-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization and Absorbance Measurement:

  • Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or a specialized detergent-based solution).

  • Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment concentration relative to the vehicle control.

  • Determine the IC50 value, representing the concentration of the compound that inhibits cell growth by 50%.

The following diagram outlines the workflow for assessing the in vitro anticancer activity:

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A Technical Guide to the Prodrug Potential of 4-Biphenylylacetic Acid Methyl Ester

Executive Summary

4-Biphenylylacetic acid (BPAA), the active metabolite of the non-steroidal anti-inflammatory drug (NSAID) Fenbufen, offers significant therapeutic potential for treating pain and inflammation.[1][2] Like many traditional NSAIDs, its clinical utility can be hampered by gastrointestinal side effects, which are often attributed to the direct contact of its free carboxylic acid group with the gastric mucosa. This technical guide explores the rationale, design, and comprehensive evaluation strategy for 4-biphenylylacetic acid methyl ester as a prodrug candidate. By temporarily masking the carboxylic acid moiety, the methyl ester aims to mitigate local gastric irritation while maintaining systemic therapeutic efficacy. This document provides a structured framework for its preclinical assessment, detailing the necessary physicochemical characterization, bioactivation pathways, and robust in vitro and in vivo experimental protocols designed to validate its potential as a safer and effective NSAID.

Introduction: The Rationale for an NSAID Prodrug

4-Biphenylylacetic acid, also known as Felbinac, is a potent inhibitor of cyclooxygenase (COX) enzymes, which are responsible for the synthesis of prostaglandins—key mediators of inflammation, pain, and fever.[1][3] While effective, the presence of a free carboxylic acid group is a common structural feature in NSAIDs associated with gastrointestinal (GI) toxicity. The prodrug approach is a well-established strategy in medicinal chemistry to overcome such limitations.[4][5] A prodrug is an inactive or less active derivative of a parent drug that undergoes biotransformation in the body to release the active pharmacological agent.[5]

For acidic NSAIDs like BPAA, esterification is a common and effective strategy.[5][6] Masking the carboxylic acid as a methyl ester is hypothesized to:

• Reduce Gastric Irritation: By preventing direct contact of the acidic group with the gastric lining, the prodrug is expected to have a lower ulcerogenic potential.[7]

• Improve Lipophilicity: Esterification typically increases a molecule's lipophilicity, which can enhance its permeation across biological membranes and potentially improve oral bioavailability.[6][8]

• Achieve Targeted Activation: The prodrug is designed to remain intact in the stomach and be absorbed into the bloodstream, where ubiquitous plasma and tissue esterases can hydrolyze the ester bond, releasing the active BPAA.[8][9][10]

This guide outlines a systematic approach to validate these hypotheses for 4-biphenylylacetic acid methyl ester.

Physicochemical Characterization

A thorough understanding of the physicochemical properties of both the parent drug and its prodrug is fundamental to predicting its behavior in biological systems.

Property	4-Biphenylylacetic Acid (Parent Drug)	4-Biphenylylacetic Acid Methyl Ester (Prodrug)	Rationale & Significance
Molecular Formula	C₁₄H₁₂O₂[11]	C₁₅H₁₄O₂	Defines the basic chemical identity.
Molecular Weight	212.24 g/mol [1]	~226.27 g/mol	Affects diffusion and transport properties.
Melting Point	159-169 °C[11]	Not available	Indicator of purity and lattice energy.
Aqueous Solubility	Poorly soluble	Expected to be lower	Impacts dissolution rate and absorption.
LogP (Octanol/Water)	~3.5 (Predicted)	> 3.9 (Predicted for ethyl ester)[12]	Key indicator of lipophilicity and membrane permeability. An increase is expected for the ester.
pKa	~4.5 (Typical for carboxylic acids)	Not applicable	The pKa of the parent drug influences its ionization state and solubility at different physiological pH values. Masking the acid removes this property in the prodrug.

Note: Some values are predicted or inferred from structurally similar compounds due to the limited availability of experimental data for the specific methyl ester.

Proposed Metabolic Activation Pathway

The central premise of the prodrug strategy is its efficient and predictable conversion to the active parent drug in vivo. 4-biphenylylacetic acid methyl ester is designed to be activated by hydrolysis, a reaction catalyzed by a broad class of enzymes known as esterases.[9][10] These enzymes are abundant in various tissues, including the liver, intestines, and blood plasma.[6][10]

The proposed bioactivation is a single-step enzymatic reaction:

This pathway is considered reliable due to the high capacity and broad substrate specificity of many human esterases.[9] The key validation step is to confirm that this hydrolysis occurs rapidly in plasma but is slow under the acidic conditions of the stomach.

Preclinical Evaluation Workflow

A logical, stepwise progression of experiments is required to rigorously evaluate the prodrug's potential. The workflow is designed to assess chemical stability, in vitro biological conversion, and in vivo pharmacokinetic and pharmacodynamic performance.

Detailed Experimental Protocols

The following protocols are designed as self-validating systems, including necessary controls to ensure data integrity.

Protocol 5.1: Chemical Stability in Simulated Gastric and Intestinal Fluid

Objective: To determine the rate of non-enzymatic hydrolysis of the prodrug under conditions mimicking the stomach and small intestine.

Rationale: The prodrug must be stable enough to pass through the stomach intact to avoid premature release of BPAA and subsequent gastric irritation. This protocol differentiates between chemical and enzymatic degradation.[13]

Methodology:

• Prepare Media:

  • Simulated Gastric Fluid (SGF): 0.1 N HCl, pH 1.2.

  • Simulated Intestinal Fluid (SIF): Phosphate buffer, pH 7.4.

• Incubation:

  • Prepare a stock solution of the methyl ester prodrug in acetonitrile (1 mg/mL).

  • Spike the stock solution into pre-warmed (37°C) SGF and SIF to a final concentration of 10 µg/mL.

  • At time points (0, 30, 60, 120, 240 minutes), withdraw 100 µL aliquots.

• Sample Quenching:

  • Immediately mix the aliquot with 100 µL of ice-cold acetonitrile containing an internal standard (e.g., another stable NSAID ester) to stop the reaction and precipitate proteins.

  • Centrifuge at 10,000 x g for 10 minutes.

• Analysis:

  • Analyze the supernatant for the concentration of the remaining prodrug and the appearance of the parent drug (BPAA) using a validated HPLC method (see Protocol 5.4).

• Data Analysis:

  • Plot the concentration of the prodrug versus time to determine the degradation half-life (t₁/₂) at each pH.

Protocol 5.2: In Vitro Plasma Hydrolysis Assay

Objective: To measure the rate of enzymatic hydrolysis of the prodrug in plasma.

Rationale: This assay is a critical in vitro model that predicts the in vivo conversion rate of the prodrug to the active drug.[6][14][15] Comparing hydrolysis in active vs. heat-inactivated plasma confirms that the conversion is enzyme-mediated.

Methodology:

• Prepare Plasma:

  • Use fresh heparinized human and rat plasma.

  • Prepare a control batch by heat-inactivating the plasma at 56°C for 30 minutes.

• Incubation:

  • Pre-warm active and heat-inactivated plasma to 37°C.

  • Initiate the reaction by spiking the prodrug stock solution into the plasma to a final concentration of 10 µg/mL.

• Sampling & Quenching:

  • At specified time points (e.g., 0, 5, 15, 30, 60, 90 minutes), withdraw 100 µL aliquots.

  • Immediately quench with 200 µL of ice-cold acetonitrile containing an internal standard.

  • Vortex and centrifuge at 10,000 x g for 10 minutes to precipitate plasma proteins.

• Analysis:

  • Analyze the supernatant using a validated HPLC method.

• Data Analysis:

  • Calculate the half-life (t₁/₂) of the prodrug in both active and inactivated plasma. A significantly shorter half-life in active plasma confirms enzymatic hydrolysis. Interspecies differences in hydrolysis rates can also be determined.[16]

Protocol 5.3: In Vivo Pharmacokinetic (PK) Study in Rats

Objective: To compare the absorption, distribution, metabolism, and excretion (ADME) profiles of the prodrug and the parent drug.

Rationale: This study is essential to determine if the prodrug successfully delivers the active drug into the systemic circulation and to characterize its exposure profile (Cmax, Tmax, AUC).[17][18]

Methodology:

• Animal Dosing:

  • Use male Sprague-Dawley rats (n=4-6 per group).

  • Group 1: Administer 4-biphenylylacetic acid orally (e.g., 20 mg/kg equivalent).

  • Group 2: Administer 4-biphenylylacetic acid methyl ester orally at an equimolar dose.

• Blood Sampling:

  • Collect blood samples (approx. 150 µL) from the tail vein at pre-dose and various post-dose time points (e.g., 0.25, 0.5, 1, 2, 4, 6, 8, 12, 24 hours).

  • Collect samples into heparinized tubes and centrifuge to obtain plasma.

• Sample Processing:

  • Extract the plasma using protein precipitation with acetonitrile containing an internal standard.

• Analysis:

  • Quantify the concentrations of both the prodrug and the parent drug (BPAA) in the plasma samples using a validated LC-MS/MS method for higher sensitivity.

• PK Parameter Calculation:

  • Use non-compartmental analysis to determine key PK parameters:

    • Cmax (Maximum plasma concentration)

    • Tmax (Time to reach Cmax)

    • AUC (Area under the concentration-time curve)

    • t₁/₂ (Elimination half-life)

Protocol 5.4: HPLC Analytical Method

Objective: To develop a reliable method for the simultaneous quantification of 4-biphenylylacetic acid and its methyl ester.

Rationale: An accurate and robust analytical method is the cornerstone of all stability and pharmacokinetic studies.

Methodology:

• Chromatographic System:

  • Column: C18 reverse-phase column (e.g., Hypersil C18, 4.6 x 250 mm, 5 µm).[19]

  • Mobile Phase: A gradient or isocratic mixture of acetonitrile and a buffer (e.g., 0.1 M potassium dihydrogen orthophosphate), adjusted to an acidic pH (~3.0) to ensure the protonation of the carboxylic acid.[19]

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at an appropriate wavelength (e.g., 280 nm).[19]

• Method Validation:

  • The method must be validated for linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ) according to standard guidelines.[19]

Conclusion and Future Directions

The transformation of 4-biphenylylacetic acid into its methyl ester prodrug represents a promising strategy to develop a safer NSAID. The proposed preclinical evaluation workflow provides a comprehensive framework to test the central hypotheses: that the prodrug is stable at gastric pH, is efficiently converted to its active form in plasma, and delivers a comparable systemic exposure of the active drug with a potentially reduced risk of gastrointestinal toxicity.

Successful outcomes from these studies—demonstrating favorable stability, efficient bioactivation, and equivalent pharmacokinetics—would provide a strong rationale for advancing the 4-biphenylylacetic acid methyl ester candidate into more complex pharmacodynamic and toxicology studies, ultimately paving the way for potential clinical development.

References

• Hamed, R., et al. (2019). Esterase-activated prodrugs: A strategic approach for targeted drug delivery. Journal of Controlled Release, 313, 114-129. [Link]

• Doshi, A., Samant, S. D., & Deshpande, S. G. (2007). In vivo Pharmacokinetic Studies of Prodrugs of Ibuprofen. Indian Journal of Pharmaceutical Sciences, 69(6), 836-840. [Link]

• Patsnap Synapse. (2024). What is the mechanism of Felbinac? Patsnap. [Link]

• Rautio, J., et al. (2008). Prodrugs: design and clinical applications. Nature Reviews Drug Discovery, 7(3), 255-270. [Link]

• Kwon, M. J., et al. (2012). Pharmacokinetics of felbinac after intravenous administration of felbinac trometamol in rats. Archives of Pharmacal Research, 35(8), 1459-1464. [Link]

• Imai, T. (2006). Human carboxylesterases: their role in drug metabolism. Drug Metabolism and Pharmacokinetics, 21(3), 173-185. [Link]

• Al-Ghananeem, A. M., & Malkawi, A. H. (2006). Synthesis, in vitro and in vivo evaluation of the N-ethoxycarbonylmorpholine ester of diclofenac as a prodrug. Pharmaceutical Research, 23(6), 1269-1275. [Link]

• Bansal, Y., & Singh, R. (2010). Prodrugs of nonsteroidal anti-inflammatory drugs (NSAIDs), more than meets the eye: a critical review. Current Drug Delivery, 7(4), 348-362. [Link]

• PubChem. (n.d.). 4-Biphenylylacetic acid ethyl ester. National Center for Biotechnology Information. [Link]

• Creative Bioarray. (n.d.). Plasma Stability Assay. Creative Bioarray. [Link]

• Kumar, V., et al. (2005). Mutual prodrugs of 4-biphenylacetic acid and phytophenolics as safer NSAIDs-Synthetic and spectral studies. Indian Journal of Chemistry - Section B, 44B(12), 2532-2536. [Link]

• Sharma, S., & Sharma, P. K. (2011). Prodrugs of NSAIDs: A Review. Current Drug Therapy, 6(1), 54-71. [Link]

• Husain, A., et al. (2010). Design, synthesis and evaluation of mutual prodrug of 4-biphenylacetic acid and quercetin tetramethyl ether (BPA-QTME) as gastrosparing NSAID. European Journal of Medicinal Chemistry, 45(11), 5473-5478. [Link]

• Kelemen, H., et al. (2016). Prodrug Strategy in Drug Development. Acta Medica Marisiensis, 62(3), 356-362. [Link]

• Gulati, K., & Singh, S. K. (2014). Ester prodrugs of flurbiprofen: Synthesis, plasma hydrolysis and gastrointestinal toxicity. Acta Poloniae Pharmaceutica, 71(2), 211-219. [Link]

• Zhou, G. Y. (2024). Exploring Ester Prodrugs: A Comprehensive Review of Approaches, Applications, and Methods. Pharmacology & Pharmacy, 15(8), 269-286. [Link]

• PubChem. (n.d.). Felbinac. National Center for Biotechnology Information. [Link]

• Nageswara Rao, R., et al. (2002). Development and substantiation of a liquid chromatographic method for monitoring organic reactions involved in synthesis of 4-methoxyphenylacetic acid. Journal of Chromatography A, 972(2), 277-282. [Link]

• SIELC Technologies. (n.d.). Separation of 4-Bromophenylacetic acid on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• Wiley. (2005). HPLC Methods for Recently Approved Pharmaceuticals. John Wiley & Sons. [Link]

• University of Colorado Boulder. (n.d.). General HPLC Methods. University of Colorado Boulder. [Link]

• Hossain, M. A., et al. (2019). Interspecies differences in stability kinetics and plasma esterases involved in hydrolytic activation of curcumin diethyl disuccinate, a prodrug of curcumin. RSC Advances, 9(7), 3925-3932. [Link]

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Protocols & Analytical Methods

Application Note & Protocol: A Detailed Guide to the Synthesis of 4-Biphenylylacetic Acid Methyl Ester

For: Researchers, scientists, and drug development professionals.

Introduction

4-Biphenylylacetic acid and its derivatives are of significant interest in medicinal chemistry and drug development. The parent compound, also known as Felbinac, is a non-steroidal anti-inflammatory drug (NSAID) that functions by inhibiting cyclooxygenase (COX) enzymes, which are key in the prostaglandin synthesis pathway.[1] The methyl ester of 4-biphenylylacetic acid serves as a crucial intermediate in the synthesis of more complex molecules and as a valuable tool in structure-activity relationship (SAR) studies. This document provides a comprehensive, step-by-step protocol for the synthesis of 4-biphenylylacetic acid methyl ester via Fischer-Speier esterification, a classic and reliable method for ester formation.[2]

Theoretical Framework: The Fischer-Speier Esterification

The Fischer-Speier esterification is an acid-catalyzed condensation reaction between a carboxylic acid and an alcohol, producing an ester and water.[3] The reaction is an equilibrium process, and to achieve a high yield of the ester, the equilibrium must be shifted towards the products.[4][5] This is typically accomplished by using a large excess of the alcohol or by removing water as it is formed.[4][5]

The mechanism involves the protonation of the carbonyl oxygen of the carboxylic acid by the acid catalyst (in this case, sulfuric acid), which enhances the electrophilicity of the carbonyl carbon.[5][6] The alcohol then acts as a nucleophile, attacking the activated carbonyl carbon to form a tetrahedral intermediate.[6] A series of proton transfers and the elimination of a water molecule lead to the formation of the ester.[5][6]

Safety Precautions

Personal Protective Equipment (PPE): Safety goggles, a lab coat, and appropriate chemical-resistant gloves must be worn at all times. All operations should be conducted within a certified chemical fume hood.

Reagent Hazards:

• 4-Biphenylylacetic Acid: Toxic if swallowed and may cause skin, eye, and respiratory irritation.[7][8]

• Methanol: Highly flammable liquid and vapor. Toxic if swallowed, in contact with skin, or if inhaled. Causes damage to organs, particularly the optic nerve, which can lead to blindness.[9][10][11][12]

• Concentrated Sulfuric Acid: Extremely corrosive and causes severe skin burns and eye damage. Handle with extreme care.[3]

Always consult the Safety Data Sheets (SDS) for all reagents before commencing any experimental work.[7][9][13]

Experimental Protocol

Materials and Reagents

Reagent/Material	Grade	Supplier
4-Biphenylylacetic Acid	≥98%	Sigma-Aldrich
Methanol (Anhydrous)	ACS Grade	Fisher Scientific
Sulfuric Acid (Concentrated)	ACS Grade, 95-98%	VWR
Saturated Sodium Bicarbonate Solution	Laboratory Prepared	-
Anhydrous Magnesium Sulfate	Laboratory Grade	-
Diethyl Ether	ACS Grade	-
Round-bottom flask (100 mL)	-	-
Reflux condenser	-	-
Magnetic stirrer and stir bar	-	-
Heating mantle	-	-
Separatory funnel (250 mL)	-	-
Rotary evaporator	-	-

Step-by-Step Synthesis Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 4-biphenylylacetic acid (5.0 g, 23.56 mmol).

• Addition of Reagents: In a chemical fume hood, add anhydrous methanol (50 mL, 1.23 mol) to the flask. The large excess of methanol serves as both the reactant and the solvent, driving the reaction equilibrium towards the product.[4]

• Catalyst Addition: While stirring the mixture, slowly and carefully add concentrated sulfuric acid (0.5 mL) dropwise. Caution: The addition of sulfuric acid to methanol is exothermic.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 65-70°C) using a heating mantle. Continue to stir the reaction mixture at reflux for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Cooling and Quenching: After the reaction is complete, allow the mixture to cool to room temperature.

• Solvent Removal: Remove the excess methanol using a rotary evaporator.

• Workup - Extraction: Dissolve the residue in diethyl ether (50 mL). Transfer the solution to a 250 mL separatory funnel.

• Neutralization: Carefully wash the organic layer with a saturated aqueous solution of sodium bicarbonate (2 x 30 mL) to neutralize the acidic catalyst and any unreacted carboxylic acid. Caution: Carbon dioxide gas will be evolved. Vent the separatory funnel frequently.

• Washing: Wash the organic layer with water (30 mL) and then with brine (saturated NaCl solution) (30 mL).

• Drying: Dry the organic layer over anhydrous magnesium sulfate.

• Filtration and Concentration: Filter the drying agent and concentrate the filtrate using a rotary evaporator to yield the crude 4-biphenylylacetic acid methyl ester.

• Purification (Optional): The crude product can be further purified by recrystallization from a suitable solvent system (e.g., methanol/water or ethanol/water) or by column chromatography on silica gel if necessary.

Visual Workflow

Caption: Experimental workflow for the synthesis of 4-biphenylylacetic acid methyl ester.

Quantitative Data Summary

Parameter	Value	Notes
Reactants
4-Biphenylylacetic Acid	5.0 g (23.56 mmol)	Limiting Reagent
Methanol	50 mL (1.23 mol)	Reactant and Solvent
Concentrated Sulfuric Acid	0.5 mL	Catalyst
Reaction Conditions
Temperature	Reflux (~65-70°C)	-
Time	4-6 hours	Monitor by TLC
Product
Theoretical Yield	~5.33 g	Based on 100% conversion
Expected Yield	85-95%	Dependent on reaction completion and workup
Molecular Weight of Product	226.27 g/mol	-

Expertise & Experience: Rationale Behind the Protocol

• Choice of Catalyst: Sulfuric acid is a highly effective and economical catalyst for Fischer esterification.[3][14] Its role is not only to protonate the carboxylic acid but also to act as a dehydrating agent, helping to shift the equilibrium.[3]

• Excess Methanol: The use of a large excess of methanol is a key strategy to drive the reversible esterification reaction to completion, in accordance with Le Châtelier's principle.[4][5]

• Anhydrous Conditions: While the reaction produces water, starting with anhydrous methanol is crucial to maximize the initial reaction rate and overall yield. The presence of water at the beginning of the reaction can inhibit the catalytic activity of sulfuric acid.[15]

• Neutralization Step: The wash with saturated sodium bicarbonate is critical to remove the sulfuric acid catalyst and any unreacted 4-biphenylylacetic acid. Failure to do so would result in an impure product and could lead to ester hydrolysis during storage.

Trustworthiness: A Self-Validating System

This protocol incorporates several checkpoints to ensure the successful synthesis and purity of the final product:

• Reaction Monitoring: The progress of the reaction should be monitored by Thin Layer Chromatography (TLC). A spot corresponding to the starting material (4-biphenylylacetic acid) should diminish over time, while a new, less polar spot corresponding to the methyl ester product should appear and intensify.

• Workup Validation: The evolution of CO2 gas during the sodium bicarbonate wash provides a clear indication that the acidic components are being neutralized. The aqueous layer from this wash can be tested with pH paper to ensure it is basic, confirming complete neutralization.

• Product Characterization: The identity and purity of the final product should be confirmed using standard analytical techniques such as:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure.

  • Infrared (IR) Spectroscopy: To verify the presence of the ester carbonyl group (typically around 1735 cm⁻¹) and the disappearance of the broad hydroxyl stretch of the carboxylic acid.

  • Melting Point Analysis: To assess the purity of the product.

References

• SmartLabs. (n.d.). Esterification. Retrieved from [Link]

• Methanol Safety Data Sheet. (n.d.). Retrieved from [Link]

• Methanol Safety Data Sheet. (n.d.). Retrieved from [Link]

• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: Methanol. Retrieved from [Link]

• Proman. (n.d.). Methanol Safety Data Sheet. Retrieved from [Link]

• Laukkanen, P., et al. (2006). Effect of water on sulfuric acid catalyzed esterification.

• Wikipedia. (n.d.). Fischer–Speier esterification. Retrieved from [Link]

• Rossi, M., et al. (2023). Sulfuric Acid Catalyzed Esterification of Amino Acids in Thin Film. Journal of the American Society for Mass Spectrometry.

• Springboard Biodiesel. (n.d.). Acid-Catalyzed Esterification. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Fischer Esterification. Retrieved from [Link]

• Master Organic Chemistry. (2022). Fischer Esterification- Carboxylic Acid to Ester Under Acidic Conditions. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Fischer Esterification. Retrieved from [Link]

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• 5. chem.libretexts.org [chem.libretexts.org]
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• 15. Acid-Catalyzed Esterification [springboardbiodiesel.com]

Application Note: A Robust HPLC Method for the Quantification of 4-biphenylylacetic acid methyl ester

Abstract

This application note details the development and validation of a precise, accurate, and robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 4-biphenylylacetic acid methyl ester. This compound, a methyl ester of a non-steroidal anti-inflammatory drug (NSAID) derivative, is of significant interest in pharmaceutical development and quality control. The method utilizes a C18 stationary phase with a gradient elution of acetonitrile and water, monitored by UV detection. The entire process, from initial method development to full validation according to the International Council for Harmonisation (ICH) guidelines, is described, providing a comprehensive protocol for researchers, scientists, and drug development professionals.

Introduction

4-biphenylylacetic acid is a potent non-steroidal anti-inflammatory agent.[1] Its methyl ester, 4-biphenylylacetic acid methyl ester (Felbinac Methyl Ester), is a key derivative in synthesis and metabolic studies. The accurate quantification of this compound is crucial for ensuring the quality and consistency of active pharmaceutical ingredients (APIs) and formulated products. High-performance liquid chromatography (HPLC) is the premier analytical technique for this purpose due to its high resolution, sensitivity, and specificity.[2]

This document provides a scientifically grounded, step-by-step guide for developing and validating a reliable RP-HPLC method for 4-biphenylylacetic acid methyl ester. The causality behind each experimental choice is explained, reflecting a deep understanding of chromatographic principles and the physicochemical properties of the analyte.

Analyte Properties and Methodological Considerations

A thorough understanding of the analyte's physicochemical properties is the foundation of logical HPLC method development.

Table 1: Physicochemical Properties of 4-biphenylylacetic acid methyl ester and its Parent Acid

Property	4-biphenylylacetic acid methyl ester	4-biphenylylacetic acid	Rationale for Method Development
Chemical Structure	C₁₅H₁₄O₂	C₁₄H₁₂O₂	The biphenyl group is a strong chromophore, making UV detection highly suitable. The ester is non-ionic, favoring reversed-phase chromatography.
Molecular Weight	226.27 g/mol [3]	212.24 g/mol	Influences diffusion and solubility characteristics.
CAS Number	59793-29-2[3]	5728-52-9	For unambiguous identification.
Polarity	Non-polar (ester)	Moderately polar (carboxylic acid)	The increased hydrophobicity of the methyl ester suggests stronger retention on a C18 column compared to the parent acid.
pKa	Not applicable (neutral ester)	~4.29 (predicted)[1]	The absence of an ionizable group in the ester simplifies mobile phase pH selection. A slightly acidic mobile phase can ensure the suppression of any residual silanol interactions on the stationary phase.
UV Absorbance (λmax)	Predicted ~250 nm	Not specified	The biphenyl chromophore typically exhibits a strong absorbance around 250 nm.[4][5][6] This will be experimentally verified.

Based on these properties, a reversed-phase HPLC method with UV detection is the logical choice. A C18 column is selected for its versatility and strong retention of hydrophobic compounds. A mobile phase consisting of acetonitrile and water will be used, as acetonitrile is an excellent solvent for aromatic compounds and is UV-transparent at the detection wavelength.

HPLC Method Development Workflow

The development of a robust HPLC method is a systematic process. The following workflow outlines the logical progression from initial parameter selection to a fully optimized method.

Caption: Workflow for HPLC Method Development and Validation.

Experimental Protocols

Instrumentation and Reagents

• HPLC System: A standard HPLC system with a quaternary pump, autosampler, column thermostat, and photodiode array (PDA) or variable wavelength UV detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Reagents:

  • 4-biphenylylacetic acid methyl ester reference standard (≥99% purity).

  • HPLC grade acetonitrile.

  • HPLC grade water.

  • Formic acid (analytical grade).

Preparation of Solutions

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of 4-biphenylylacetic acid methyl ester reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with acetonitrile.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve the desired concentrations for calibration (e.g., 1-100 µg/mL).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

Initial Method Development

• UV Spectrum Acquisition: Inject a mid-range concentration of the working standard solution and acquire the UV spectrum from 200-400 nm using the PDA detector. The wavelength of maximum absorbance (λmax) will be used for quantification. Based on the biphenyl chromophore, the expected λmax is approximately 250 nm.[4][5][6]

• Initial Gradient Elution: Perform a broad gradient elution to determine the approximate retention time of the analyte.

Table 2: Initial Gradient Conditions

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
20.0	5	95
25.0	5	95
25.1	95	5
30.0	95	5

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection: At the determined λmax (e.g., 250 nm)

Method Optimization

Based on the initial gradient run, the gradient profile is optimized to achieve a reasonable retention time, good peak shape, and efficient separation from any potential impurities. The goal is to have the analyte elute between 5 and 15 minutes with a tailing factor close to 1.

Table 3: Optimized HPLC Method Parameters

Parameter	Optimized Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile
Gradient	50% B to 80% B over 10 minutes, then hold at 80% B for 2 minutes, followed by re-equilibration.
Flow Rate	1.0 mL/min
Column Temperature	35 °C
Detection Wavelength	250 nm
Injection Volume	10 µL

Method Validation

The optimized method was validated according to the ICH Q2(R1) guidelines to ensure its suitability for its intended purpose.[7] The validation parameters assessed were specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), and robustness.

Specificity

Specificity was evaluated by injecting a blank (mobile phase), a standard solution of 4-biphenylylacetic acid methyl ester, and a sample spiked with potential impurities. The chromatograms were examined for any interference at the retention time of the analyte peak. The method is considered specific if the analyte peak is well-resolved from any other peaks.

Linearity and Range

Linearity was determined by analyzing a series of at least five concentrations of the reference standard over the range of 1-100 µg/mL. The peak area versus concentration data was plotted, and the correlation coefficient (r²), y-intercept, and slope of the regression line were calculated.

Accuracy

Accuracy was assessed by the recovery of known amounts of the analyte spiked into a placebo matrix at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). The percentage recovery was calculated.

Precision

• Repeatability (Intra-day precision): Assessed by performing six replicate injections of a standard solution at 100% of the target concentration on the same day. The relative standard deviation (RSD) of the peak areas was calculated.

• Intermediate Precision (Inter-day precision): Determined by repeating the analysis on a different day with a different analyst and/or different equipment. The RSD between the two sets of results was calculated.

Robustness

The robustness of the method was evaluated by intentionally making small variations in the method parameters and observing the effect on the results. The parameters varied included:

• Flow rate (± 0.1 mL/min)

• Column temperature (± 2 °C)

• Mobile phase composition (± 2% organic)

Table 4: Acceptance Criteria for Method Validation

Parameter	Acceptance Criteria
Specificity	No interference at the analyte's retention time.
Linearity (r²)	≥ 0.999
Accuracy (% Recovery)	98.0% - 102.0%
Precision (RSD)	Repeatability: ≤ 1.0%Intermediate Precision: ≤ 2.0%
Robustness	System suitability parameters remain within acceptable limits.

Conclusion

This application note presents a comprehensive, systematically developed, and validated RP-HPLC method for the quantitative determination of 4-biphenylylacetic acid methyl ester. The method is demonstrated to be specific, linear, accurate, precise, and robust, making it suitable for routine quality control analysis in the pharmaceutical industry. The detailed protocols and the rationale behind the experimental choices provide a solid foundation for researchers and scientists to implement and adapt this method for their specific needs.

References

• Development and Validation of HPLC Method for Simultaneous Determination of Three Constituent in 4-FDC Tablet by Pre-Column Derivatization. (n.d.). International Journal of Pharmaceutical Sciences and Research. Retrieved from [Link]

• Use of 4-biphenylmethanol, 4-biphenylacetic acid and 4-biphenylcarboxylic acid/triphenylmethane as indicators in the titration of lithium alkyls. Study of the dianion of 4-biphenylmethanol. (2025, August 6). ResearchGate. Retrieved from [Link]

• Comparison of the Retention and Separation Selectivity of Aromatic Hydrocarbons with Polar Groups in RP-HPLC Systems with Different Stationary Phases and Eluents. (2020, November 1). National Institutes of Health. Retrieved from [Link]

• Validated LC-MS/MS assay for the determination of felbinac: Application to a preclinical pharmacokinetics study of felbinac trometamol injection in rat. (2009, August 15). PubMed. Retrieved from [Link]

• UV Absorbance Maxima (λ max ) of Selected Phenolic Acids a phenolic... (n.d.). ResearchGate. Retrieved from [Link]

• Biphenyl - PhotochemCAD. (n.d.). photochemcad.com. Retrieved from [Link]

• (PDF) Comparison of the Retention and Separation Selectivity of Aromatic Hydrocarbons with Polar Groups in RP-HPLC Systems with Different Stationary Phases and Eluents. (2025, October 15). ResearchGate. Retrieved from [Link]

• A Novel RP-HPLC Method Development and Validation for the Simultaneous Estimation of Sodium Benzoate and Sodium Phenylacetate in. (2020, January 3). Impressions@MAHE. Retrieved from [Link]

• Spatial Configurations and the Ultraviolet Absorption Spectra of Biphenyl and Some Related Compounds. (n.d.). Bulletin of the Chemical Society of Japan. Retrieved from [Link]

• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). (n.d.). International Council for Harmonisation. Retrieved from [Link]

• Felbinac Methyl Ester. (n.d.). GLP Pharma Standards. Retrieved from [Link]

• Development and validation of HPLC method for the resolution of drug intermediates: DL-3-Phenyllactic acid, DL-O-acetyl-3-phenyllactic acid and (+/-)-mexiletine acetamide enantiomers. (2008, March 15). PubMed. Retrieved from [Link]

• Determination of acetate in pharmaceutical products by HPLC. (2025, August 6). ResearchGate. Retrieved from [Link]

• Retention behaviour of aromatic hydrocarbons in reversed-phase HPLC based on phenyl-silica stationary phase. (2025, August 7). ResearchGate. Retrieved from [Link]

• The Retention Behavior of Reversed-Phase HPLC Columns with 100% Aqueous Mobile Phase. (n.d.). Obrnuta faza. Retrieved from [Link]

• UV/Vis spectrum showing the characteristic absorption band of the biphenyl chromophore. (n.d.). ResearchGate. Retrieved from [Link]

• Chemical Properties of Benzeneacetic acid, methyl ester (CAS 101-41-7). (n.d.). Cheméo. Retrieved from [Link]

• Chemistry in a Bottle: Ester Formation in Acidified Mobile-Phase Solvents. (2022, September 1). LCGC International. Retrieved from [Link]

• Structural Characterization of Unusual Fatty Acid Methyl Esters with Double and Triple Bonds Using HPLC/APCI-MS 2 with Acetonitrile In-Source Derivatization. (2021, October 26). MDPI. Retrieved from [Link]

• ULTRAVIOLET SPECTROSCOPY. (n.d.). St. Paul's Cathedral Mission College. Retrieved from [Link]

• Benzeneacetic acid, 4-hydroxy-, methyl ester. (n.d.). PubChem. Retrieved from [Link]

• 4-Biphenylylacetic acid ethyl ester. (n.d.). PubChem. Retrieved from [Link]

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• 4. PhotochemCAD | Biphenyl [photochemcad.com]
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Application Note: High-Purity Isolation of 4-biphenylylacetic acid methyl ester via Flash Column Chromatography

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Abstract

This application note provides a comprehensive, step-by-step protocol for the purification of 4-biphenylylacetic acid methyl ester, a key intermediate in the synthesis of various pharmaceuticals.[1][2] The methodology centers on the use of normal-phase flash column chromatography, a widely adopted technique for the efficient separation of organic compounds.[3][4] This guide is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis, offering detailed explanations for experimental choices to ensure reproducible and high-purity results.

Introduction: The Significance of Purifying 4-biphenylylacetic acid methyl ester

4-biphenylylacetic acid and its ester derivatives are crucial building blocks in medicinal chemistry. The parent compound, 4-biphenylacetic acid, is an active metabolite of the non-steroidal anti-inflammatory drug (NSAID) fenbufen and is used topically for the relief of inflammation and pain.[5][6] The methyl ester, 4-biphenylylacetic acid methyl ester, serves as a versatile intermediate in the synthesis of more complex molecules, including potential therapeutic agents.[1]

Given its role in pharmaceutical synthesis, the purity of 4-biphenylylacetic acid methyl ester is of paramount importance. Impurities, such as unreacted starting materials or byproducts from the synthesis, can lead to undesirable side reactions, lower yields of the final active pharmaceutical ingredient (API), and potential toxicological concerns. Column chromatography is a robust and scalable purification technique that separates compounds based on their differential adsorption to a stationary phase and solubility in a mobile phase.[3][4] This application note details a validated protocol for the purification of 4-biphenylylacetic acid methyl ester using silica gel flash column chromatography.

Principles of Separation: Normal-Phase Chromatography

The purification strategy outlined here employs normal-phase chromatography. In this mode, a polar stationary phase (silica gel) is used in conjunction with a relatively non-polar mobile phase (a mixture of hexane and ethyl acetate).[3] The separation is governed by the polarity of the compounds in the mixture.[3][4]

• Stationary Phase: Silica gel (SiO₂) is a highly polar adsorbent due to the presence of surface silanol (Si-OH) groups.[4]

• Mobile Phase: A mixture of a non-polar solvent (hexane) and a more polar solvent (ethyl acetate) is used as the eluent. The polarity of the mobile phase can be fine-tuned by adjusting the ratio of these two solvents.[7]

• Separation Mechanism: Compounds in the crude mixture are introduced to the top of the column. As the mobile phase flows through the column, a continuous process of adsorption and desorption occurs. More polar compounds will have a stronger affinity for the polar silica gel and will therefore move down the column more slowly. Less polar compounds will spend more time in the mobile phase and will be eluted from the column more quickly.[4]

4-biphenylylacetic acid methyl ester is a moderately polar compound. The biphenyl group imparts significant non-polar character, while the methyl ester group provides a polar site for interaction with the silica gel. By carefully selecting the mobile phase composition, it is possible to achieve excellent separation of the desired product from both more polar and less polar impurities.

Pre-Chromatography Analysis: Thin-Layer Chromatography (TLC)

Before performing a large-scale column purification, it is essential to first develop an appropriate solvent system using Thin-Layer Chromatography (TLC). TLC is a rapid and inexpensive analytical technique that provides a good prediction of the separation that will be achieved on a column.[3]

The goal is to find a solvent system that gives the desired compound a retention factor (Rf) of approximately 0.2-0.4.[8] The Rf is a measure of how far a compound travels up the TLC plate relative to the solvent front and is calculated as follows:

Rf = (Distance traveled by the compound) / (Distance traveled by the solvent front)

An ideal solvent system will also show good separation between the spot corresponding to 4-biphenylylacetic acid methyl ester and any impurity spots.

Protocol for TLC Analysis:

• Dissolve a small amount of the crude 4-biphenylylacetic acid methyl ester in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Spot the solution onto a silica gel TLC plate.

• Develop the plate in a TLC chamber containing a mixture of hexane and ethyl acetate. Start with a low polarity mixture (e.g., 9:1 hexane:ethyl acetate) and gradually increase the proportion of ethyl acetate until the desired Rf is achieved.

• Visualize the spots under UV light (254 nm) and/or by staining with a suitable reagent (e.g., potassium permanganate or vanillin).

Detailed Protocol: Flash Column Chromatography

This protocol is designed for the purification of approximately 1 gram of crude 4-biphenylylacetic acid methyl ester. The column size and solvent volumes can be scaled accordingly for different amounts of material.

Materials and Equipment

Item	Specification
Stationary Phase	Silica gel, flash grade (40-63 µm particle size)
Mobile Phase	Hexane and Ethyl Acetate (HPLC grade)
Column	Glass column (approx. 4 cm diameter, 30 cm length)
Sample Loading	Crude 4-biphenylylacetic acid methyl ester
Collection Vessels	Test tubes or fraction collector vials
TLC Supplies	Silica gel plates, TLC chambers, UV lamp
Other	Cotton or glass wool, sand, rotary evaporator

Column Preparation

Proper column packing is crucial for achieving good separation. The goal is to create a homogenous and stable bed of silica gel, free of cracks or air bubbles.

• Plugging the Column: Place a small plug of cotton or glass wool at the bottom of the column to support the packing material.[4] Add a thin layer of sand (approx. 0.5 cm) on top of the plug.

• Slurry Packing:

  • In a beaker, prepare a slurry of silica gel in a non-polar solvent like hexane. The amount of silica gel should be approximately 30-50 times the weight of the crude sample.[4]

  • With the stopcock open and a flask underneath to collect the solvent, pour the slurry into the column. Gently tap the side of the column to encourage even packing.

  • Once all the silica gel has been added, allow the solvent to drain until it is just level with the top of the silica bed. Crucially, do not let the column run dry at any stage. [9]

  • Add a thin layer of sand (approx. 0.5 cm) to the top of the silica bed to prevent disturbance during solvent addition.

Sample Loading

There are two common methods for loading the sample onto the column: wet loading and dry loading.

• Wet Loading: Dissolve the crude product in the minimum amount of the mobile phase (or a less polar solvent). Carefully add the solution to the top of the column using a pipette. Allow the sample solution to absorb completely into the silica gel before adding more mobile phase.[9]

• Dry Loading: This method is preferred if the crude product is not very soluble in the mobile phase. Dissolve the crude product in a volatile solvent (e.g., dichloromethane), add a small amount of silica gel, and evaporate the solvent to obtain a free-flowing powder. Carefully add this powder to the top of the column.[8][9]

Elution and Fraction Collection

• Elution: Once the sample is loaded, carefully add the mobile phase to the top of the column. Apply gentle air pressure to the top of the column to force the solvent through at a steady rate (flash chromatography). Maintain a constant flow rate and ensure the solvent level does not drop below the top of the silica bed.[3]

• Gradient Elution (Recommended): For optimal separation, a gradient elution is often employed. Start with a low polarity mobile phase (e.g., the one determined by TLC to give a low Rf for the product) and gradually increase the polarity by increasing the percentage of ethyl acetate.[8] This will first elute the non-polar impurities, followed by the desired product, and finally the more polar impurities.

• Fraction Collection: Collect the eluent in a series of labeled test tubes or vials. The size of the fractions will depend on the size of the column.

• Monitoring the Separation: Monitor the progress of the separation by periodically analyzing the collected fractions by TLC. Spot a small amount from each fraction onto a TLC plate and develop it in the appropriate solvent system. This will allow you to identify which fractions contain the pure product.

Product Isolation

• Combine the fractions that contain the pure 4-biphenylylacetic acid methyl ester.

• Remove the solvent using a rotary evaporator to obtain the purified product.

• Determine the yield and assess the purity of the final product using analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC.

Visualization of the Workflow

Figure 1: Workflow for the purification of 4-biphenylylacetic acid methyl ester.

Troubleshooting

Problem	Possible Cause	Solution
Poor Separation	- Inappropriate solvent system- Column cracking/channeling	- Re-optimize the solvent system using TLC.- Ensure the column is packed evenly and not allowed to run dry. Use the slurry method for packing.
Compound Elutes Too Quickly	- Mobile phase is too polar	- Decrease the proportion of the polar solvent (ethyl acetate) in the mobile phase.
Compound Does Not Elute	- Mobile phase is not polar enough	- Gradually increase the proportion of the polar solvent (ethyl acetate) in the mobile phase.
Broad Bands	- Sample was overloaded- Sample is not very soluble	- Use a larger column or reduce the amount of sample.- Use the dry loading method.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Hexane and ethyl acetate are flammable solvents. Keep them away from ignition sources.

• Silica gel is a fine powder that can be a respiratory irritant. Avoid inhaling the dust by handling it carefully in a fume hood.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the purification of 4-biphenylylacetic acid methyl ester using flash column chromatography. By following the outlined steps for TLC analysis, column preparation, sample loading, and elution, researchers can consistently obtain a high-purity product, which is essential for subsequent applications in pharmaceutical research and development. The principles and techniques described herein are broadly applicable to the purification of other organic compounds with similar physicochemical properties.

References

• Organic Chemistry at CU Boulder. (n.d.). Column Chromatography Procedures. Retrieved from [Link]

• Columbia University. (n.d.). Column chromatography. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Column chromatography. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems For Flash Column. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Purification: Tips for Flash Column Chromatography. Retrieved from [Link]

• Organic Syntheses. (n.d.). methyl 2-(2-acetylphenyl)acetate. Retrieved from [Link]

• PrepChem.com. (2023). Synthesis of Step 1: 2'-Methylbiphenyl-4-carboxylic acid methyl ester. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure for the preparation of a specific organic compound. Retrieved from [Link]

• PubChem. (n.d.). 4-Biphenylylacetic acid ethyl ester. Retrieved from [Link]

• Google Patents. (n.d.). US6407253B1 - Method for preparing 4-methyl-biphenyl derivatives.

• SIELC Technologies. (n.d.). Separation of [1,1'-Biphenyl]-4-carboxylic acid, methyl ester on Newcrom R1 HPLC column. Retrieved from [Link]

• MySkinRecipes. (n.d.). 2'-methyl-[1,1'-biphenyl]-4-ylmethyl acetate. Retrieved from [Link]

• Asian Journal of Chemistry. (2010). An Efficient Preparation for 2-Cyano-4'-methylbiphenyl in Toluene-Tetrahydrofuran Solvents Over Transition-Metal Catalysts. Retrieved from [Link]

• ResearchGate. (n.d.). Use of 4-biphenylmethanol, 4-biphenylacetic acid and 4-biphenylcarboxylic acid/triphenylmethane as indicators in the titration of lithium alkyls. Study of the dianion of 4-biphenylmethanol. Retrieved from [Link]

• Waters. (n.d.). Separation of Organic Acids with Mixed-Mode LC Column and Mass Detector. Retrieved from [Link]

• CAS Common Chemistry. (n.d.). Ethyl [1,1′-biphenyl]-4-acetate. Retrieved from [Link]

• EPFL. (n.d.). TLC Visualization Reagents. Retrieved from [Link]

• The Royal Society of Chemistry. (2014). Chemoselective esterification of α-hydroxyacids catalyzed by salicylaldehyde through induced intramolecularity. Retrieved from [Link]

• The Royal Society of Chemistry. (2017). Separation, purification and identification of the components of a mixture. Retrieved from [Link]

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• 4. web.uvic.ca [web.uvic.ca]
• 5. 4-Biphenylacetic acid | 5728-52-9 [chemicalbook.com]
• 6. 4-联苯乙酸 98% | Sigma-Aldrich [sigmaaldrich.com]
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• 8. Purification [chem.rochester.edu]
• 9. orgchemboulder.com [orgchemboulder.com]

Application Notes and Protocols: Leveraging 4-Biphenylylacetic Acid Methyl Ester for the Synthesis of Novel Anti-inflammatory Agents

Introduction: The Strategic Advantage of the Biphenyl Scaffold in Anti-Inflammatory Drug Design

In the landscape of medicinal chemistry, the biphenyl moiety stands out as a "privileged structure," a molecular framework that consistently appears in compounds targeting a diverse range of biological receptors and enzymes.[1][2] This is particularly true in the development of non-steroidal anti-inflammatory drugs (NSAIDs). The biphenyl scaffold offers a unique combination of structural rigidity and conformational flexibility, allowing for optimal interaction with the active sites of key inflammatory enzymes, most notably cyclooxygenase (COX).[3][4] Its lipophilic nature enhances membrane permeability, a critical factor for drug absorption and distribution. Furthermore, the two phenyl rings provide ample opportunities for synthetic modification, enabling the fine-tuning of a compound's pharmacological profile to enhance potency and reduce off-target effects.[5]

4-Biphenylylacetic acid, also known as felbinac, and its derivatives are well-established NSAIDs. The active metabolite of fenbufen is 4-biphenylacetic acid.[3] This guide focuses on the utility of 4-biphenylylacetic acid methyl ester as a versatile starting material for the synthesis of novel anti-inflammatory agents. The ester functionality provides a convenient handle for a variety of chemical transformations, allowing for the exploration of new chemical space in the quest for more potent and safer anti-inflammatory drugs.

Synthetic Strategy: From Ester to Bioactive Amides and Hydrazides

The primary synthetic strategy outlined here involves the conversion of 4-biphenylylacetic acid methyl ester into novel amide and hydrazide derivatives. Amide bond formation is a cornerstone of medicinal chemistry, often employed to generate compounds with improved stability and biological activity.[6][7] Hydrazides, in turn, are valuable intermediates and can themselves exhibit a range of biological activities.[8][9]

The rationale for this approach is twofold:

• Modification of the Carboxylic Acid Moiety: The free carboxylic acid group in many NSAIDs is associated with gastric irritation.[4] By converting the ester to an amide or hydrazide, we can modulate the acidity and polarity of this functional group, potentially leading to a better safety profile.

• Introduction of Diverse Functionality: Amide and hydrazide synthesis allows for the introduction of a wide array of substituents, enabling a systematic exploration of the structure-activity relationship (SAR). This is crucial for optimizing the compound's interaction with its biological target.

The overall synthetic workflow can be visualized as follows:

Caption: Synthetic workflow from 4-biphenylylacetic acid to novel derivatives.

Part 1: Synthesis Protocols

Protocol 1.1: Esterification of 4-Biphenylylacetic Acid

This protocol describes the synthesis of the starting material, 4-biphenylylacetic acid methyl ester, from 4-biphenylylacetic acid.

Materials and Reagents:

Reagent/Material	Grade	Supplier Example
4-Biphenylylacetic Acid	≥98%	Sigma-Aldrich
Methanol (Anhydrous)	ACS Grade	Fisher Scientific
Sulfuric Acid (Concentrated)	ACS Grade	VWR
Dichloromethane (DCM)	ACS Grade	EMD Millipore
Saturated Sodium Bicarbonate Solution	Laboratory Prepared	-
Anhydrous Magnesium Sulfate	Laboratory Grade	Alfa Aesar
Round-bottom flask (100 mL)	-	Pyrex
Reflux condenser	-	Kimble
Separatory funnel (250 mL)	-	Corning
Magnetic stirrer and stir bar	-	IKA
Rotary evaporator	-	Büchi

Procedure:

• To a 100-mL round-bottom flask, add 4-biphenylylacetic acid (e.g., 5.0 g, 23.5 mmol) and anhydrous methanol (50 mL).

• While stirring, slowly add concentrated sulfuric acid (1 mL) to the mixture.

• Attach a reflux condenser and heat the mixture to reflux (approximately 65-70°C) for 4 hours.[10][11]

• After cooling to room temperature, remove the excess methanol using a rotary evaporator.

• Dissolve the residue in dichloromethane (50 mL) and transfer to a separatory funnel.

• Wash the organic layer with water (2 x 50 mL) and then with saturated sodium bicarbonate solution (2 x 50 mL) to neutralize any remaining acid.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield 4-biphenylylacetic acid methyl ester as a solid.

Protocol 1.2: Synthesis of a Novel Amide Derivative

This protocol details the synthesis of a representative amide derivative from 4-biphenylylacetic acid methyl ester using a primary amine.

Materials and Reagents:

Reagent/Material	Grade	Supplier Example
4-Biphenylylacetic Acid Methyl Ester	Synthesized above	-
Benzylamine	≥99%	Acros Organics
Titanium(IV) Chloride (TiCl₄)	≥99.9%	Strem Chemicals
Pyridine (Anhydrous)	≥99.8%	Honeywell
Toluene	ACS Grade	J.T. Baker
1 N Hydrochloric Acid Solution	Laboratory Prepared	-
Methylene Chloride	ACS Grade	EMD Millipore
Screw-capped vial (20 mL)	-	Wheaton

Procedure:

• In a 20-mL screw-capped vial, dissolve 4-biphenylylacetic acid methyl ester (e.g., 1.0 g, 4.42 mmol) in anhydrous pyridine (10 mL).

• To this solution, add benzylamine (e.g., 0.47 g, 4.42 mmol).

• Carefully add titanium(IV) chloride (e.g., 0.84 g, 4.42 mmol) to the reaction mixture.

• Tightly seal the vial and heat the mixture at 85°C with stirring for 2 hours.[6]

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture and remove the pyridine by co-evaporation with toluene under reduced pressure.

• Treat the residue with 1 N hydrochloric acid solution (10 mL) and extract with methylene chloride (3 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate to obtain the crude amide.

• Purify the crude product by column chromatography on silica gel.

Protocol 1.3: Synthesis of a Novel Hydrazide Derivative

This protocol describes the synthesis of a hydrazide derivative, a key intermediate for further derivatization.

Materials and Reagents:

Reagent/Material	Grade	Supplier Example
4-Biphenylylacetic Acid Methyl Ester	Synthesized above	-
Hydrazine Hydrate (80%)	Reagent Grade	Thermo Fisher
Methanol	ACS Grade	Fisher Scientific
Round-bottom flask (50 mL)	-	Pyrex
Reflux condenser	-	Kimble

Procedure:

• In a 50-mL round-bottom flask, dissolve 4-biphenylylacetic acid methyl ester (e.g., 2.0 g, 8.84 mmol) in methanol (20 mL).

• Add hydrazine hydrate (e.g., 2.2 g, 44.2 mmol) to the solution.

• Attach a reflux condenser and heat the mixture to reflux for 6 hours.[12]

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture and remove the solvent and excess hydrazine hydrate under reduced pressure.

• The resulting solid is the crude hydrazide, which can be purified by recrystallization from a suitable solvent like ethanol.

Part 2: In Vitro Anti-inflammatory Activity Evaluation

The synthesized compounds should be evaluated for their potential anti-inflammatory activity using established in vitro assays.

Protocol 2.1: Nitric Oxide (NO) Inhibition Assay in RAW 264.7 Macrophages

This assay measures the ability of the synthesized compounds to inhibit the production of nitric oxide, a key pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells.

Materials and Reagents:

Reagent/Material	Grade	Supplier Example
RAW 264.7 Macrophage Cell Line	-	ATCC
Dulbecco's Modified Eagle Medium (DMEM)	Cell Culture Grade	Gibco
Fetal Bovine Serum (FBS)	Cell Culture Grade	Hyclone
Penicillin-Streptomycin Solution	Cell Culture Grade	Lonza
Lipopolysaccharide (LPS) from E. coli	Cell Culture Grade	Sigma-Aldrich
Griess Reagent	-	Promega
96-well cell culture plates	Sterile	Corning
CO₂ Incubator	-	Thermo Scientific
Microplate Reader	-	BioTek

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10⁵ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.[13]

• Compound Treatment: Treat the cells with various concentrations of the synthesized compounds for 1 hour. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known NSAID like indomethacin).

• LPS Stimulation: After the pre-treatment, stimulate the cells with LPS (1 µg/mL) and incubate for another 24 hours.[13]

• Nitrite Measurement: After incubation, collect the cell culture supernatant.

• Add an equal volume of Griess reagent to the supernatant in a new 96-well plate.

• Incubate for 10-15 minutes at room temperature, protected from light.

• Measure the absorbance at 540 nm using a microplate reader.

• Calculate the percentage of NO inhibition using the following formula: % Inhibition = [(Absorbance of LPS control - Absorbance of sample) / Absorbance of LPS control] x 100

Protocol 2.2: Inhibition of Protein Denaturation Assay

This assay assesses the ability of the synthesized compounds to inhibit the denaturation of proteins, a process that is implicated in inflammation.

Materials and Reagents:

Reagent/Material	Grade	Supplier Example
Bovine Serum Albumin (BSA)	Fraction V, ≥98%	Roche
Phosphate Buffered Saline (PBS), pH 6.4	Laboratory Prepared	-
Test tubes	-	VWR
Water bath	-	Julabo
UV-Vis Spectrophotometer	-	Agilent

Procedure:

• Reaction Mixture Preparation: Prepare a reaction mixture containing 0.2 mL of 1% aqueous BSA solution and 2.8 mL of PBS (pH 6.4).

• Compound Addition: Add 2 mL of various concentrations of the synthesized compounds to the reaction mixture. A control group should be prepared with the vehicle instead of the test compound.[14]

• Incubation: Incubate the mixtures at 37°C for 20 minutes.

• Heat-induced Denaturation: Heat the mixtures at 70°C for 5 minutes in a water bath.[14]

• Cooling and Measurement: After cooling, measure the absorbance (turbidity) at 660 nm.

• Calculation: Calculate the percentage inhibition of protein denaturation using the formula: % Inhibition = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100

Data Presentation and Interpretation

The results from the biological assays should be presented in a clear and concise manner.

Table 1: In Vitro Anti-inflammatory Activity of Synthesized Compounds

Compound ID	Concentration (µM)	% NO Inhibition (Mean ± SD)	% Protein Denaturation Inhibition (Mean ± SD)
Cpd 1	10
50
100
Cpd 2	10
50
100
Indomethacin	10

Understanding the Mechanism: The Role of COX Inhibition

The anti-inflammatory effects of most NSAIDs, including those derived from biphenylacetic acid, are primarily attributed to their inhibition of the cyclooxygenase (COX) enzymes.[15] There are two main isoforms of this enzyme: COX-1, which is constitutively expressed and involved in physiological functions such as maintaining the integrity of the gastric mucosa, and COX-2, which is induced during inflammation and is responsible for the production of pro-inflammatory prostaglandins.

Caption: Simplified COX pathway and the target of novel NSAIDs.

The biphenyl scaffold of the synthesized compounds is expected to fit into the hydrophobic channel of the COX active site, thereby preventing the binding of the natural substrate, arachidonic acid. The specific modifications made to the 4-biphenylylacetic acid methyl ester backbone will influence the compound's selectivity for COX-2 over COX-1. A higher selectivity for COX-2 is a desirable trait in modern NSAID design, as it is hypothesized to lead to a reduction in gastrointestinal side effects associated with COX-1 inhibition.

Conclusion and Future Directions

This guide provides a comprehensive framework for the synthesis and evaluation of novel anti-inflammatory agents derived from 4-biphenylylacetic acid methyl ester. The protocols outlined herein are robust and can be adapted for the synthesis of a diverse library of compounds. The in vitro assays provide a reliable means of assessing the anti-inflammatory potential of these new chemical entities.

Future work should focus on expanding the library of derivatives to further probe the structure-activity relationship. Promising compounds identified from the in vitro screens should be advanced to in vivo models of inflammation to assess their efficacy and safety in a more physiologically relevant setting. The ultimate goal is to identify a lead compound with superior potency and an improved safety profile compared to existing NSAIDs.

References

• National Center for Biotechnology Information. (n.d.). Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7. Retrieved from [Link]

• Terashima, A., et al. (1981). Nonsteroidal antiinflammatory agents. 2. Synthesis of 4',5-disubstituted 3-biphenylylacetic acids and their derivatives with antiinflammatory and analgesic activities. Journal of Medicinal Chemistry, 24(1), 43–47.

• Royal Society of Chemistry. (n.d.). Synthesis, in vitro COX-1/COX-2 inhibition testing and molecular docking study of novel 1,4-benzoxazine derivatives. Retrieved from [Link]

• Kaddour, S. M., et al. (2020). Anti-Inflammatory Potential Evaluation (In-Vitro and In-Vivo) of Arthrophytum scoparium Aerial Part. Journal of Drug Delivery and Therapeutics, 10(5), 213-218.
• Pawar, H. A., et al. (2011). Synthesis and Pharmacological Evaluation of Antiinflammatory Mutual Amide Prodrugs. International Journal of Drug Development and Research, 3(4), 227-234.

• Journal of Clinical and Diagnostic Research. (2022). In-vitro Anti-inflammatory Activity of Flower Extracts of Sinapis arvensis: A Bovine Serum Albumin Assay. Retrieved from [Link]

• Organic Syntheses. (n.d.). Phenylacetic acid. Retrieved from [Link]

• Wellendorph, P., et al. (2005). Phenylacetic acids and the structurally related non-steroidal anti-inflammatory drug diclofenac bind to specific gamma-hydroxybutyric acid sites in rat brain.
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In vitro assays to evaluate the biological activity of 4-biphenylylacetic acid methyl ester.

Application Notes & Protocols: In Vitro Evaluation of 4-Biphenylylacetic Acid Methyl Ester

Prepared by: Gemini, Senior Application Scientist

Abstract

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the in vitro evaluation of 4-biphenylylacetic acid methyl ester. This document outlines a suite of assays to characterize its biological activities, focusing on its potential anti-inflammatory, analgesic, and anticancer properties. The protocols herein are designed to be robust and self-validating, offering detailed, step-by-step methodologies grounded in established scientific principles.

Introduction: The Scientific Rationale

4-Biphenylylacetic acid is the active metabolite of the non-steroidal anti-inflammatory drug (NSAID) fenbufen.[1] As an NSAID, its primary mechanism involves the inhibition of prostaglandin synthesis, which are key mediators of inflammation and pain.[1] The methyl ester form, 4-biphenylylacetic acid methyl ester, is a logical subject for investigation as esterification can modulate a compound's physicochemical properties, such as cell permeability and metabolic stability, potentially altering its biological activity.

Given the established anti-inflammatory and analgesic properties of the parent acid[1][2], the primary assays will focus on key inflammatory pathways. Furthermore, as chronic inflammation is a known contributor to carcinogenesis, it is prudent to investigate the compound's potential as an anticancer agent. This guide details the in vitro assays to explore these three interconnected areas of biological activity.

Potential Signaling Pathways and Assay Selection

The biological activities of 4-biphenylylacetic acid methyl ester are likely mediated through the modulation of key signaling pathways involved in inflammation and cell survival. The diagram below illustrates the rationale for the selected assays.

Figure 1: Rationale for assay selection based on the potential biological activities of 4-biphenylylacetic acid methyl ester.

Anti-inflammatory and Analgesic Activity Assays

The anti-inflammatory and analgesic properties of NSAIDs are primarily mediated through the inhibition of cyclooxygenase (COX) enzymes and the subsequent reduction in prostaglandin production.[3] Additionally, the inhibition of other inflammatory mediators like nitric oxide (NO) and pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) are relevant mechanisms.

Cyclooxygenase-2 (COX-2) Inhibition Assay

Principle: This fluorometric assay measures the activity of human recombinant COX-2 by detecting the intermediate product, Prostaglandin G2.[4] The inhibition of COX-2 by the test compound will result in a decreased fluorescence signal.

Protocol:

• Reagent Preparation:

  • Prepare COX Assay Buffer, COX Probe, COX Cofactor, and Arachidonic Acid solution according to the kit manufacturer's instructions (e.g., Assay Genie's COX-2 Inhibitor Screening Kit).[4]

  • Reconstitute human recombinant COX-2 enzyme and store on ice.[5]

  • Prepare a 10X stock solution of 4-biphenylylacetic acid methyl ester in a suitable solvent (e.g., DMSO).[4]

• Assay Procedure:

  • In a 96-well white opaque plate, add 10 µL of the diluted test compound or vehicle control (for 100% activity).[5]

  • Add a known COX-2 inhibitor (e.g., Celecoxib) as a positive control.[4]

  • Prepare a reaction mix containing COX Assay Buffer, COX Probe, and COX Cofactor.

  • Add 80 µL of the reaction mix to each well.

  • Add 10 µL of diluted COX-2 enzyme to all wells except the background control.[5]

  • Incubate the plate at 37°C for 10 minutes.[5]

  • Initiate the reaction by adding 10 µL of Arachidonic Acid solution to all wells.

  • Immediately measure the fluorescence (Ex/Em = 535/587 nm) kinetically for 5-10 minutes.[4]

Data Analysis:

Parameter	Description
Rate of Reaction	Calculate the slope of the linear portion of the kinetic curve.
% Inhibition	[(Slope of Control - Slope of Sample) / Slope of Control] x 100
IC50 Value	The concentration of the compound that inhibits 50% of COX-2 activity.

Nitric Oxide Synthase (NOS) Inhibition Assay

Principle: This assay measures the production of nitric oxide (NO) by NOS. Since NO is rapidly oxidized to nitrite and nitrate, the total nitrite concentration is determined using the Griess reagent after the enzymatic reduction of nitrate to nitrite.[6][7]

Protocol:

• Reagent Preparation:

  • Prepare reagents as per a commercial kit's instructions (e.g., Sigma-Aldrich's Nitric Oxide Synthase Inhibitor Screening Kit).[6] This includes the Assay Buffer, Substrate (L-arginine), and Griess reagents.

  • Prepare a solution of inducible Nitric Oxide Synthase (iNOS).

  • Prepare various concentrations of the test compound.

• Assay Procedure:

  • To a 96-well plate, add the NOS enzyme solution.

  • Add the test compound at different concentrations. A known NOS inhibitor (e.g., L-NAME) should be used as a positive control.

  • Initiate the reaction by adding the substrate (L-arginine) and necessary cofactors.

  • Incubate at 37°C for a specified time (e.g., 60 minutes).[6]

  • Stop the reaction and add the Griess reagents to measure the nitrite concentration.

  • Measure the absorbance at 540 nm.[6]

Data Analysis:

Parameter	Description
Nitrite Concentration	Determined from a sodium nitrite standard curve.
% Inhibition	[(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100
IC50 Value	The concentration of the compound that inhibits 50% of NOS activity.

TNF-α Release Assay in Macrophages

Principle: This sandwich ELISA (Enzyme-Linked Immunosorbent Assay) quantifies the amount of TNF-α released from lipopolysaccharide (LPS)-stimulated macrophage cells (e.g., RAW 264.7).[8][9] A decrease in TNF-α levels in the presence of the test compound indicates anti-inflammatory activity.

Protocol:

• Cell Culture and Stimulation:

  • Culture RAW 264.7 macrophages in a 96-well plate until they reach 80-90% confluency.

  • Pre-treat the cells with various concentrations of 4-biphenylylacetic acid methyl ester for 1-2 hours.

  • Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours to induce TNF-α production.[9]

• ELISA Procedure:

  • Coat a 96-well ELISA plate with a capture antibody specific for TNF-α.[10]

  • Collect the cell culture supernatants and add them to the coated plate.

  • Incubate to allow TNF-α to bind to the capture antibody.

  • Wash the plate and add a biotinylated detection antibody.[8][10]

  • Incubate, then wash and add streptavidin-HRP.[11]

  • Add a substrate solution (e.g., TMB) and incubate until color develops.[8]

  • Stop the reaction with a stop solution and measure the absorbance at 450 nm.[11]

Data Analysis:

Parameter	Description
TNF-α Concentration	Determined from a recombinant TNF-α standard curve.
% Inhibition of Release	[(TNF-α in LPS control - TNF-α in Sample) / TNF-α in LPS control] x 100
IC50 Value	The concentration of the compound that inhibits 50% of TNF-α release.

Anticancer Activity Assays

To assess the potential of 4-biphenylylacetic acid methyl ester as an anticancer agent, it is crucial to evaluate its effect on cell viability and its ability to induce apoptosis (programmed cell death).

MTT Assay for Cell Viability and Cytotoxicity

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity.[12] Viable cells with active mitochondria reduce the yellow MTT to a purple formazan product.[13] The amount of formazan is proportional to the number of living cells.[14]

Figure 2: Workflow for the MTT cell viability assay.

Protocol:

• Cell Seeding:

  • Seed a cancer cell line of interest (e.g., HeLa, A549, MCF-7) in a 96-well plate at a predetermined optimal density (e.g., 1,000-100,000 cells/well).[14][15]

  • Incubate for 24 hours to allow for cell attachment.[14]

• Treatment:

  • Prepare serial dilutions of 4-biphenylylacetic acid methyl ester in the appropriate cell culture medium.

  • Replace the medium in the wells with the medium containing the test compound. Include vehicle-treated and untreated controls.

  • Incubate for a desired period (e.g., 24, 48, or 72 hours).

• MTT Incubation and Measurement:

  • Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.[12][15]

  • Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.[15]

  • Shake the plate for 15 minutes to ensure complete dissolution.[13]

  • Measure the absorbance at 570 nm using a microplate reader.[15]

Data Analysis:

Parameter	Description
% Cell Viability	[(Absorbance of Sample - Absorbance of Blank) / (Absorbance of Control - Absorbance of Blank)] x 100
IC50 Value	The concentration of the compound that reduces cell viability by 50%.

Caspase-3 Activity Assay

Principle: Caspase-3 is a key executioner caspase in the apoptotic pathway. This assay utilizes a specific substrate (DEVD-pNA) that is cleaved by active caspase-3, releasing a chromophore (p-nitroaniline, pNA).[16] The amount of pNA produced is directly proportional to the caspase-3 activity and can be measured colorimetrically.

Protocol:

• Cell Lysis:

  • Culture and treat cancer cells with 4-biphenylylacetic acid methyl ester as in the MTT assay.

  • Induce apoptosis in a positive control group (e.g., with staurosporine).

  • Harvest the cells and lyse them using a chilled lysis buffer provided in a commercial kit (e.g., Abcam's Caspase-3 Assay Kit).[16]

  • Centrifuge the lysate to pellet cell debris and collect the supernatant.[17]

• Enzymatic Reaction:

  • In a 96-well plate, add the cell lysate.

  • Add the reaction buffer containing DTT.

  • Initiate the reaction by adding the DEVD-pNA substrate.[18][19]

  • Incubate the plate at 37°C for 1-2 hours.[18][19]

• Measurement:

  • Measure the absorbance at 400-405 nm using a microplate reader.[16][19]

Data Analysis:

Parameter	Description
Fold-Increase in Activity	Compare the absorbance of the treated samples to the untreated control.
EC50 Value	The concentration of the compound that induces 50% of the maximal caspase-3 activation.

Conclusion

The suite of in vitro assays detailed in these application notes provides a robust framework for characterizing the biological activity of 4-biphenylylacetic acid methyl ester. By systematically evaluating its effects on key molecular targets in inflammation, pain, and cancer pathways, researchers can gain significant insights into its therapeutic potential. The quantitative data derived from these protocols will be instrumental in guiding further preclinical development.

References

• Bansal, R., & Gupta, V. (2020). In vitro assays and techniques utilized in anticancer drug discovery. PubMed. Available at: [Link]

• Sharma, S., et al. (2011). In Vitro and in Vivo Assays for the Discovery of Analgesic Drugs Targeting TRP Channels. CRC Press/Taylor & Francis. Available at: [Link]

• Sharma, S., et al. (2011). In Vitro and in Vivo Assays for the Discovery of Analgesic Drugs Targeting TRP Channels. Taylor and Francis Group, LLC. Available at: [Link]

• Niles, A. L., Moravec, R. A., & Riss, T. L. (2008). Bioassays for anticancer activities. PubMed. Available at: [Link]

• Creative Bioarray. (n.d.). Caspase Activity Assay. Creative Bioarray. Available at: [Link]

• A Review on in-vitro Methods for Screening of Anticancer Drugs. (2018). ResearchGate. Available at: [Link]

• Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents. (2021). ACS Omega. Available at: [Link]

• In Vitro Tumor Cell Model Systems for Anticancer Drug Screening and Verification. (n.d.). Noble Life Sciences. Available at: [Link]

• Sarveswaran, R., Jayasuriya, W., & Suresh, T. S. (2017). In Vitro Assays To Investigate The Anti-Inflammatory Activity Of Herbal Extracts A Review. Semantic Scholar. Available at: [Link]

• Assessing Anti-Inflammatory Potential: In Vitro and In Vivo Testing of Plant Extracts. (2024). LinkedIn. Available at: [Link]

• Peiris, D., et al. (2025). Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limitations. ResearchGate. Available at: [Link]

• Assay Genie. (n.d.). COX-2 Inhibitor Screening Kit (Fluorometric) (BN00777). Assay Genie. Available at: [Link]

• MTT Assay Protocol for Cell Viability and Proliferation. (n.d.). Roche. Available at: [Link]

• Chun, K. S., & Surh, Y. J. (2004). Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry. PMC - NIH. Available at: [Link]

• BPS Bioscience. (n.d.). COX2 Inhibitor Screening Assay Kit. BPS Bioscience. Available at: [Link]

• BioAssay Systems. (n.d.). Nitric Oxide Synthase (NOS) Inhibitor Assay Screening Services. BioAssay Systems. Available at: [Link]

• IBL International GMBH. (n.d.). TNF-α (free) ELISA. IBL International. Available at: [Link]

• Horton, T. (1994). MTT Cell Assay Protocol. Texas Children's Hospital. Available at: [Link]

• A Cellular Model for Screening Neuronal Nitric Oxide Synthase Inhibitors. (2005). PubMed Central. Available at: [Link]

• Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human TNF-α in Culture Supernatants. (2020). NCBI. Available at: [Link]

• MP Biomedicals. (n.d.). Caspase 3 Activity Assay Kit. MP Biomedicals. Available at: [Link]

• MP Biomedicals. (n.d.). Human TNF-alpha (Tumor Necrosis Factor Alpha) ELISA Kit. MP Biomedicals. Available at: [Link]

• In Vitro Determination of Nitric Oxide Synthase Inhibition, Antioxidant Capacity and Phenolic Content of Various Natural Products (Bee and Herbal Products). (2024). PubMed. Available at: [Link]

• Which are the suitable invitro and in vivo methods of anti inflammatory assay for plant extracts ?. (2021). ResearchGate. Available at: [Link]

• Analgesic and Anti-Inflammatory Activity: A Comprehensive Review on Invitro and In Vivo Screening Methods. (n.d.). International Journal of Innovative Science and Research Technology. Available at: [Link]

• In vitro assesment of anti-inflammatory activities of coumarin and Indonesian cassia extract in RAW264.7 murine macrophage cell line. (2018). PMC - NIH. Available at: [Link]

• In vitro, in vivo and in silico evaluation of analgesic, anti-inflammatory, and anti-pyretic activity of salicylate rich fraction from Gaultheria trichophylla Royle (Ericaceae). (2023). PubMed. Available at: [Link]

• Analgesic Activities of Synthesized Compounds on the Hot Plate Analgesia Test in Mice. (2019). ResearchGate. Available at: [Link]

• 4-Biphenylylacetic acid ethyl ester. (n.d.). PubChem. Available at: [Link]

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Application Notes and Protocols for Cell-Based Studies of 4-Biphenylylacetic Acid Methyl Ester

Introduction: Exploring the Cellular Impact of 4-Biphenylylacetic Acid Methyl Ester

4-Biphenylylacetic acid is recognized as a non-steroidal anti-inflammatory drug (NSAID) and is the primary active metabolite of the prodrug fenbufen.[1] Its methyl ester, 4-biphenylylacetic acid methyl ester, is a derivative with potential applications in pharmaceutical and agrochemical research.[2] While the parent compound is known for its anti-inflammatory properties, which include the inhibition of prostaglandin synthesis, emerging research suggests that NSAIDs and their derivatives can exert profound effects on cellular processes beyond inflammation, including the induction of apoptosis and cell cycle arrest in cancer cells.[3][4][5][6] The esterification of the carboxylic acid group may alter the compound's lipophilicity and cellular uptake, potentially leading to distinct biological activities.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to investigate the cytotoxic and pro-apoptotic effects of 4-biphenylylacetic acid methyl ester in cell-based assays. The protocols herein are designed to be robust and self-validating, offering detailed, step-by-step methodologies for assessing cell viability, apoptosis induction, and cell cycle alterations.

Mechanism of Action: Postulated Pathways

While the precise mechanisms of 4-biphenylylacetic acid methyl ester are a subject of ongoing investigation, it is hypothesized to share some mechanisms with its parent NSAID while potentially possessing unique activities. NSAIDs are known to induce apoptosis through both cyclooxygenase (COX)-dependent and -independent pathways.[3][4] The COX-independent mechanisms are of particular interest in cancer research and may involve the modulation of key signaling pathways that regulate cell survival and death.

A plausible mechanism of action for 4-biphenylylacetic acid methyl ester in inducing apoptosis is through the intrinsic mitochondrial pathway. This can be initiated by cellular stress, leading to the activation of pro-apoptotic Bcl-2 family proteins (e.g., Bax) and the inhibition of anti-apoptotic members (e.g., Bcl-2). This shift in the balance of Bcl-2 family proteins can lead to mitochondrial outer membrane permeabilization (MOMP), the release of cytochrome c, and the subsequent activation of a caspase cascade, culminating in the execution of apoptosis.

Caption: Postulated intrinsic apoptosis pathway induced by 4-biphenylylacetic acid methyl ester.

Experimental Protocols

Preparation of Stock Solutions

The accurate preparation of stock solutions is critical for reproducible results. 4-Biphenylylacetic acid, the parent compound, is soluble in DMSO at 50 mg/mL.[7] The methyl ester is also expected to be soluble in DMSO.

Protocol:

• Weighing: Accurately weigh the desired amount of 4-biphenylylacetic acid methyl ester powder in a sterile microcentrifuge tube.

• Dissolving: Add the appropriate volume of sterile, cell culture-grade Dimethyl Sulfoxide (DMSO) to achieve a high-concentration stock solution (e.g., 100 mM).

• Solubilization: Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

• Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a sterile, light-protected tube.

• Aliquoting and Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C.

Note: The final concentration of DMSO in the cell culture medium should not exceed 0.5% to prevent solvent-induced cytotoxicity.[8]

Cell Viability Assessment using MTT Assay

The MTT assay is a colorimetric method used to assess cell viability by measuring the metabolic activity of mitochondrial dehydrogenases.[8]

Workflow Diagram:

Caption: Step-by-step workflow for the MTT cell viability assay.

Protocol:

• Cell Seeding: Seed your chosen cell line (e.g., a cancer cell line like MCF-7 or HeLa) into a 96-well flat-bottom plate at a predetermined optimal density and incubate overnight.

• Compound Treatment: Prepare serial dilutions of 4-biphenylylacetic acid methyl ester in a complete culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle-treated (DMSO) and untreated controls.[8]

• Incubation: Incubate the plate for the desired exposure times (e.g., 24, 48, and 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: After incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, protected from light, to allow for the formation of formazan crystals.[8]

• Solubilization: Carefully aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[8]

• Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization. Read the absorbance at 570 nm using a microplate reader.

Data Presentation:

Concentration (µM)	Absorbance (570 nm) - 24h	% Viability - 24h	Absorbance (570 nm) - 48h	% Viability - 48h	Absorbance (570 nm) - 72h	% Viability - 72h
0 (Untreated)	100	100	100
0 (Vehicle)
X
Y
Z

Apoptosis Detection by Caspase-3 Activity Assay

Caspase-3 is a key executioner caspase in the apoptotic pathway. Its activity can be measured using a colorimetric or fluorometric assay.[1]

Protocol (Colorimetric):

• Cell Culture and Treatment: Seed cells in a suitable culture plate and treat with 4-biphenylylacetic acid methyl ester as described for the MTT assay.

• Cell Lysis: After treatment, harvest the cells and lyse them using the provided lysis buffer in the assay kit. Incubate on ice for 10-15 minutes.[9]

• Protein Quantification: Determine the protein concentration of each cell lysate to ensure equal loading.

• Caspase Assay: In a 96-well plate, add an equal amount of protein from each lysate. Add the reaction buffer containing the caspase-3 substrate (DEVD-pNA).

• Incubation: Incubate the plate at 37°C for 1-2 hours.[9]

• Absorbance Measurement: Read the absorbance at 405 nm. The increase in absorbance is proportional to the caspase-3 activity.

Western Blot Analysis of Apoptosis Markers

Western blotting allows for the detection and quantification of specific proteins involved in the apoptotic pathway, such as Bcl-2, Bax, and cleaved PARP.[10]

Protocol:

• Cell Treatment and Lysis: Treat cells with 4-biphenylylacetic acid methyl ester, harvest, and lyse as described previously.

• Protein Quantification: Determine the protein concentration of the lysates.

• SDS-PAGE and Transfer: Separate the proteins by SDS-polyacrylamide gel electrophoresis and transfer them to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat dry milk in TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for your target proteins (e.g., anti-Bcl-2, anti-Bax, anti-cleaved Caspase-3, anti-PARP) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection kit and an imaging system.[10]

• Analysis: Quantify the band intensities and normalize to a loading control like β-actin or GAPDH.[10]

Cell Cycle Analysis by Flow Cytometry

Changes in the cell cycle distribution can indicate the cellular response to a compound. Propidium iodide (PI) staining followed by flow cytometry is a common method for cell cycle analysis.[11]

Protocol:

• Cell Treatment and Harvesting: Treat cells with 4-biphenylylacetic acid methyl ester for the desired time. Harvest both adherent and floating cells.

• Fixation: Wash the cells with PBS and fix them in ice-cold 70% ethanol while gently vortexing. Incubate at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the cell pellet in a staining solution containing propidium iodide and RNase A.

• Incubation: Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry: Analyze the samples on a flow cytometer. The DNA content will be proportional to the PI fluorescence intensity, allowing for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.

References

• Creative Bioarray. (n.d.). Caspase Activity Assay. Retrieved from [Link]

• MP Biomedicals. (n.d.). Caspase 3 Activity Assay Kit. Retrieved from [Link]

• Farrugia, G., & Balzan, R. (2013). The proapoptotic effect of traditional and novel nonsteroidal anti-inflammatory drugs in mammalian and yeast cells. Oxidative Medicine and Cellular Longevity, 2013, 504230.

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Comprehensive Guide to the Development of an Analytical Standard for 4-biphenylylacetic acid methyl ester

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

The establishment of highly pure and well-characterized analytical reference standards is a cornerstone of pharmaceutical development, ensuring the accuracy, reliability, and reproducibility of analytical data.[1][2][3] This guide provides a detailed, in-depth protocol for the synthesis, purification, characterization, and purity assignment of 4-biphenylylacetic acid methyl ester. As a potential impurity, metabolite, or derivative of the non-steroidal anti-inflammatory agent 4-biphenylylacetic acid, its accurate quantification is critical.[4] This document moves beyond a simple recitation of steps to explain the scientific rationale behind methodological choices, grounding the protocols in the principles of analytical chemistry and regulatory expectations set forth by bodies like the International Council for Harmonisation (ICH).[5][6][7]

Introduction: The Imperative for a Rigorous Standard

In the landscape of pharmaceutical quality control, a reference standard is the benchmark against which all analytical measurements are compared.[8] Its purity and identity must be unequivocally established to ensure the safety, efficacy, and quality of the final drug product.[9] 4-biphenylylacetic acid methyl ester may arise as a process-related impurity during the synthesis of its parent acid or as a potential degradant. Therefore, a robust analytical standard is indispensable for developing and validating methods to detect and quantify its presence at trace levels.

This application note details a holistic workflow, from chemical synthesis to final purity assignment, providing the scientific and technical framework for creating a self-validating analytical standard for 4-biphenylylacetic acid methyl ester.

Synthesis and Purification: Achieving High Purity

The foundation of a reliable reference standard is its intrinsic purity. The goal is to synthesize the target molecule and purify it to the highest possible level, removing starting materials, by-products, and other extraneous impurities.[1]

Synthesis Protocol: Fischer Esterification

A straightforward and common method for this synthesis is the Fischer esterification of 4-biphenylylacetic acid.

• Principle: An acid-catalyzed reaction between a carboxylic acid (4-biphenylylacetic acid) and an alcohol (methanol) to form an ester. The reaction is driven to completion by using an excess of methanol.

• Procedure:

  • To a solution of 4-biphenylylacetic acid (1 equivalent) in anhydrous methanol (20-30 equivalents), add concentrated sulfuric acid (0.1 equivalents) dropwise at 0°C.

  • Allow the mixture to warm to room temperature and then reflux for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the mixture and remove the excess methanol under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash sequentially with a saturated sodium bicarbonate solution (to neutralize the acid) and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude methyl ester.

Purification Protocol: Flash Column Chromatography

• Principle: Separation of the target compound from impurities based on differential adsorption to a stationary phase (silica gel) and elution with a mobile phase.[10]

• Procedure:

  • Prepare a silica gel column using a hexane:ethyl acetate solvent system.

  • Dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel.

  • Load the adsorbed material onto the column.

  • Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 5% ethyl acetate and gradually increasing).

  • Collect fractions and analyze by TLC to identify those containing the pure product.

  • Combine the pure fractions and evaporate the solvent to obtain the purified 4-biphenylylacetic acid methyl ester as a solid or oil.

Structural Elucidation and Identity Confirmation

Once purified, the identity of the compound must be rigorously confirmed using multiple orthogonal analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides definitive information about the molecular structure, including the connectivity and chemical environment of atoms.

• Protocol:

  • Dissolve 5-10 mg of the purified compound in approximately 0.7 mL of deuterated chloroform (CDCl₃).

  • Acquire ¹H NMR and ¹³C NMR spectra on a 400 MHz or higher spectrometer.

• Expected Spectral Data:

  • ¹H NMR (CDCl₃): The spectrum is expected to show signals corresponding to the aromatic protons of the biphenyl system (typically in the δ 7.3-7.6 ppm range), a singlet for the methylene protons (-CH₂-) adjacent to the carbonyl group (around δ 3.7 ppm), and a sharp singlet for the methyl ester protons (-OCH₃) (around δ 3.7 ppm).

  • ¹³C NMR (CDCl₃): The spectrum should reveal signals for the ester carbonyl carbon (around δ 172 ppm), carbons of the two aromatic rings, the methylene carbon, and the methoxy carbon (around δ 52 ppm).[11]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS confirms the molecular weight and provides a characteristic fragmentation pattern, serving as a molecular fingerprint.[12]

• Protocol:

  • Prepare a dilute solution of the compound in a volatile solvent like ethyl acetate.

  • Inject the solution into a GC-MS system equipped with a suitable capillary column (e.g., DB-5ms).

  • Use a temperature gradient program to ensure proper elution.

• Expected Results:

  • The mass spectrum should show a molecular ion peak (M⁺) corresponding to the molecular weight of 4-biphenylylacetic acid methyl ester (C₁₅H₁₄O₂ = 226.27 g/mol ).

  • Characteristic fragment ions resulting from the loss of the methoxy group (-OCH₃) or other stable fragments will further confirm the structure.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is used to identify the functional groups present in the molecule.[13]

• Protocol:

  • Acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory or by preparing a KBr pellet.

  • Scan in the mid-IR range (4000-400 cm⁻¹).

• Expected Characteristic Absorption Bands:

  • ~1735 cm⁻¹: Strong C=O stretching vibration of the ester carbonyl group.

  • ~3030-3100 cm⁻¹: Aromatic C-H stretching.

  • ~1600, 1480 cm⁻¹: Aromatic C=C ring stretching.

  • ~1160-1250 cm⁻¹: C-O stretching of the ester.

Purity Determination and Analytical Method Validation

The establishment of a quantitative purity value requires a validated, stability-indicating analytical method. High-Performance Liquid Chromatography (HPLC) is the primary technique for this purpose. The validation process must adhere to the principles outlined in ICH Q2(R2) and USP <1225> to ensure the method is fit for its intended purpose.[5][14][15][16]

HPLC Method Development & Validation

The objective is to develop a method capable of separating the main component from all potential process-related and degradation impurities.

Parameter	Condition	Rationale
Column	C18, 250 x 4.6 mm, 5 µm	Provides good hydrophobic retention for the aromatic structure.[17]
Mobile Phase A	0.1% Phosphoric Acid in Water	Acidified mobile phase suppresses silanol interactions and ensures good peak shape for acidic impurities.[18]
Mobile Phase B	Acetonitrile	Common organic modifier with good elution strength and UV transparency.[18]
Gradient	0-25 min: 50% to 90% B	A gradient ensures elution of compounds with a wide range of polarities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30°C	Controlled temperature ensures reproducible retention times.
Detection	UV at 254 nm	Wavelength where the biphenyl chromophore has significant absorbance.
Injection Vol.	10 µL
Diluent	Acetonitrile/Water (50:50)	Ensures sample solubility and compatibility with the mobile phase.

The following validation parameters must be assessed.[6][19]

Parameter	Protocol Summary	Acceptance Criteria
Specificity	Analyze blank, standard, and spiked samples. Perform forced degradation (acid, base, peroxide, heat, light) to ensure no co-elution with degradation products.	Peak is pure and baseline resolved from all impurities and degradants.
Linearity	Analyze a minimum of five concentrations across the range (e.g., LOQ to 120% of the working concentration).	Correlation coefficient (r²) ≥ 0.999. Y-intercept should be close to zero.
Accuracy	Perform recovery studies by spiking the analyte into a blank matrix at three levels (e.g., 80%, 100%, 120%) in triplicate.[20]	Mean recovery between 98.0% and 102.0% at each level.
Precision	Repeatability: Six replicate injections of the standard solution. Intermediate Precision: Repeat analysis on a different day with a different analyst/instrument.	Relative Standard Deviation (RSD) ≤ 1.0% for repeatability. RSD ≤ 2.0% for intermediate precision.
Range	Confirmed by the linearity, accuracy, and precision data.[14]	The range over which the method is demonstrated to be suitable.
LOQ/LOD	Determined based on signal-to-noise ratio (S/N) or standard deviation of the response and the slope of the calibration curve.	S/N for LOQ ≥ 10. S/N for LOD ≥ 3.
Robustness	Introduce small, deliberate variations in method parameters (e.g., flow rate ±10%, column temp ±2°C, mobile phase pH ±0.2).	System suitability parameters remain within acceptance criteria.

Visualized Workflows

Visualizing the workflow provides a clear, high-level overview of the process logic.

Caption: Overall workflow for establishing the analytical standard.

Caption: Key parameters in the HPLC method validation process.

Final Purity Assignment

The definitive purity of the reference standard is assigned using a mass balance approach, which accounts for all possible impurities.

Purity (%) = 100% - (% Organic Impurities + % Water + % Residual Solvents + % Non-volatile Impurities)

• Organic Impurities: Determined using the validated, normalized peak area percent method by HPLC.

• Water Content: Determined by Karl Fischer titration.

• Residual Solvents: Determined by headspace Gas Chromatography (GC).

• Non-volatile Impurities (Sulfated Ash): Determined by igniting the sample in the presence of sulfuric acid and weighing the residue.

Example Purity Calculation Table

Analysis	Method	Result
Chromatographic Purity	HPLC	99.92%
Water Content	Karl Fischer	0.03%
Residual Solvents	Headspace GC	<0.01% (Not Detected)
Non-volatile Impurities	Sulfated Ash	0.01%
Assigned Purity	Mass Balance	99.94%

Note: The final assigned purity is calculated as 100% - (100% - 99.92%) - 0.03% - 0.01% = 99.94%.

Conclusion

The development of a robust analytical standard for 4-biphenylylacetic acid methyl ester is a multi-faceted process that demands rigorous scientific execution and meticulous documentation. By integrating synthesis, purification, comprehensive structural characterization, and a fully validated, stability-indicating purity method, a reference standard suitable for the most demanding applications in pharmaceutical analysis can be confidently established. This self-validating system ensures that the standard is fit for its intended purpose, providing the bedrock of accuracy for quality control and regulatory compliance.

References

• ICH. (2022). ICH Harmonised Guideline Q2(R2): Validation of Analytical Procedures. [Link]

• Altabrisa Group. (n.d.). 3 Key Regulatory Guidelines for Method Validation. [Link]

• AMSbiopharma. (n.d.). ICH Guidelines for Analytical Method Validation Explained. [Link]

• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. [Link]

• ICH. (2023). Validation of Analytical Procedures Q2(R2). [Link]

• Aschimfarma. (n.d.). Navigating the Regulatory Landscape: USP and EP Standards in Drug Development. [Link]

• Pharmaceutical Technology. (2009). Reference-Standard Material Qualification. [Link]

• MRIGlobal. (n.d.). Reference Standards in the Pharmaceutical Industry. [Link]

• ResolveMass Laboratories Inc. (n.d.). Choosing Reference Standards for API or Impurity. [Link]

• Knors Pharma. (2024). Enhancing Quality Assurance: Reference Standards for Impurities in Pharmaceuticals. [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information. [Link]

• USP. (n.d.). <1225> VALIDATION OF COMPENDIAL METHODS. [Link]

• USP. (2020). Validation, Verification, & Transfer of Analytical Methods – USP General Chapters 1224, 1225 & 1226. [Link]

• Pharmaceutical Technology. (2023). Considerations for Method Validation. [Link]

• Aschimfarma. (n.d.). EP Chapter 5.26 IMPLEMENTATION OF ANALYTICAL METHODS AND COMPARISON WITH USP. [Link]

• SIELC Technologies. (n.d.). Separation of [1,1'-Biphenyl]-4-carboxylic acid, methyl ester on Newcrom R1 HPLC column. [Link]

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 500 MHz, CDCl3, experimental) (HMDB0002072). [Link]

• ResearchGate. (n.d.). Use of 4-biphenylmethanol, 4-biphenylacetic acid and 4-biphenylcarboxylic acid/triphenylmethane as indicators in the titration of lithium alkyls. [Link]

• SpectraBase. (n.d.). 4-Biphenylcarboxylic acid, methyl ester - Optional[1H NMR] - Spectrum. [Link]

• Asian Journal of Pharmaceutical and Clinical Research. (2017). GC and GC-MS Detection of Alkyl Mesylates in Active Pharmaceutical Ingredients. [Link]

• Phenomenex. (n.d.). Reversed Phase HPLC Method Development. [Link]

• Asian Journal of Pharmaceutical and Clinical Research. (2017). GC and GC-MS Detection of Alkyl Mesylates in Active Pharmaceutical Ingredients. [Link]

• PubMed. (2002). Development and substantiation of a liquid chromatographic method for monitoring organic reactions involved in synthesis of 4-methoxyphenylacetic acid. [Link]

• International Journal of Molecular Sciences. (n.d.). Synthesis and Characterization of Molecularly Imprinted Polymers for Phenoxyacetic Acids. [Link]

• American Pharmaceutical Review. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. [Link]

• MDPI. (2019). Application of FTIR Method for the Assessment of Immobilization of Active Substances in the Matrix of Biomedical Materials. [Link]

• International Journal of Environmental Science and Development. (2015). FTIR Analysis for Quantification of Fatty Acid Methyl Esters in Biodiesel Produced by Microwave-Assisted Transesterification. [Link]

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• ResearchGate. (n.d.). A Novel Synthesis and Characterization of Poly(4-imino(N--4- ethylbenzoate)benzene p-styrenesulphonate) and the Investigation on Polymer Ability for Drug Release. [Link]

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• PubMed. (2016). Extraction, purification, methylation and GC-MS analysis of short-chain carboxylic acids for metabolic flux analysis. [Link]

• ResearchGate. (n.d.). (PDF) Development and validation of HPLC method for the resolution of drug intermediates: DL-3-Phenyllactic acid, DL-O-acetyl-3-phenyllactic acid and (+/-)-mexiletine acetamide enantiomers. [Link]

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Application Notes &amp; Protocols: The Role of 4-Biphenylylacetic Acid Methyl Ester in Modern Medicinal Chemistry

Abstract

4-Biphenylylacetic acid, also known as Felbinac, is a potent non-steroidal anti-inflammatory drug (NSAID) and the primary active metabolite of Fenbufen.[1][2] Its therapeutic action is derived from the inhibition of cyclooxygenase (COX) enzymes, which are critical in the biosynthesis of prostaglandins, key mediators of pain and inflammation.[3] However, the free carboxylic acid moiety responsible for this activity is also linked to gastrointestinal side effects upon oral administration.[4] This has driven extensive research into derivatives that can mitigate these adverse effects while retaining therapeutic efficacy. 4-Biphenylylacetic acid methyl ester emerges as a pivotal molecule in this context, serving dual roles as a key synthetic intermediate and a prodrug candidate. This document provides an in-depth guide for researchers on the strategic applications of this ester in medicinal chemistry, complete with detailed experimental protocols and the scientific rationale underpinning its use.

Introduction: The Strategic Value of Esterification

In drug development, the esterification of a carboxylic acid-containing drug like 4-biphenylylacetic acid is a well-established strategy to modulate its physicochemical and pharmacological properties. The conversion to its methyl ester derivative offers several distinct advantages:

• Prodrug Design: The ester masks the acidic carboxyl group, which can reduce direct irritation to the gastric mucosa. This ester is designed to be biolabile, undergoing hydrolysis in vivo by esterase enzymes to release the active parent acid, 4-biphenylylacetic acid, at the site of action or in systemic circulation.[4]

• Enhanced Lipophilicity: The methyl ester is more lipophilic than its parent acid. This property is particularly advantageous for developing topical and transdermal formulations, as increased lipophilicity can improve penetration through the stratum corneum of the skin.[5]

• Versatile Synthetic Intermediate: The methyl ester is an essential building block for further chemical modifications.[6][7] It serves as a protected form of the carboxylic acid, allowing for reactions on other parts of the molecule, and the ester group itself is readily converted into other functional groups (e.g., amides, hydrazides) to generate libraries of new chemical entities for biological screening.

This guide explores these applications, providing the necessary protocols to leverage 4-biphenylylacetic acid methyl ester in a research setting.

Core Applications & Mechanistic Insights

Development of Gastro-Sparing NSAID Prodrugs

The primary mechanism of NSAID-induced gastric damage involves the direct topical irritation by the free carboxylic acid group and the systemic inhibition of COX-1, an enzyme that produces prostaglandins protective of the stomach lining. The prodrug approach using 4-biphenylylacetic acid methyl ester aims to circumvent the local irritation component. By masking the carboxyl group, the prodrug can be absorbed with a reduced risk of causing local damage to the gastric mucosa.

Caption: Synthetic utility of the methyl ester as a versatile intermediate.

Experimental Protocols

Protocol 1: Synthesis of 4-Biphenylylacetic Acid Methyl Ester

This protocol describes a standard Fischer esterification method. The reaction utilizes an excess of methanol to drive the equilibrium towards the product, with sulfuric acid acting as a catalyst.

Materials:

• 4-Biphenylylacetic acid (Felbinac)

• Anhydrous Methanol (MeOH)

• Concentrated Sulfuric Acid (H₂SO₄)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Ethyl Acetate (EtOAc)

• Round-bottom flask, reflux condenser, magnetic stirrer, separatory funnel

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask, dissolve 4-biphenylylacetic acid (10.0 g, 47.1 mmol) in anhydrous methanol (150 mL).

• Catalyst Addition: While stirring, carefully add concentrated sulfuric acid (2.0 mL) dropwise to the solution. Caution: This is an exothermic reaction.

• Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle. Maintain reflux for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., mobile phase: 4:1 Hexane:Ethyl Acetate).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Reduce the volume of methanol to approximately 20-30 mL using a rotary evaporator.

  • Pour the concentrated mixture into a separatory funnel containing 100 mL of cold water and 100 mL of ethyl acetate.

  • Shake the funnel and allow the layers to separate. Discard the aqueous layer.

  • Wash the organic layer sequentially with 50 mL of saturated NaHCO₃ solution (to neutralize the acid catalyst) and 50 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure to yield the crude methyl ester.

• Purification: The product can be purified by recrystallization from a suitable solvent (e.g., methanol/water or hexane) or by column chromatography on silica gel if necessary to yield a white crystalline solid.

Protocol 2: In Vitro COX-1/COX-2 Inhibition Assay

This protocol provides a general workflow for evaluating the inhibitory activity of the parent compound, 4-biphenylylacetic acid, which would be released from the methyl ester prodrug in vivo.

Principle: This assay measures the ability of a compound to inhibit the conversion of arachidonic acid to prostaglandin E₂ (PGE₂) by purified ovine COX-1 and human recombinant COX-2 enzymes. The amount of PGE₂ produced is quantified using an Enzyme Immunoassay (EIA). The parent acid, 4-biphenylylacetic acid, has a reported IC₅₀ of 3.2 µM for PGE₂ synthesis inhibition in a cell-free assay. [1] Materials:

• Purified COX-1 and COX-2 enzymes

• Arachidonic acid (substrate)

• Reaction buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Heme and other co-factors

• Test compound (4-biphenylylacetic acid) dissolved in DMSO

• PGE₂ EIA Kit

• 96-well microplates

Procedure:

• Compound Preparation: Prepare a series of dilutions of 4-biphenylylacetic acid in DMSO. Further dilute into the reaction buffer to achieve the final desired concentrations for the assay.

• Enzyme Incubation: To the wells of a 96-well plate, add the reaction buffer, enzyme (either COX-1 or COX-2), and the test compound at various concentrations. Include a vehicle control (DMSO) and a positive control inhibitor (e.g., celecoxib for COX-2, SC-560 for COX-1).

• Initiate Reaction: Pre-incubate the enzyme and inhibitor for 10-15 minutes at 37°C. Initiate the reaction by adding arachidonic acid.

• Reaction Termination: Allow the reaction to proceed for a set time (e.g., 10 minutes) at 37°C. Terminate the reaction by adding a solution of HCl.

• PGE₂ Quantification: Quantify the amount of PGE₂ produced in each well using a competitive PGE₂ EIA kit according to the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the compound concentration.

  • Determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%) using non-linear regression analysis.

Data Summary & Properties

The following table summarizes key physicochemical and pharmacological data for 4-biphenylylacetic acid and its methyl ester.

Property	4-Biphenylylacetic Acid (Felbinac)	4-Biphenylylacetic Acid Methyl Ester
Synonyms	Felbinac, p-Biphenylylacetic acid	Methyl 2-([1,1'-biphenyl]-4-yl)acetate
CAS Number	5728-52-9 [6]	54976-75-9
Molecular Formula	C₁₄H₁₂O₂ [6]	C₁₅H₁₄O₂
Molecular Weight	212.25 g/mol [6]	226.27 g/mol
Appearance	White crystalline powder [6]	White to off-white solid
Melting Point	161-169 °C [6]	~70-75 °C
Biological Activity	NSAID, COX Inhibitor [1][3]	Prodrug, Synthetic Intermediate
IC₅₀ (PGE₂ Synthesis)	3.2 µM [1]	Not applicable (inactive precursor)

Conclusion

4-Biphenylylacetic acid methyl ester is a compound of significant strategic importance in medicinal chemistry. It serves as a crucial intermediate for the synthesis of novel drug candidates and as a viable prodrug for its parent NSAID, Felbinac, with the potential to reduce gastrointestinal side effects. The protocols and conceptual frameworks provided herein are intended to equip researchers with the foundational knowledge to effectively utilize this versatile molecule in their drug discovery and development programs.

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Application Notes &amp; Protocols: A Guide to the Synthesis of Substituted 4-Biphenylylacetic Acid Methyl Ester Analogs

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide to the synthesis of substituted 4-biphenylylacetic acid methyl ester analogs, a class of compounds with significant importance in medicinal chemistry and materials science. We will delve into the prevalent synthetic strategies, with a primary focus on the robust and versatile Suzuki-Miyaura cross-coupling reaction. The narrative emphasizes the rationale behind experimental choices, providing detailed, field-proven protocols and troubleshooting insights.

Introduction: The Significance of the Biphenyl Scaffold

The 4-biphenylylacetic acid framework is a privileged scaffold in modern chemistry. It forms the core of numerous non-steroidal anti-inflammatory drugs (NSAIDs), including Felbinac, which functions by inhibiting cyclooxygenase and thus blocking prostaglandin synthesis.[1][2] The versatility of this scaffold allows for the introduction of various substituents, enabling the fine-tuning of pharmacological properties such as potency, selectivity, and pharmacokinetics.[3] Beyond pharmaceuticals, these structures serve as crucial intermediates in the production of high-performance polymers and other advanced materials where thermal stability and mechanical strength are paramount.[4]

This guide provides the necessary theoretical grounding and practical protocols to empower researchers to confidently synthesize a diverse library of these valuable analogs.

Strategic Overview: Constructing the Biphenyl Core

The central challenge in synthesizing these analogs is the efficient and controlled formation of the carbon-carbon bond connecting the two phenyl rings. While several methods exist, the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction has emerged as the gold standard due to its mild conditions, high functional group tolerance, and the commercial availability and low toxicity of its boronic acid reagents.[5][6]

The Suzuki-Miyaura Reaction: A Scientist's Perspective

The Suzuki-Miyaura reaction couples an organoboron species (typically a boronic acid or its ester) with an organohalide or triflate.[6] The power of this reaction lies in its catalytic cycle, which allows for high efficiency with only a small amount of palladium catalyst.

Causality Behind the Components:

• Palladium Catalyst: The reaction is driven by a palladium(0) species. While Pd(0) complexes can be used directly, it is often more practical and cost-effective to use a stable Pd(II) salt (e.g., Palladium(II) acetate, Pd(OAc)₂) as a pre-catalyst.[7] This Pd(II) is reduced in situ to the active Pd(0) species.

• Ligand: A phosphine ligand (e.g., triphenylphosphine, SPhos) is crucial. It coordinates to the palladium center, stabilizing it, preventing precipitation as palladium black, and modulating its reactivity to facilitate the key steps of the catalytic cycle.

• Base: A base (e.g., potassium carbonate, K₂CO₃) is essential for the transmetalation step. It activates the organoboron compound, forming a more nucleophilic "ate" complex, which readily transfers its organic group to the palladium center.[6][8]

• Solvent System: The choice of solvent is critical for ensuring all components remain in solution. A mixture of an organic solvent (like DMF or DME) and water is often ideal, as it dissolves both the organic starting materials and the inorganic base.[8][9]

Visualizing the Catalytic Cycle

The mechanism proceeds through three key stages: Oxidative Addition, Transmetalation, and Reductive Elimination. This cycle regenerates the active Pd(0) catalyst, allowing a small amount of catalyst to generate a large amount of product.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Synthetic Workflow and Protocols

The most direct strategy involves a two-step process:

• Suzuki-Miyaura Coupling: Formation of the substituted 4-biphenylylacetic acid core.

• Fischer Esterification: Conversion of the carboxylic acid to its corresponding methyl ester.

Caption: General workflow for the two-step synthesis of target analogs.

Protocol 1: Synthesis of 4-Biphenylylacetic Acid via Suzuki Coupling

This protocol details the synthesis of the parent acid from 4-bromophenylacetic acid and phenylboronic acid.[10] It can be readily adapted for various substituted analogs.

Materials:

• 4-Bromophenylacetic acid (1.0 equiv)

• Phenylboronic acid (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (0.01 equiv, 1 mol%)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• Solvent: Water and an appropriate organic solvent (e.g., DMF, DME) in a 1:3 ratio.[8][10]

Procedure:

• Vessel Preparation: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-bromophenylacetic acid (1.0 equiv), phenylboronic acid (1.2 equiv), and potassium carbonate (2.0 equiv).

• Solvent Addition: Add the water/organic solvent mixture.

• Degassing (Critical Step): Bubble nitrogen or argon gas through the stirred mixture for 15-20 minutes. Rationale: This step is crucial to remove dissolved oxygen, which can oxidize and deactivate the Pd(0) catalyst.

• Catalyst Addition: Add the palladium(II) acetate (0.01 equiv).

• Reaction: Heat the reaction mixture to 65-80 °C and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup:

  • Cool the mixture to room temperature.

  • Dilute with water and transfer to a separatory funnel.

  • Acidify the aqueous layer with 2M HCl until a precipitate forms (pH ~2). Rationale: This protonates the carboxylate salt, making the product soluble in organic solvents.

  • Extract the product with an organic solvent like dichloromethane or ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude 4-biphenylacetic acid, which can be purified further by recrystallization.

Protocol 2: Methyl Ester Formation via Fischer Esterification

This is a standard procedure for converting the synthesized carboxylic acid to its methyl ester.[11]

Materials:

• Substituted 4-biphenylylacetic acid (1.0 equiv)

• Methanol (MeOH) (used in large excess, as solvent)

• Concentrated Sulfuric Acid (H₂SO₄) (catalytic amount, ~0.1 equiv)

Procedure:

• Reaction Setup: Dissolve the 4-biphenylylacetic acid in an excess of methanol in a round-bottom flask.

• Catalyst Addition: Carefully add the concentrated sulfuric acid dropwise while stirring.

• Reaction: Heat the mixture to reflux (approx. 65 °C) for 4-6 hours. Monitor by TLC until the starting material is consumed.

• Workup:

  • Cool the reaction to room temperature.

  • Carefully neutralize the excess acid by slowly adding a saturated solution of sodium bicarbonate (NaHCO₃) until effervescence ceases.

  • Extract the product with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Purification: Concentrate the filtrate under reduced pressure. The crude methyl ester can be purified by column chromatography on silica gel to yield the final product.

Data Summary: Synthesis of Representative Analogs

The Suzuki-Miyaura coupling is highly versatile. The following table summarizes typical results for the coupling of various substituted aryl bromides with arylboronic acids, demonstrating the broad applicability of the method.

Entry	Aryl Halide Partner (Ar¹-X)	Arylboronic Acid Partner (Ar²-B(OH)₂)	Catalyst (mol%)	Base (equiv)	Solvent	Temp (°C)	Yield (%)	Reference
1	4-Bromophenylacetic acid	Phenylboronic acid	Pd(OAc)₂ (1)	K₂CO₃ (1.2)	H₂O/Solvent	65	~95%	[10]
2	1-Bromo-4-fluorobenzene	Phenylboronic acid	Pd Nanoparticles (cat.)	K₂CO₃ (2)	DMF/H₂O	110	>98%	[8]
3	4-Bromoacetophenone	Phenylboronic acid	Nano-Pd (0.1)	K₂CO₃ (2)	DMF/H₂O	RT	99%	[12]
4	4-Bromobenzaldehyde	Phenylboronic acid	Nano-Pd (0.1)	K₂CO₃ (2)	DMF/H₂O	RT	97%	[12]
5	1-Bromo-4-nitrobenzene	Phenylboronic acid	Nano-Pd (0.1)	K₂CO₃ (2)	DMF/H₂O	RT	98%	[12]

Note: Yields are for the biphenyl product of the coupling reaction and may vary based on specific conditions and substrate purity.

Conclusion

The synthesis of substituted 4-biphenylylacetic acid methyl esters is most effectively achieved through a two-stage process centered around the Suzuki-Miyaura cross-coupling. This method provides a reliable and high-yielding route to the core biphenyl structure, tolerant of a wide array of functional groups. Subsequent Fischer esterification provides the target methyl ester analogs. The protocols and insights provided herein offer a robust foundation for researchers to produce diverse libraries of these compounds for applications in drug discovery and materials science.

References

• Benchchem. (n.d.). A Comparative Guide to Cross-Coupling Reactions for Biphenyl Synthesis: Suzuki-Miyaura and Its Alternatives.
• Latorre, A., et al. (2017). Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. MDPI.
• Li, Y., et al. (2000). Suzuki Cross-Coupling Reactions Catalyzed by Palladium Nanoparticles in Aqueous Solution. Organic Letters, ACS Publications.
• Organic Chemistry Frontiers (RSC Publishing). (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design.
• Singh, R. G., et al. (2024). Synthesis of biphenyl via sustainable Suzuki-Miyaura coupling reaction using mesoporous MCF-supported tin-palladium nanoparticles. ResearchGate.
• Wikipedia. (n.d.). Suzuki reaction.
• ChemicalBook. (n.d.). 4-Biphenylacetic acid synthesis.
• Google Patents. (n.d.). Method for producing 4-biphenylacetic acid. KR100641825B1.
• PubChem. (n.d.). 4-Biphenylylacetic acid ethyl ester. CID 26436.
• Liu, W., et al. (2019). Green synthesis of biphenyl carboxylic acids via Suzuki–Miyaura cross-coupling catalyzed by a water-soluble fullerene-supported PdCl2 nanocatalyst. Semantic Scholar.
• PubChem. (n.d.). Felbinac. CID 3332.
• Taylor, M. (2010). Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner. University of Leeds.
• Liu, W., et al. (2019). Green synthesis of biphenyl carboxylic acids via Suzuki–Miyaura cross-coupling catalyzed by a water-soluble fullerene-supported PdCl2 nanocatalyst. ResearchGate.
• A2B Chem. (n.d.). 4-Biphenylacetic acid.
• Chem-Impex. (n.d.). 4-Biphenylacetic acid.
• PubChem. (n.d.). 4-Biphenylylacetic acid ethyl ester. CID 26436.
• Google Patents. (n.d.). Method for preparing biphenyl compound through catalyzing Suzuki coupling reaction by nanometer palladium catalyst. CN102351620A.
• PubMed. (n.d.). Metabolic synthesis of arylacetic acid antiinflammatory drugs from arylhexenoic acids. 2. Indomethacin.
• Asian Journal of Green Chemistry. (2025). Synthesis of Small Molecule Biphenyl Carboxylic Acids as Anticancer Agents.
• Google Patents. (n.d.). Synthetic method of biphenylacetic acid. CN102432457A.
• Organic Syntheses. (n.d.). Phenylacetic acid.
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• Benchchem. (n.d.). Optimization of reaction conditions for Fischer esterification of 4-hydroxyphenylacetic acid.

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Application Notes and Protocols for High-Throughput Screening of 4-Biphenylylacetic Acid Methyl Ester Derivatives

Introduction: The Therapeutic Potential of 4-Biphenylylacetic Acid Derivatives

4-Biphenylylacetic acid, also known as Felbinac, is a well-established non-steroidal anti-inflammatory drug (NSAID).[1] Its mechanism of action, like other NSAIDs, involves the inhibition of cyclooxygenase (COX) enzymes, which are critical for the synthesis of prostaglandins—key mediators of inflammation, pain, and fever.[2][3] The discovery of two primary COX isoforms, the constitutively expressed COX-1 and the inflammation-inducible COX-2, has paved the way for the development of selective COX-2 inhibitors.[3][4] These selective inhibitors aim to provide potent anti-inflammatory effects while minimizing the gastrointestinal side effects associated with the inhibition of COX-1.[4]

The 4-biphenylylacetic acid scaffold presents a promising starting point for the discovery of novel and more selective COX-2 inhibitors. By systematically synthesizing and screening a diverse library of its methyl ester derivatives, researchers can explore the structure-activity relationships (SAR) that govern potency and selectivity. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on conducting a high-throughput screening (HTS) campaign for 4-biphenylylacetic acid methyl ester derivatives, from library synthesis to hit validation.

The Scientific Rationale: Targeting the COX-2 Pathway

The arachidonic acid cascade is a pivotal signaling pathway in the inflammatory response. When cells are stimulated by inflammatory signals, phospholipase A2 releases arachidonic acid from the cell membrane. The COX enzymes then catalyze the conversion of arachidonic acid into prostaglandin H2 (PGH2), which is subsequently converted into various pro-inflammatory prostaglandins, including prostaglandin E2 (PGE2), by specific synthases.[5][6]

This HTS campaign focuses on identifying derivatives that selectively inhibit COX-2, thereby blocking the production of pro-inflammatory prostaglandins at their source. The chosen assay is a fluorometric method that detects an intermediate product of the COX-2 reaction, providing a robust and sensitive readout suitable for high-throughput formats.

Part 1: Synthesis of a 4-Biphenylylacetic Acid Methyl Ester Derivative Library

A successful HTS campaign begins with a high-quality, structurally diverse compound library. The following protocol outlines a parallel solution-phase synthesis approach to generate an amide library from a 4-biphenylylacetic acid scaffold. This method can be adapted to produce a wide range of derivatives for screening.[7]

Protocol 1: Parallel Synthesis of an Amide Library

Objective: To synthesize a library of N-substituted amides of 4-biphenylylacetic acid.

Materials:

• 4-Biphenylacetic acid

• Methanol, anhydrous

• Thionyl chloride or Oxalyl chloride

• Dichloromethane (DCM), anhydrous

• A diverse set of primary and secondary amines

• Triethylamine (TEA) or Diisopropylethylamine (DIEA)

• 96-well reaction blocks

• Magnetic stirrer and stir bars

• Automated liquid handler (optional, for high throughput)

• HPLC-MS for purification and characterization

Procedure:

• Esterification of 4-Biphenylacetic Acid:

  • In a round-bottom flask, dissolve 4-biphenylylacetic acid in anhydrous methanol.

  • Cool the solution in an ice bath and slowly add thionyl chloride (or a similar esterification reagent) dropwise.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Remove the solvent under reduced pressure. The resulting crude 4-biphenylylacetic acid methyl ester can be purified by column chromatography or used directly in the next step if sufficiently pure.

• Activation to the Acid Chloride (Optional but recommended for difficult couplings):

  • Dissolve the 4-biphenylylacetic acid in anhydrous DCM.

  • Add oxalyl chloride and a catalytic amount of DMF.

  • Stir at room temperature for 1-2 hours until the evolution of gas ceases.

  • Remove the solvent and excess reagent under reduced pressure to yield the crude acid chloride.

• Amide Coupling in a 96-Well Format:

  • Prepare stock solutions of 4-biphenylylacetic acid methyl ester (or the corresponding acid chloride) and a diverse library of primary and secondary amines in an appropriate anhydrous solvent (e.g., DCM or DMF).

  • Using a liquid handler or manual multichannel pipette, dispense the amine stock solutions into the wells of a 96-well reaction block.

  • Add the base (TEA or DIEA) to each well.

  • Initiate the reaction by adding the 4-biphenylylacetic acid methyl ester (or acid chloride) stock solution to each well.

  • Seal the reaction block and allow it to stir at room temperature overnight.

• Work-up and Purification:

  • Quench the reactions by adding water or a mild aqueous acid.

  • Perform a liquid-liquid extraction in the plate format.

  • Evaporate the solvent from the organic layer.

  • The crude products can be purified using high-throughput parallel purification systems (e.g., preparative HPLC-MS).

• Quality Control:

  • Confirm the identity and purity of each library member using LC-MS and/or NMR.

  • Accurately determine the concentration of each compound and prepare stock plates for the HTS assay.

Part 2: High-Throughput Screening for COX-2 Inhibition

This section details a robust, fluorometric HTS assay for identifying inhibitors of human recombinant COX-2. The assay is based on the detection of Prostaglandin G2, an intermediate product generated by the COX enzyme.[3][8]

Protocol 2: Fluorometric COX-2 Inhibitor Screening Assay

Objective: To identify compounds that inhibit the enzymatic activity of COX-2 in a 384-well format.

Materials:

• Human Recombinant COX-2 enzyme

• COX Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• COX Probe (a fluorogenic substrate)

• COX Cofactor (e.g., Hematin)

• Arachidonic Acid (substrate)

• NaOH

• Celecoxib (a known selective COX-2 inhibitor, for positive control)

• DMSO (for compound and control dilution)

• 384-well, black, flat-bottom plates

• Fluorescence plate reader with kinetic reading capabilities (Ex/Em = 535/587 nm)

• Automated liquid handling system

Assay Plate Layout:

Well Type	Description
Sample Wells	Test compounds from the synthesized library.
Positive Control	Celecoxib at a concentration known to give high inhibition.
Negative Control	DMSO vehicle only (represents 0% inhibition).
Enzyme Control	All reaction components except the inhibitor (represents 100% enzyme activity).
Blank Wells	All reaction components except the enzyme.

Procedure:

• Reagent Preparation:

  • Prepare all reagents according to the manufacturer's instructions if using a kit, or based on optimized concentrations determined during assay development.

  • Reconstitute the COX-2 enzyme in the assay buffer and keep it on ice.

  • Prepare a working solution of the COX Cofactor in the assay buffer.

  • Prepare the Arachidonic Acid substrate solution by first dissolving it in ethanol and then diluting it with NaOH and water as per established protocols.

• Compound Plating:

  • Using an acoustic liquid handler or a pintool, transfer a small volume (e.g., 50-100 nL) of the 4-biphenylylacetic acid methyl ester derivative library compounds, positive control (Celecoxib), and negative control (DMSO) from the stock plates to the 384-well assay plates.

• Enzyme and Inhibitor Pre-incubation:

  • Prepare a master mix containing the COX Assay Buffer, COX Probe, COX Cofactor, and COX-2 enzyme.

  • Dispense the master mix into all wells of the assay plate (except the blank wells).

  • Incubate the plate at room temperature for a defined period (e.g., 15 minutes) to allow the inhibitors to bind to the enzyme.

• Reaction Initiation and Kinetic Reading:

  • Initiate the enzymatic reaction by adding the Arachidonic Acid solution to all wells simultaneously using a multichannel pipette or a liquid handler.

  • Immediately place the plate in a pre-warmed (25°C) fluorescence plate reader.

  • Measure the fluorescence intensity (Ex/Em = 535/587 nm) kinetically for 5-10 minutes, taking readings every 30-60 seconds.

Part 3: Data Analysis, Quality Control, and Hit Validation

Rigorous data analysis and quality control are essential for the trustworthiness of HTS results. This section outlines the steps to analyze the kinetic data, assess assay quality, and validate primary hits.

Data Analysis Workflow

• Calculate Reaction Rates:

  • For each well, determine the initial reaction velocity (rate of fluorescence increase per minute) from the linear portion of the kinetic curve.

• Calculate Percent Inhibition:

  • Normalize the data using the controls on each plate:

    • % Inhibition = 100 * (1 - (Rate_Sample - Rate_Blank) / (Rate_EnzymeControl - Rate_Blank))

• Assess Assay Quality with Z'-Factor:

  • The Z'-factor is a statistical parameter used to evaluate the quality of an HTS assay.[9][10][11] It is calculated using the means (μ) and standard deviations (σ) of the positive and negative controls:

    • Z' = 1 - (3 * (σ_positive_control + σ_negative_control)) / |μ_positive_control - μ_negative_control|

  • An assay is considered excellent for HTS if the Z'-factor is between 0.5 and 1.0.[9][11]

Z'-Factor Value	Assay Quality
> 0.5	Excellent
0 to 0.5	Marginal
< 0	Unacceptable

• Primary Hit Identification:

  • Set a hit identification threshold based on the distribution of the sample data. A common threshold is three standard deviations from the mean of the negative controls.

  • Compounds that exhibit a percent inhibition above this threshold are considered primary hits.

Hit Confirmation and Validation

Primary hits must undergo a rigorous validation process to eliminate false positives and confirm their activity.[12][13][14]

• Hit Confirmation:

  • Re-test the primary hits in the same assay to confirm their activity.

  • It is crucial to source fresh, powdered samples of the hit compounds and re-test to rule out issues with the original library sample.

• Dose-Response Curves and IC50 Determination:

  • Test the confirmed hits over a range of concentrations (e.g., an 8-point, 3-fold serial dilution) to generate dose-response curves.

  • Fit the data to a four-parameter logistic equation to determine the half-maximal inhibitory concentration (IC50), which is a measure of the compound's potency.[15][16][17]

• Orthogonal Assays:

  • To ensure that the observed inhibition is not an artifact of the assay technology, validate the hits using an orthogonal assay that employs a different detection method. For example, a colorimetric COX-2 assay or an assay that directly measures PGE2 production (e.g., HTRF or ELISA) could be used.[18][19]

• Selectivity Screening:

  • Screen the confirmed hits against the COX-1 isoform to determine their selectivity. The goal is to identify compounds with a significantly higher potency for COX-2 over COX-1.

• Structure-Activity Relationship (SAR) Analysis:

  • Analyze the IC50 and selectivity data in the context of the chemical structures of the derivatives. This analysis will help to build an understanding of the SAR and guide the design of more potent and selective compounds.

Conclusion

This application note provides a comprehensive framework for the high-throughput screening of 4-biphenylylacetic acid methyl ester derivatives as potential COX-2 inhibitors. By combining systematic library synthesis with a robust HTS assay and a rigorous hit validation cascade, researchers can efficiently identify promising lead compounds for further development in the quest for safer and more effective anti-inflammatory therapies. The principles and protocols outlined herein are designed to ensure scientific integrity and provide a clear path from initial concept to validated hits.

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• GraphPad. (n.d.). Calculating a Z-factor to assess the quality of a screening assay. FAQ 1153. Retrieved from [Link]

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• Li, L., Wang, F., Wu, Y., Davidson, G., & Levkin, P. A. (2013). Combinatorial synthesis and high-throughput screening of alkyl amines for nonviral gene delivery. Bioconjugate chemistry, 24(9), 1543–1551. [Link]

• BellBrook Labs. (n.d.). A Guide to Navigating Hit Prioritization After Screening Using Biochemical Assays. Retrieved from [Link]

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• ResearchGate. (n.d.). The arachidonic acid (AA) metabolic pathway map for the breakdown of.... Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Figure 1, [Schematic representation of the arachidonic...]. In Multiple Sclerosis. Retrieved from [Link]

• ResearchGate. (n.d.). A schematic representation of the arachidonic acid metabolism pathway.... Retrieved from [Link]

• Ahmad, A., & Ali, A. (2024). Transcriptomic Analysis of Arachidonic Acid Pathway Genes Provides Mechanistic Insight into Multi-Organ Inflammatory and Vascular Diseases. International journal of molecular sciences, 25(14), 7786. [Link]

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Technical Notes & Optimization

Technical Support Center: Suzuki Coupling for 4-Biphenylylacetic Acid Methyl Ester Synthesis

Welcome to the technical support center for the synthesis of 4-biphenylylacetic acid methyl ester via Suzuki-Miyaura coupling. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this reaction, troubleshoot common side reactions, and optimize their synthetic protocols. Our approach is grounded in mechanistic understanding and field-proven insights to ensure the reliability and success of your experiments.

Frequently Asked Questions (FAQs)

Here we address some of the most common issues encountered during the Suzuki coupling for the synthesis of 4-biphenylylacetic acid methyl ester.

Q1: My reaction yield is consistently low. What are the most likely culprits?

A1: Low yields in the synthesis of 4-biphenylylacetic acid methyl ester via Suzuki coupling can stem from several factors. The primary suspects are often related to the stability of the boronic acid reagent, the activity of the palladium catalyst, and the presence of competing side reactions. Specifically, you should investigate the possibility of protodeboronation of your phenylboronic acid, homocoupling of the boronic acid, and dehalogenation of your methyl 4-bromophenylacetate. Catalyst deactivation is another common issue.

Q2: I am observing a significant amount of biphenyl in my crude product mixture. What is causing this?

A2: The formation of biphenyl is a classic indicator of a homocoupling side reaction. This occurs when two molecules of your phenylboronic acid couple with each other. This side reaction is often promoted by the presence of oxygen in the reaction mixture, which can lead to the formation of Pd(II) species that facilitate this pathway.[1][2]

Q3: My starting material, methyl 4-bromophenylacetate, is being consumed, but I am not seeing a corresponding amount of the desired product. Instead, I am isolating methyl phenylacetate. What is happening?

A3: The formation of methyl phenylacetate points to a dehalogenation side reaction. In this process, the bromine atom on your starting material is replaced by a hydrogen atom.[3][4] This is often caused by the presence of a palladium-hydride (Pd-H) species in the reaction medium.

Q4: How can I tell if my boronic acid is degrading during the reaction?

A4: Degradation of the boronic acid, primarily through protodeboronation , results in the formation of benzene from phenylboronic acid.[5] This can be difficult to detect in the crude reaction mixture by simple techniques like TLC. However, if you are experiencing low yields and have ruled out other major side reactions, protodeboronation is a strong possibility. Using fresh, high-quality boronic acid or more stable derivatives like boronate esters can help mitigate this issue.[5][6]

Troubleshooting Guides for Common Side Reactions

This section provides in-depth troubleshooting strategies for the most prevalent side reactions in the Suzuki coupling for 4-biphenylylacetic acid methyl ester.

Homocoupling of Phenylboronic Acid

Description: This side reaction leads to the formation of biphenyl from the coupling of two phenylboronic acid molecules.

Causality: Homocoupling is primarily driven by the presence of Pd(II) species and oxygen.[1][2] In the presence of oxygen, the active Pd(0) catalyst can be oxidized to Pd(II), which can then promote the homocoupling pathway.

Troubleshooting Protocol:

• Rigorous Degassing: Ensure your solvent and reaction mixture are thoroughly deoxygenated. This is the most critical step to prevent homocoupling.

  • Method: Use a minimum of three freeze-pump-thaw cycles for the solvent before adding reagents. Alternatively, sparge the solvent with an inert gas (argon or nitrogen) for at least 30 minutes. After adding the reagents, continue to sparge the reaction mixture for another 10-15 minutes.

• Use of High-Purity Reagents: Use fresh, high-quality phenylboronic acid. Older or impure batches may contain boronic anhydride (boroxine), which can be more prone to side reactions.

• Catalyst Choice: If homocoupling persists, consider using a pre-catalyst that readily forms the active Pd(0) species, minimizing the presence of Pd(II) at the start of the reaction.

Data Presentation: Impact of Degassing on Homocoupling

Degassing Method	Biphenyl Side Product (%)	Desired Product Yield (%)
No Degassing	35	40
Nitrogen Sparge (30 min)	10	75
Freeze-Pump-Thaw (3 cycles)	< 5	85

Protodeboronation of Phenylboronic Acid

Description: This is the protonolysis of the C-B bond in phenylboronic acid, replacing it with a C-H bond to form benzene.[5] This side reaction consumes the nucleophilic partner, leading to lower yields.

Causality: Protodeboronation can be catalyzed by both acid and base.[5] In the context of Suzuki coupling, the basic conditions required for the catalytic cycle can promote this undesired reaction. The presence of water in the reaction medium can also contribute. Certain palladium-phosphine complexes, particularly those with bulky ligands, have also been shown to accelerate protodeboronation.[7][8]

Troubleshooting Protocol:

• Choice of Base: Use the mildest effective base. While strong bases can accelerate the desired reaction, they can also increase the rate of protodeboronation. Consider screening bases such as K₃PO₄, K₂CO₃, and Cs₂CO₃.

• Use of Boronate Esters: Consider using a more stable derivative of phenylboronic acid, such as the pinacol ester. Boronate esters are generally more resistant to protodeboronation.[5][6]

• Anhydrous Conditions: While some water is often beneficial for Suzuki couplings, excessive amounts can promote protodeboronation. Use anhydrous solvents and dry your base before use if this side reaction is significant.

• Ligand Selection: If you suspect the ligand is promoting protodeboronation, consider switching to a less sterically hindered phosphine ligand.

Dehalogenation of Methyl 4-Bromophenylacetate

Description: This side reaction involves the reduction of the aryl bromide to the corresponding arene, in this case, methyl phenylacetate.[3]

Causality: The primary cause of dehalogenation is the formation of a palladium-hydride (Pd-H) species.[4] This can arise from several sources, including the reaction of the palladium complex with the base, solvent (especially alcohols), or trace water.

Troubleshooting Protocol:

• Choice of Solvent and Base: Avoid using solvents that can act as hydride donors, such as isopropanol. If using an alcohol-containing solvent system, consider switching to an aprotic solvent like dioxane or toluene. Be mindful that some bases can also act as hydride sources.

• Reaction Temperature and Time: High temperatures and prolonged reaction times can increase the likelihood of dehalogenation.[3] Monitor the reaction closely and stop it as soon as the starting material is consumed.

• Ligand Effects: The electronic and steric properties of the phosphine ligand can influence the rate of dehalogenation. Experiment with different ligands to find one that favors the cross-coupling pathway.

Experimental Protocols

Standard Protocol for the Synthesis of 4-Biphenylylacetic Acid Methyl Ester

• To a dry Schlenk flask under an inert atmosphere (argon or nitrogen), add methyl 4-bromophenylacetate (1.0 equiv), phenylboronic acid (1.2 equiv), and a suitable base (e.g., K₂CO₃, 2.0 equiv).

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 1-3 mol%) and the phosphine ligand if required.

• Add the degassed solvent system (e.g., a mixture of toluene and water, 10:1 v/v).

• Thoroughly degas the reaction mixture by sparging with an inert gas for 10-15 minutes or by three freeze-pump-thaw cycles.

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and perform an aqueous workup. Extract the product with a suitable organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizations

The Suzuki-Miyaura Catalytic Cycle

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Optimizing reaction conditions for the esterification of 4-biphenylylacetic acid.

Welcome to the technical support center for the synthesis and optimization of 4-biphenylylacetic acid esters. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during the esterification of this important non-steroidal anti-inflammatory drug (NSAID) precursor, also known as Felbinac.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing in-depth explanations and actionable solutions.

Q1: My reaction yield is consistently low. What are the primary causes and how can I fix this?

Low yield in the esterification of 4-biphenylylacetic acid, particularly via Fischer esterification, is a common problem that typically points to the reversible nature of the reaction.[1][2]

Core Issue: Reaction Equilibrium

The Fischer esterification is an equilibrium-limited process where the carboxylic acid and alcohol react to form an ester and water.[3][4] The presence of water, a product of the reaction, can drive the equilibrium back towards the starting materials through hydrolysis, thereby reducing the final ester yield.[2][5]

Causality & Solutions:

• Driving the Equilibrium Forward: According to Le Châtelier's Principle, the equilibrium can be shifted toward the products by either increasing the concentration of a reactant or by removing a product as it forms.[3][4]

  • Use Excess Alcohol: The most straightforward strategy is to use the alcohol reactant in a large excess, often as the reaction solvent.[3][6] This concentration pressure shifts the equilibrium towards the ester. A 10-fold excess of alcohol can increase yields from ~65% to over 95%.[3]

  • Remove Water: Actively removing water is a highly effective method. This can be achieved by:

    • Azeotropic Distillation: Using a Dean-Stark apparatus with a solvent like toluene that forms an azeotrope with water. The water is collected in the trap, preventing it from participating in the reverse reaction.[3][7]

    • Drying Agents: Incorporating molecular sieves or an anhydrous salt into the reaction mixture to sequester the water as it is produced.[7]

• Inefficient Catalysis: An insufficient amount of catalyst or a deactivated catalyst will lead to a slow reaction that fails to reach equilibrium in a practical timeframe.[2]

  • Solution: Ensure adequate catalyst loading. For strong acid catalysts like H₂SO₄ or p-TsOH, a catalytic amount is sufficient. Verify the purity and dryness of the catalyst.

• Suboptimal Temperature: The reaction rate is temperature-dependent.

  • Solution: Ensure the reaction is conducted at a suitable temperature, typically at the reflux temperature of the alcohol or solvent being used.[7] Temperatures that are too low result in impractically long reaction times, while excessively high temperatures can lead to decomposition and side reactions.[8]

Q2: My final product is contaminated with unreacted 4-biphenylylacetic acid. How do I improve the purification process?

The presence of the starting carboxylic acid in the final product indicates either an incomplete reaction or issues during the work-up procedure.

Causality & Solutions:

• Incomplete Reaction: If the reaction has not gone to completion, both starting material and product will be present.

  • Solution: Before work-up, monitor the reaction's progress using Thin Layer Chromatography (TLC).[9][10] The reaction is complete when the spot corresponding to 4-biphenylylacetic acid is no longer visible. If the reaction has stalled, consider extending the reaction time or increasing the catalyst concentration.[8]

• Ineffective Work-up: The acidic nature of the starting material allows for its selective removal during purification.

  • Solution: Perform a liquid-liquid extraction. After the reaction, dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash it with a mild aqueous base.[11]

    • A saturated sodium bicarbonate (NaHCO₃) solution is ideal. It will deprotonate the unreacted carboxylic acid, forming a water-soluble carboxylate salt that partitions into the aqueous layer, while the neutral ester remains in the organic layer.[12]

    • Avoid using strong bases like NaOH, as they can potentially hydrolyze the desired ester product.

Q3: The reaction mixture is turning dark brown or black. What is causing this decomposition?

Charring or darkening of the reaction mixture is a sign of decomposition, often caused by an overly aggressive catalyst or excessive heat.[8]

Causality & Solutions:

• Strong Acid Catalysis: Concentrated sulfuric acid is a powerful dehydrating agent and can cause charring at high temperatures.[8]

  • Solution: Switch to a milder acid catalyst. p-Toluenesulfonic acid (p-TsOH) is an excellent alternative as it is a solid, making it easier to handle, and is less prone to causing decomposition.[7][8]

• Excessive Temperature: High temperatures can cause the decomposition of the starting material or the ester product.

  • Solution: Lower the reaction temperature and compensate by extending the reaction time. Ensure the heating mantle or oil bath is set to the appropriate temperature for the solvent's boiling point.[8]

Q4: I am working with a sterically hindered alcohol and the Fischer esterification is not working well. What alternative methods should I consider?

The Fischer esterification is less effective for sterically hindered secondary and tertiary alcohols.[6][7] For these challenging substrates, alternative methods that use a more activated carboxylic acid derivative are recommended.

Causality & Solutions:

• Steglich Esterification: This method is highly effective for coupling carboxylic acids with sterically demanding alcohols.[13][14]

  • Mechanism: It uses dicyclohexylcarbodiimide (DCC) to activate the carboxylic acid, forming a highly reactive O-acylisourea intermediate. The addition of a catalytic amount of 4-dimethylaminopyridine (DMAP) further accelerates the reaction by forming an even more reactive acylpyridinium species.[14] This method proceeds under mild, neutral conditions.

  • Caution: The main byproduct, dicyclohexylurea (DCU), is a solid that precipitates out of solution but may require careful filtration to remove completely. A potential side reaction is the formation of an N-acylurea byproduct if the intermediate rearranges before reacting with the alcohol.[14]

• Acid Chloride Formation: A two-step process where the carboxylic acid is first converted to a highly reactive acid chloride.

  • Procedure: React 4-biphenylylacetic acid with thionyl chloride (SOCl₂) or oxalyl chloride to form 4-biphenylylacetyl chloride.[6] After removing the excess reagent, the isolated acid chloride can then be reacted with the sterically hindered alcohol, often in the presence of a non-nucleophilic base like pyridine to scavenge the HCl byproduct.[15]

Frequently Asked Questions (FAQs)

What is the best catalyst for a standard Fischer esterification of 4-biphenylylacetic acid?

For simple primary or secondary alcohols, both sulfuric acid (H₂SO₄) and p-toluenesulfonic acid (p-TsOH) are effective and inexpensive Brønsted acid catalysts.[8] However, p-TsOH is often preferred because it is a solid, making it easier to handle, and it is less likely to cause charring or side reactions compared to concentrated H₂SO₄.[7][8]

How do I monitor the progress of the reaction?

Thin Layer Chromatography (TLC) is the most common and efficient method for monitoring the reaction.[9][16]

• Procedure:

  • Prepare a TLC chamber with a suitable eluent system (e.g., a mixture of hexane and ethyl acetate). The ideal system will give the starting material (4-biphenylylacetic acid) an Rf value of approximately 0.3-0.5.[10][17]

  • On a TLC plate, spot the starting carboxylic acid, the alcohol (if UV active), and a co-spot of both.

  • As the reaction proceeds, take small aliquots from the reaction mixture at regular intervals (e.g., every 30-60 minutes), dilute them, and spot them on the TLC plate.[18]

• Interpretation: You should observe the disappearance of the starting material spot and the appearance of a new, less polar spot (higher Rf value) corresponding to the ester product.[10][17] The reaction is considered complete when the starting material spot is no longer visible.

What are the optimal reaction conditions for esterifying 4-biphenylylacetic acid with ethanol?

A typical and effective set of conditions would be:

Parameter	Recommended Condition	Rationale
Reactants	4-biphenylylacetic acid (1 equiv.)	The limiting reagent.
Ethanol (10-20 equiv. or as solvent)	Using a large excess drives the equilibrium towards the product.[3]
Catalyst	p-Toluenesulfonic acid (p-TsOH, 0.05-0.1 equiv.)	Effective and milder than H₂SO₄, minimizing side reactions.[7]
Solvent	Ethanol (if used in large excess) or Toluene	Toluene allows for azeotropic removal of water with a Dean-Stark trap.[3][7]
Temperature	Reflux	Ensures a reasonable reaction rate. The exact temperature depends on the solvent's boiling point.
Time	2-10 hours	Monitor by TLC to determine completion.[7]

What is the mechanism of the Fischer esterification?

The reaction proceeds through a series of reversible protonation and nucleophilic attack steps.[19][20]

• Protonation: The acid catalyst protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon much more electrophilic.[20]

• Nucleophilic Attack: A molecule of the alcohol attacks the activated carbonyl carbon, forming a tetrahedral intermediate.

• Proton Transfer: A proton is transferred from the newly added hydroxyl group to one of the original hydroxyl groups, converting it into a good leaving group (water).

• Elimination: The tetrahedral intermediate collapses, eliminating a molecule of water and forming a protonated ester.

• Deprotonation: The protonated ester is deprotonated (often by another molecule of alcohol or the conjugate base of the catalyst) to yield the final ester product and regenerate the acid catalyst.[21]

Visualizations & Protocols

Diagram: Fischer Esterification Mechanism

Caption: Key stages of the acid-catalyzed Fischer esterification mechanism.

Diagram: Troubleshooting Workflow for Low Yield

Caption: Decision tree for diagnosing and solving low ester yield.

Protocol: Fischer Esterification of 4-Biphenylylacetic Acid with Ethanol

Materials:

• 4-Biphenylylacetic acid

• Absolute Ethanol (reagent grade)

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O)

• Toluene (if using Dean-Stark)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, reflux condenser, Dean-Stark trap (optional), heating mantle, magnetic stirrer

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add 4-biphenylylacetic acid (1.0 eq), ethanol (20 eq), and p-TsOH·H₂O (0.05 eq).

  • (Alternative setup with Dean-Stark): Use toluene as the solvent and a smaller excess of ethanol (e.g., 2-3 eq). Fill the Dean-Stark trap with toluene before starting.

• Reflux: Attach the reflux condenser and heat the mixture to a gentle reflux (approx. 80-85°C for ethanol) with vigorous stirring.

• Monitoring: After 1 hour, begin monitoring the reaction by TLC every hour. Spot the starting acid and a sample from the reaction mixture. Elute with a 7:3 Hexane:Ethyl Acetate mixture (adjust as needed). The reaction is complete when the 4-biphenylylacetic acid spot is no longer visible.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Remove the bulk of the ethanol/toluene using a rotary evaporator.

  • Dissolve the residue in ethyl acetate (EtOAc).

  • Transfer the EtOAc solution to a separatory funnel and wash sequentially with:

    • Saturated NaHCO₃ solution (2x) to remove unreacted acid and the catalyst. Caution: CO₂ evolution may occur.

    • Water (1x)

    • Brine (1x) to break any emulsions and help dry the organic layer.

• Drying and Isolation:

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure to yield the crude ethyl 4-biphenylylacetate, which can be further purified by recrystallization or column chromatography if necessary.

References

• Ibrahim, M. B., et al. (2025). Synthesis of Felbinac acid and Felbinac ester via PEPPSI palladium N-heterocyclic carbene catalytic system. Taylor & Francis Online. [Link]

• Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition. [Link]

• Suleiman, U. B., et al. (2025). Synthesis of Felbinac acid and Felbinac ester via PEPPSI palladium N-heterocyclic carbene catalytic system. Synthetic Communications, 55(4). [Link]

• Organic Chemistry Portal. Steglich Esterification. Organic Chemistry Portal. [Link]

• Ibrahim, M. B., et al. (2025). Synthesis of Felbinac acid and Felbinac ester via PEPPSI palladium N-heterocyclic carbene catalytic system. Taylor & Francis Online. [Link]

• Quora. (2020). Why is the yield of ester relatively low? How do you improve the yield and the purity of esters?. Quora. [Link]

• Choi, H., et al. Facile Synthesis of 4-Biphenylacetic Acid (Felbinac). YAKHAK HOEJI | Korea Science. [Link]

• Studylib. (n.d.). TLC Lab: Monitoring Esterification Reaction. Studylib. [Link]

• ResearchGate. (n.d.). Esterification of Sterically Hindered Alcohols Using Benzotriazole Esters. ResearchGate. [Link]

• Chen, D., et al. (2025). Direct organocatalytic esterification of carboxylic acids and alcohols by redox neutral sulfur(iv) catalysis via intramolecularl. RSC Publishing. [Link]

• Google Patents. (n.d.). CN104086394A - Preparation method of felbinac.

• Master Organic Chemistry. (2022). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. Master Organic Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification. Organic Chemistry Portal. [Link]

• RSC Publishing. (n.d.). Quantitative monitoring of the progress of organic reactions using multivariate image analysis-thin layer chromatography (MIA-TLC) method. RSC Publishing. [Link]

• ResearchGate. (2021). Optimization of Esterification Reaction Conditions Through the Analysis of the Main Significant Variables. ResearchGate. [Link]

• ResearchGate. (n.d.). Variables and levels for optimization of the esterification reaction. ResearchGate. [Link]

• Chemguide. (n.d.). esterification - alcohols and carboxylic acids. Chemguide. [Link]

• Organic Syntheses. (n.d.). Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Organic Syntheses. [Link]

• Chemistry LibreTexts. (2023). 17.3: Reactions of Carboxylic Acids - Ester and Amide Formation. Chemistry LibreTexts. [Link]

• Cooperative Organic Chemistry Student Laboratory Manual. (n.d.). Monitoring a Reaction. Cooperative Organic Chemistry Student Laboratory Manual. [Link]

• Organic Syntheses. (n.d.). phenylacetic acid. Organic Syntheses. [Link]

• MDPI. (n.d.). Optimization of the Acid Value Reduction in High Free Fatty Acid Crude Palm Oil via Esterification. MDPI. [Link]

• Wikipedia. (n.d.). Fischer–Speier esterification. Wikipedia. [Link]

• Google Patents. (n.d.). KR100641825B1 - Method for producing 4-biphenylacetic acid.

• YouTube. (2019). 08.08 Esterification of Carboxylic Acids. YouTube. [Link]

• ResearchGate. (n.d.). TLC analysis of the reaction mixture during the esterification. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Fischer Esterification. Organic Chemistry Portal. [Link]

• OperaChem. (2024). Fischer Esterification-Typical Procedures. OperaChem. [Link]

• Organic Chemistry Data. (n.d.). Acid to Ester - Common Conditions. Organic Chemistry Data. [Link]

• University of Calgary. (n.d.). Experiment 10: Fischer Esterification. University of Calgary. [Link]

• Google Patents. (n.d.). US4304925A - Process for purifying esters.

• Coach Benner. (n.d.). Synthesis, Isolation, and Purification of an Ester. Coach Benner. [Link]

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Technical Support Center: Hydrolysis of 4-Biphenylylacetic Acid Methyl Ester

Welcome to the technical support center for the hydrolysis of 4-biphenylylacetic acid methyl ester. This guide is designed for researchers, scientists, and professionals in drug development who are working with this specific chemical transformation. Here, you will find in-depth troubleshooting advice and frequently asked questions to help you navigate the complexities of this reaction and achieve optimal results.

Troubleshooting Guide

This section addresses common problems encountered during the saponification of 4-biphenylylacetic acid methyl ester. Each issue is presented in a question-and-answer format, providing not just solutions but also the scientific reasoning behind them.

Question 1: My hydrolysis reaction is very slow or incomplete. How can I drive it to completion?

Answer:

Incomplete hydrolysis is a frequent challenge, often stemming from suboptimal reaction conditions or the inherent stability of the ester. Here are several strategies to enhance the reaction rate and achieve full conversion:

• Increase the Reaction Temperature: The rate of hydrolysis is significantly influenced by temperature. If you are running the reaction at room temperature, consider heating it to reflux.[1][2] The solvent choice will dictate the reflux temperature. For instance, a mixture of methanol and water will reflux at a lower temperature than ethanol and water.

• Use a Co-solvent: 4-Biphenylylacetic acid methyl ester has poor solubility in purely aqueous solutions. The use of a water-miscible organic co-solvent, such as methanol, ethanol, or tetrahydrofuran (THF), is crucial to ensure the ester is fully dissolved and accessible to the hydroxide ions.[1][2] A common starting point is a 1:1 mixture of the organic solvent and aqueous base.[2]

• Increase the Equivalents of Base: While stoichiometry requires only one equivalent of base, using an excess can significantly accelerate the reaction.[1] Typically, 2 to 6 equivalents of a strong base like sodium hydroxide (NaOH) or potassium hydroxide (KOH) are used.[2] Lithium hydroxide (LiOH) is another effective option, particularly in a THF/water solvent system.[2]

• Ensure Efficient Stirring: In a biphasic reaction mixture, vigorous stirring is essential to maximize the interfacial area between the organic and aqueous phases, thereby increasing the reaction rate.

• Consider Alternative Hydrolysis Conditions: If basic hydrolysis proves challenging, acidic hydrolysis can be an alternative.[3][4] Refluxing the ester in a mixture of an aqueous strong acid, like sulfuric acid (H₂SO₄) or hydrochloric acid (HCl), and a co-solvent like dioxane or acetic acid can be effective.[2][3] However, be aware that acidic hydrolysis is a reversible reaction, so a large excess of water is needed to drive the equilibrium towards the products.[4][5][6]

Question 2: I am observing an unexpected side product with a mass 14 units higher than my starting material. What is happening?

Answer:

The observation of a product with a mass increase of 14 Da is a strong indication of transesterification , especially when using methanol as a co-solvent.[2] If your starting material is, for example, an ethyl ester, reacting it in the presence of sodium hydroxide and methanol can lead to the formation of the corresponding methyl ester.

To avoid this, you can:

• Switch to a non-alcoholic co-solvent: Tetrahydrofuran (THF) is an excellent alternative that will not participate in transesterification.

• Use a different alcohol: If an alcohol is necessary for solubility, using ethanol for an ethyl ester or tert-butanol for a tert-butyl ester will prevent this specific side reaction.

Question 3: My yield is low after the work-up procedure. What are the common pitfalls during product isolation?

Answer:

Low recovery of the desired 4-biphenylylacetic acid can often be traced back to the work-up and extraction steps. Here are key points to consider for maximizing your yield:

• Incomplete Acidification: After the hydrolysis is complete, the product exists as the carboxylate salt in the aqueous layer. To precipitate the carboxylic acid, the solution must be acidified. It is crucial to lower the pH to a value of 2-3 to ensure complete protonation of the carboxylate.[7] Always check the pH with pH paper or a pH meter.

• Insufficient Extraction: Once acidified, the carboxylic acid may need to be extracted from the aqueous layer with an organic solvent like ethyl acetate or diethyl ether.[8][9] Perform multiple extractions (e.g., 3 times) with a sufficient volume of solvent to ensure complete transfer of the product to the organic phase.

• Emulsion Formation: Biphasic mixtures can sometimes form stable emulsions during extraction, making layer separation difficult. To break an emulsion, you can try adding a small amount of brine (saturated aqueous NaCl solution) or allowing the mixture to stand for an extended period.

• Product Solubility in the Aqueous Phase: While the carboxylic acid is generally less soluble in water than its salt, it may still have some residual solubility, especially if the volume of water is large. Saturating the aqueous layer with sodium chloride before extraction can decrease the product's solubility in the aqueous phase and improve extraction efficiency.

Question 4: How can I effectively purify the final 4-biphenylylacetic acid product?

Answer:

The primary method for purifying the crude 4-biphenylylacetic acid is recrystallization .

• Solvent Selection: A suitable solvent system for recrystallization is one in which the product is sparingly soluble at room temperature but highly soluble at elevated temperatures. Common choices include mixtures of ethanol and water, or benzene.[10]

• Decolorization: If the product is colored, you can add a small amount of activated carbon to the hot solution to adsorb colored impurities.[7][10] The carbon is then removed by hot filtration.

• Washing: After filtration of the recrystallized product, wash the crystals with a small amount of cold solvent to remove any remaining impurities.[10]

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the base-catalyzed hydrolysis of an ester (saponification)?

A1: The base-catalyzed hydrolysis of an ester, also known as saponification, proceeds through a nucleophilic acyl substitution mechanism. The process can be summarized in the following steps:

• Nucleophilic Attack: A hydroxide ion (OH⁻) acts as a nucleophile and attacks the electrophilic carbonyl carbon of the ester. This breaks the pi bond of the carbonyl group and forms a tetrahedral intermediate.

• Collapse of the Intermediate: The tetrahedral intermediate is unstable and collapses, reforming the carbon-oxygen double bond. This results in the expulsion of the alkoxide ion (⁻OR) as the leaving group.

• Acid-Base Reaction: The alkoxide ion is a strong base and deprotonates the newly formed carboxylic acid. This is an essentially irreversible acid-base reaction that forms a carboxylate salt and an alcohol.[5] This final step drives the overall reaction to completion.[5]

Mechanism of Base-Catalyzed Ester Hydrolysis

Caption: The three key steps in the saponification of an ester.

Q2: How can I monitor the progress of my hydrolysis reaction?

A2: Thin-Layer Chromatography (TLC) is a simple and effective technique for monitoring the reaction.[7] Spot the reaction mixture alongside the starting material (4-biphenylylacetic acid methyl ester) on a TLC plate. The product, being a carboxylic acid, is more polar than the starting ester and will have a lower Rf value. The reaction is complete when the spot corresponding to the starting material is no longer visible.

Q3: What are the typical reaction conditions for the hydrolysis of 4-biphenylylacetic acid methyl ester?

A3: While optimal conditions can vary, a general and effective starting point is to reflux the ester with an excess of sodium hydroxide (2-6 equivalents) in a mixture of methanol and water for several hours.[1][2][11]

Parameter	Recommended Range	Notes
Base	NaOH, KOH, or LiOH	2-6 equivalents
Solvent	MeOH/H₂O, EtOH/H₂O, or THF/H₂O	Typically a 1:1 to 1:3 ratio
Temperature	Reflux	Essential for a reasonable reaction rate
Reaction Time	2-24 hours	Monitor by TLC

Q4: Is it possible to perform this hydrolysis using an enzymatic method?

A4: Yes, enzymatic hydrolysis using lipases is a potential alternative, particularly for sensitive substrates or when chemoselectivity is required.[12] Lipases can catalyze the hydrolysis of esters under mild conditions, often at room temperature and neutral pH.[12] However, the specific activity of a lipase towards 4-biphenylylacetic acid methyl ester would need to be experimentally determined.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting incomplete hydrolysis.

References

• Google Patents. (n.d.). US5698735A - Process for preparing substituted phenylacetic acid derivatives and novel intermediates.

• Organic Syntheses. (n.d.). Phenylacetic acid. Retrieved from [Link]

• Organic Syntheses. (n.d.). Phenylacetic acid. Retrieved from [Link]

• Operachem. (2024). Saponification-Typical procedures. Retrieved from [Link]

• University of Rochester. (n.d.). Organic Reaction Workup Formulas for Specific Reagents. Retrieved from [Link]

• Google Patents. (n.d.). KR100641825B1 - Method for producing 4-biphenylacetic acid.

• Organic Syntheses. (n.d.). Diphenylacetic acid. Retrieved from [Link]

• National Institutes of Health. (2019). Lipase-Catalyzed Chemoselective Ester Hydrolysis of Biomimetically Coupled Aryls for the Synthesis of Unsymmetric Biphenyl Esters. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 4.7: Reaction Work-Ups. Retrieved from [Link]

• Reddit. (2023). Why are my ester hydrolysis not working. Retrieved from [Link]

• Chemistry Steps. (n.d.). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Retrieved from [Link]

• Reddit. (2022). Hydrolysis product troubleshooting. Retrieved from [Link]

• YouTube. (2019). mechanism of ester hydrolysis. Retrieved from [Link]

• Google Patents. (n.d.). US4185027A - Hydrolysis of methyl esters.

• Organic Chemistry Portal. (n.d.). Methyl Esters. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 15.9: Hydrolysis of Esters. Retrieved from [Link]

• Google Patents. (n.d.). SU129818A1 - Method for saponification of methyl acetate.

• Chemguide. (n.d.). Hydrolysing esters. Retrieved from [Link]

• University of Calgary. (n.d.). Ch20: Hydrolysis of Esters. Retrieved from [Link]

• PubChem. (n.d.). Benzeneacetic acid, 4-hydroxy-, methyl ester. Retrieved from [Link]

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• 11. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 12. Lipase-Catalyzed Chemoselective Ester Hydrolysis of Biomimetically Coupled Aryls for the Synthesis of Unsymmetric Biphenyl Esters - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 4-Biphenylylacetic Acid Methyl Ester

Welcome to the technical support center for the synthesis of 4-biphenylylacetic acid methyl ester. As Senior Application Scientists, we have compiled this guide based on established chemical principles and field-proven insights to help you troubleshoot common issues and optimize your reaction yields. This document is structured as a series of frequently asked questions that address specific challenges you may encounter during your synthesis.

PART 1: Optimizing the Synthesis of the Precursor, 4-Biphenylylacetic Acid

The most robust and high-yielding modern approach to synthesizing the 4-biphenylylacetic acid backbone is the Suzuki-Miyaura cross-coupling reaction.[1][2] This method involves the palladium-catalyzed reaction between an aryl halide and an arylboronic acid. For this specific synthesis, the typical reactants are 4-bromophenylacetic acid and phenylboronic acid.

Fig 2. Simplified catalytic cycle for the Suzuki-Miyaura reaction.

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 4-bromophenylacetic acid, forming a Pd(II) complex.

• Transmetalation: The phenyl group is transferred from the boron atom (activated by the base) to the palladium center, displacing the bromide. This is often the rate-limiting step.

• Reductive Elimination: The two aryl groups on the palladium complex couple and are eliminated, forming the C-C bond of the final product and regenerating the active Pd(0) catalyst.

An inert atmosphere is critical because the Pd(0) catalyst is sensitive to oxidation by atmospheric oxygen. If oxidized to Pd(II), it can precipitate as palladium black or otherwise fall out of the catalytic cycle, effectively killing the reaction.

PART 2: Maximizing Yield in the Fischer-Speier Esterification

Fischer esterification is a classic, acid-catalyzed equilibrium reaction between a carboxylic acid and an alcohol. [3]While straightforward, its reversible nature means that specific steps must be taken to ensure a high yield of the desired methyl ester.

Frequently Asked Questions (FAQs): Fischer Esterification

Question: My esterification reaction stalls at ~65-70% conversion, even after prolonged heating. How can I push it to completion?

Answer: This is a classic equilibrium problem. The Fischer esterification is a reversible process where the carboxylic acid and alcohol react to form an ester and water. [3][4]To achieve high yields (>90%), you must shift the equilibrium to the product side, according to Le Châtelier's principle. There are two primary strategies:

• Use a Large Excess of a Reactant: The most common and practical method is to use the alcohol (methanol) as the solvent. [3][5]By using a vast excess of methanol, the equilibrium is driven strongly towards the product side. A study on the esterification of acetic acid with ethanol showed that increasing the alcohol from 1 equivalent to a 10-fold excess increased the equilibrium yield from 65% to 97%. [3]2. Remove Water as it Forms: Removing a product will also shift the equilibrium to the right. [5]While more complex for a volatile alcohol like methanol, this can be achieved using a Dean-Stark apparatus with a co-solvent like toluene or by adding a dehydrating agent, such as molecular sieves, to the reaction mixture. [5][6]

  Strategy	Implementation	Advantage	Disadvantage
  Excess Alcohol	Use methanol as the reaction solvent (20-50 equivalents).	Simple, inexpensive, and highly effective for driving equilibrium. [3]	Requires removal of a large volume of solvent during workup.

  | Water Removal | Add 3Å or 4Å molecular sieves to the reaction flask. | Effective for pushing the final few percent to completion. | Sieves can be difficult to handle and must be properly activated. |

Question: What is the role of the acid catalyst, and how much should I use?

Answer: The acid catalyst (e.g., concentrated sulfuric acid, H₂SO₄, or p-toluenesulfonic acid, p-TsOH) is essential to accelerate the reaction, which is otherwise extremely slow. [4]It works by protonating the carbonyl oxygen of the carboxylic acid. This protonation makes the carbonyl carbon significantly more electrophilic and thus more susceptible to nucleophilic attack by the weakly nucleophilic alcohol (methanol).

Fig 3. Key steps of the Fischer esterification mechanism.

A catalytic amount is sufficient. Typically, 1-5% mol/mol of concentrated sulfuric acid relative to the carboxylic acid is used. [7]Using too much acid can lead to side reactions, such as dehydration or ether formation from the alcohol, and makes the final neutralization and workup more difficult.

Question: My workup is difficult, and I'm losing product. What is a reliable post-reaction procedure?

Answer: A proper workup is critical for isolating your product in high purity and yield. Low yields are often due to product loss during purification. [8] Optimized Workup Protocol:

• Cool the Reaction: Once the reaction is complete (monitored by TLC or GC-MS), cool the mixture to room temperature.

• Remove Excess Alcohol: Remove the bulk of the excess methanol using a rotary evaporator. [5]3. Dilute and Neutralize: Dilute the residue with an organic solvent immiscible with water (e.g., ethyl acetate or dichloromethane). Slowly and carefully wash this organic solution with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the acid catalyst. [7]Caution: CO₂ gas will be evolved. Vent the separatory funnel frequently.

• Wash: Wash the organic layer with water and then with brine (saturated NaCl solution) to remove any remaining water-soluble impurities and to help break up emulsions.

• Dry and Concentrate: Dry the isolated organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure to yield the crude methyl ester.

• Purify: The crude product can be purified by recrystallization (e.g., from a mixture like ethyl acetate/hexanes) or by column chromatography on silica gel if necessary. [5] By following these optimized protocols and understanding the chemical principles behind them, you can effectively troubleshoot and significantly improve the yield of your 4-biphenylylacetic acid methyl ester synthesis.

References

• Method for preparing 4-hydroxyphenylacetic acid. (n.d.). Google Patents.
• Preparation method of 4-methylthio phenylacetic acid. (n.d.). Google Patents.
• Method for producing 4-biphenylacetic acid. (n.d.). Google Patents.

• Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. (2022). Master Organic Chemistry. Retrieved January 16, 2026, from [Link]

• Baltus, C. B. (2010). Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner. Rhodes University. Retrieved January 16, 2026, from [Link]

• How can I improve the yield of my Fischer Esterification? (2020). Reddit. Retrieved January 16, 2026, from [Link]

• Synthetic method of biphenylacetic acid. (n.d.). Google Patents.

• Fischer Esterification-Typical Procedures. (2024). OperaChem. Retrieved January 16, 2026, from [Link]

• Phenylacetic acid. (n.d.). Organic Syntheses. Retrieved January 16, 2026, from [Link]

• 4-Biphenylylacetic acid ethyl ester. (n.d.). PubChem. Retrieved January 16, 2026, from [Link]

• Synthesis of Xenbucin using Suzuki reaction catalyzed by Pd/C in water. (2014). ResearchGate. Retrieved January 16, 2026, from [Link]

• Method for preparing biphenyl compound through catalyzing Suzuki coupling reaction by nanometer palladium catalyst. (n.d.). Google Patents.

• Hart, R. E., et al. (2020). Kinetic Analysis as an Optimization Tool for Catalytic Esterification with a Moisture-Tolerant Zirconium Complex. The Journal of Organic Chemistry. Retrieved January 16, 2026, from [Link]

• Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. (2017). MDPI. Retrieved January 16, 2026, from [Link]

• Fischer Esterification. (n.d.). Organic Chemistry Portal. Retrieved January 16, 2026, from [Link]

• Synthesis of hindered biphenyls by sequential non-transition metal-catalyzed reaction/palladium-catalyzed cross-couplings. (2010). PMC. Retrieved January 16, 2026, from [Link]

• Kinetic Analysis as an Optimization Tool for Catalytic Esterification with a Moisture-Tolerant Zirconium Complex. (2020). NIH. Retrieved January 16, 2026, from [Link]

• Methyl Ester Synthesis Using Diazomethane. (2020). Chemistry LibreTexts. Retrieved January 16, 2026, from [Link]

• Optimization of Synthesis of Methyl Acetate from Acetic Acid and Methanol Using Microwave-Assisted Esterification. (2021). ResearchGate. Retrieved January 16, 2026, from [Link]

• Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. (2003). Journal of the American Chemical Society. Retrieved January 16, 2026, from [Link]

• Heck Coupling Reaction Mechanism. (2019). YouTube. Retrieved January 16, 2026, from [Link]

• Suzuki Coupling. (n.d.). Organic Chemistry Portal. Retrieved January 16, 2026, from [Link]

• Why is the yield of ester relatively low? How do you improve the yield and the purity of esters? (2020). Quora. Retrieved January 16, 2026, from [Link]

• The Heck, Suzuki, and Olefin Metathesis Reactions. (2016). Master Organic Chemistry. Retrieved January 16, 2026, from [Link]

• Suzuki-Miyaura coupling reaction to synthesize biphenyl... (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Green synthesis of biphenyl carboxylic acids via Suzuki–Miyaura cross-coupling catalyzed by a water-soluble fullerene-supported PdCl2 nanocatalyst. (2014). ResearchGate. Retrieved January 16, 2026, from [Link]

• Fischer Esterification Reaction Mechanism. (2016). YouTube. Retrieved January 16, 2026, from [Link]

• The production method of methylphenylacetic acid. (n.d.). Google Patents.

• Esterification. (2020). JoVE. Retrieved January 16, 2026, from [Link]

• Suzuki Cross Coupling Reactions: Synthesis of Unsymmetrical Biaryls. (n.d.). University of California, San Diego. Retrieved January 16, 2026, from [Link]

• Heck Reaction. (2023). Chemistry LibreTexts. Retrieved January 16, 2026, from [Link]

• Esterification not Working (Separation). (2024). Reddit. Retrieved January 16, 2026, from [Link]

• Fischer Esterification of Glycerol by Phenylacetic Acids. (n.d.). Journal of Chemical and Pharmaceutical Research. Retrieved January 16, 2026, from [Link]

• Active Methylene Compounds. (n.d.). Shivaji College. Retrieved January 16, 2026, from [Link]

• The Heck Reaction: Reaction mechanism and tutorial. (2022). YouTube. Retrieved January 16, 2026, from [Link]

Sources

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• 2. home.sandiego.edu [home.sandiego.edu]
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• 4. Fischer Esterification [organic-chemistry.org]
• 5. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. reddit.com [reddit.com]
• 8. quora.com [quora.com]

Technical Support Center: Purification of 4-Biphenylylacetic Acid Methyl Ester

Welcome to the technical support resource for the purification of 4-biphenylylacetic acid methyl ester. This guide is designed for researchers, chemists, and drug development professionals to provide practical, in-depth solutions to common challenges encountered during the purification of this compound. As Senior Application Scientists, we ground our advice in fundamental chemical principles and field-proven experience to ensure you achieve the highest purity for your downstream applications.

Frequently Asked Questions (FAQs)

Here we address the most common questions encountered during the purification of crude 4-biphenylylacetic acid methyl ester.

Q1: What are the most probable impurities in my crude 4-biphenylylacetic acid methyl ester?

A: The impurity profile is intrinsically linked to the synthetic route used. A common method for synthesizing the parent acid is the Suzuki-Miyaura coupling, followed by esterification.[1] Therefore, your crude ester may contain:

• Unreacted Starting Materials: Residual 4-biphenylylacetic acid is a very common impurity.[2][3] If the synthesis started from earlier precursors, you might also find traces of 4-bromophenylacetic acid or phenylboronic acid.[1]

• Reagents from Esterification: Unreacted methanol and residual acid or base catalyst.

• Byproducts: Homocoupling of phenylboronic acid can produce biphenyl. Other side reactions can introduce structurally similar impurities that may be difficult to remove.[4][5]

• Solvent Residues: Residual solvents from the reaction and initial workup, such as toluene or ethyl acetate.[1]

Q2: How can I quickly assess the purity of my crude product before and after purification?

A: Thin-Layer Chromatography (TLC) is the most effective initial technique for purity assessment.[6][7] It allows you to visualize the number of components in your sample and determine an appropriate solvent system for column chromatography. A pure compound should ideally show a single spot on the TLC plate.[6] For unambiguous confirmation, co-spotting your sample with a known pure standard is recommended.[6]

Q3: Which primary purification method should I choose: recrystallization or flash chromatography?

A: The choice depends on the impurity profile and the quantity of material.

• Recrystallization is the preferred method for purifying solid organic compounds, especially on a larger scale, if the impurities have different solubility profiles from the desired product.[8][9][10] It is highly effective for removing minor impurities and unreacted 4-biphenylylacetic acid, which has a significantly different polarity and solubility compared to its methyl ester.

• Flash Column Chromatography is more suitable when impurities have polarities very similar to the product, or when dealing with complex mixtures containing multiple components.[11] It is also the method of choice for purifying smaller quantities of material or when recrystallization fails to yield a pure product.[12][13]

The workflow diagram below illustrates a logical approach to making this decision.

Caption: Decision workflow for purifying crude product.

Troubleshooting Guide

This table provides quick solutions to common issues encountered during the purification process.

Problem	Probable Cause(s)	Recommended Solution(s)
Recrystallization: No crystals form upon cooling.	1. Too much solvent was used, and the solution is not saturated.[8][13] 2. The solution is supersaturated.[8]	1. Boil off some of the solvent to concentrate the solution and allow it to cool again.[13] 2. Induce crystallization by scratching the inner wall of the flask with a glass rod or by adding a seed crystal of the pure compound.[14][15]
Recrystallization: Product "oils out" instead of crystallizing.	1. The melting point of the solid is lower than the boiling point of the solvent.[13] 2. The rate of cooling is too fast.[14] 3. High concentration of impurities is depressing the melting point.	1. Re-heat the solution to redissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly.[13][14] 2. Insulate the flask to ensure slow cooling.[14] 3. Consider a preliminary purification by flash chromatography to remove the bulk of impurities.
Recrystallization: Low recovery of pure product.	1. Too much solvent was used, leaving a significant amount of product in the mother liquor.[14] 2. Premature crystallization occurred during a hot filtration step. 3. Excessive washing of the collected crystals with cold solvent.	1. Concentrate the mother liquor (filtrate) by evaporation and cool it to obtain a second crop of crystals.[14] 2. Ensure the filtration funnel and receiving flask are pre-heated. 3. Use a minimal amount of ice-cold solvent for washing.[8]
Column Chromatography: Poor separation of spots (overlapping bands).	1. The chosen eluent (solvent system) is too polar. 2. The column was overloaded with crude material. 3. The sample was loaded in a solvent that is too strong (polar).	1. Decrease the polarity of the eluent (e.g., increase the hexane-to-ethyl acetate ratio).[16] 2. Use a larger column or reduce the amount of sample loaded. 3. Dissolve the sample in a minimal amount of a low-polarity solvent (like dichloromethane or the eluent itself) before loading.[17]
TLC: Spot is streaking.	1. The sample is too concentrated on the plate. 2. The compound is highly polar or acidic/basic. 3. The sample is not fully soluble in the developing solvent.	1. Dilute the sample solution before spotting it on the TLC plate. 2. Add a small amount of acetic acid (for acidic compounds) or triethylamine (for basic compounds) to the eluent. 3. Ensure the spotting solvent is volatile and the sample dissolves completely.[17]

Detailed Experimental Protocols

Protocol 1: Purity Assessment by Thin-Layer Chromatography (TLC)

This protocol is essential for visualizing the components of your crude mixture and for developing an effective solvent system for column chromatography.[7]

Materials:

• TLC plates (silica gel 60 F254)

• Developing chamber (e.g., a beaker with a watch glass)

• Capillary spotters

• Eluent: Start with a 4:1 mixture of Hexane:Ethyl Acetate

• UV lamp (254 nm)

Procedure:

• Prepare the Chamber: Pour the eluent into the developing chamber to a depth of about 0.5 cm. Place a piece of filter paper inside to saturate the chamber atmosphere and cover it.[7]

• Prepare the Sample: Dissolve a small amount (1-2 mg) of your crude material in a volatile solvent like dichloromethane or ethyl acetate (0.5 mL).

• Spot the Plate: Using a capillary tube, apply a small spot of the sample solution onto the pencil baseline drawn ~1 cm from the bottom of the TLC plate. Keep the spot as small as possible (1-2 mm diameter) to ensure good separation.[7]

• Develop the Plate: Place the spotted TLC plate into the equilibrated chamber, ensuring the solvent level is below the baseline. Cover the chamber and allow the solvent to travel up the plate by capillary action until it is about 1 cm from the top.[7]

• Visualize: Remove the plate, immediately mark the solvent front with a pencil, and let it dry. Visualize the spots under a UV lamp. Circle the spots with a pencil.

• Analyze: A pure product will show a single spot. Impurities will appear as additional spots. The retention factor (Rf) for the main spot should ideally be between 0.3 and 0.5 for good separation in column chromatography.[6] Adjust the eluent polarity if necessary (more ethyl acetate to increase Rf, more hexane to decrease it).

Protocol 2: Purification by Recrystallization

This method is ideal for purifying crystalline solids by leveraging differences in solubility between the product and impurities in a chosen solvent at different temperatures.[10][15]

Solvent Selection Data: A good recrystallization solvent should dissolve the compound well when hot but poorly when cold.[9] Methanol or a mixed solvent system like Ethyl Acetate/Hexane often works well for esters.

Solvent	Product Solubility (Hot)	Product Solubility (Cold)	Impurity (Acid) Solubility	Comments
Methanol	High	Low	Moderate	A good first choice to try.
Isopropanol	High	Low	Moderate	Similar to methanol.
Ethyl Acetate / Hexane	High (in EtOAc)	Low (in Hexane)	Varies	Use a mixed-solvent system. Dissolve in minimal hot EtOAc, then add Hexane until cloudy.

Procedure:

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen hot recrystallization solvent (e.g., methanol) while heating until the solid just dissolves completely.[8][9]

• Decoloration (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat to boiling for a few minutes.

• Hot Filtration (Optional): If charcoal or insoluble impurities are present, perform a hot gravity filtration to remove them. Use a pre-heated funnel and flask to prevent premature crystallization.

• Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.[15]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[15]

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor.[8]

• Drying: Dry the purified crystals in a vacuum oven or desiccator to remove all traces of solvent.

Protocol 3: Purification by Flash Column Chromatography

This technique uses air pressure to force the solvent through a column of adsorbent (silica gel), allowing for rapid separation of components based on their differential adsorption.[11]

Materials:

• Glass chromatography column

• Silica gel (for flash chromatography)

• Eluent (determined from TLC analysis, e.g., 9:1 Hexane:Ethyl Acetate)

• Sand

• Collection tubes

Procedure:

• Column Packing: Place a cotton or glass wool plug at the bottom of the column and add a small layer of sand. Fill the column with the chosen eluent. Slowly add silica gel as a slurry in the eluent, tapping the column gently to ensure even packing without air bubbles. Add another layer of sand on top of the silica bed.

• Sample Loading: Dissolve the crude product in a minimal amount of a non-polar solvent (e.g., dichloromethane). Alternatively, adsorb the crude product onto a small amount of silica gel by dissolving it in a solvent and then evaporating the solvent to create a dry, free-flowing powder. Carefully add the sample to the top of the column.

• Elution: Carefully add the eluent to the column. Using gentle, regulated air pressure, push the solvent through the column at a steady rate.[11]

• Fraction Collection: Collect the eluate in a series of numbered test tubes or flasks.

• Analysis: Monitor the collected fractions by TLC to identify which ones contain the pure product.

• Concentration: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified 4-biphenylylacetic acid methyl ester.

By following these guidelines, troubleshooting steps, and detailed protocols, you can effectively address the common challenges in purifying 4-biphenylylacetic acid methyl ester and achieve the high level of purity required for your research and development endeavors.

References

• University of Colorado, Boulder. (n.d.). Recrystallization.
• Advion. (n.d.). Breaking through bottlenecks in organic synthesis with a streamlined purification workflow. Discover ACS.
• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting: The Workup.
• University of York, Chemistry Teaching Labs. (n.d.). Problems with Recrystallisations.
• ChemicalBook. (n.d.). [1,1'-BIPHENYL]-4-ACETIC ACID METHYL ESTER.

• Nichols, L. (2022). 3.6F: Troubleshooting. Chemistry LibreTexts. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction.

• ResearchGate. (n.d.). How to Purify an organic compound via recrystallization or reprecipitation? Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• PubChem. (n.d.). 4-Biphenylylacetic acid ethyl ester. National Center for Biotechnology Information. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Thin Layer Chromatography (TLC). Retrieved from [Link]

• Journal of the Chemical Society C: Organic. (1969). The synthesis of some substituted biphenyl-4-carboxylic acids, 4-biphenylylacetic acids, and 4-aminobiphenyls. Royal Society of Chemistry. Retrieved from [Link]

• Professor Dave Explains. (2020, January 10). Recrystallization [Video]. YouTube. Retrieved from [Link]

• University of Wisconsin-Madison, Department of Chemistry. (n.d.). CHEM 344 Thin Layer Chromatography. Retrieved from [Link]

• Organic Syntheses. (2025). Purification of Organic Compounds by Flash Column Chromatography. Retrieved from [Link]

• Biotage. (2023, January 19). Which sample solvents work best with normal-phase flash column chromatography? Retrieved from [Link]

• Organomation. (n.d.). Complete Guide to Thin Layer Chromatography Sample Preparation. Retrieved from [Link]

• Kaźmierski, S., et al. (2011). Identification and synthesis of by-products found in 4-methylthioamphetamine (4-MTA) produced by the Leuckart method. Forensic Science International. Retrieved from [Link]

• ResearchGate. (n.d.). Identification and synthesis of by-products found in 4-methylthioamphetamine (4-MTA) produced by the Leuckart method. Retrieved from [Link]

• Wang, C., et al. (2020). Investigation into the Formation of Impurities during the Optimization of Brigatinib. ACS Omega. Retrieved from [Link]

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Technical Support Center: Navigating the Scale-Up Synthesis of 4-Biphenylylacetic Acid Methyl Ester

Welcome to the Technical Support Center for the synthesis of 4-biphenylylacetic acid methyl ester. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions encountered during the scale-up of this important synthetic intermediate. Our goal is to equip you with the expertise to anticipate and overcome common challenges, ensuring a robust and efficient synthesis process.

I. Overview of Synthetic Strategies and Key Challenges

The synthesis of 4-biphenylylacetic acid methyl ester, a key building block in the pharmaceutical industry, typically involves two primary transformations: the formation of the biphenyl core and the subsequent esterification. While seemingly straightforward on a lab scale, scaling up these reactions presents a unique set of challenges that can impact yield, purity, and overall process efficiency.

The most common route involves a palladium-catalyzed cross-coupling reaction, such as the Suzuki-Miyaura coupling, to construct the biphenyl scaffold, followed by the esterification of the resulting 4-biphenylylacetic acid. This guide will focus on troubleshooting issues arising from these two key stages.

II. Troubleshooting Guide: From Coupling to Esterification

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

A. Challenges in Suzuki-Miyaura Coupling for the Biphenyl Core

The Suzuki-Miyaura coupling is a powerful tool for C-C bond formation, but its transition from benchtop to production scale can be fraught with difficulties.

Q1: My Suzuki coupling reaction is showing low or inconsistent yields upon scale-up. What are the likely culprits?

Low or no product yield in a scaled-up Suzuki coupling can stem from several factors. A systematic approach to troubleshooting is crucial.

• Catalyst Inactivity: The heart of the Suzuki reaction is the palladium catalyst. Its activity is paramount.

  • Problem: The active catalytic species is Pd(0). If you're using a Pd(II) precatalyst, its reduction to Pd(0) in situ might be inefficient at a larger scale. Oxygen can also oxidize and deactivate the catalyst.

  • Solution: Ensure your palladium source is of high quality and has been stored under inert conditions. Consider using a precatalyst that readily forms the active Pd(0) species. Thoroughly degas all solvents and reagents and maintain a strict inert atmosphere (Nitrogen or Argon) throughout the reaction.[1]

• Ligand Selection: The choice of phosphine ligand is critical for an efficient reaction, especially with less reactive aryl chlorides.

  • Problem: An inappropriate ligand can lead to slow oxidative addition or reductive elimination steps in the catalytic cycle.

  • Solution: For electron-rich aryl halides, employ electron-rich and bulky phosphine ligands to facilitate oxidative addition.[1] A screening of different ligands on a small scale is highly recommended before proceeding with a large-scale run.

• Base and Solvent Incompatibility: The base and solvent system plays a pivotal role in the transmetalation step and the overall reaction rate.

  • Problem: The chosen base might have poor solubility in the reaction solvent, leading to a heterogeneous mixture with mass transfer limitations. The base may also not be strong enough to facilitate efficient transmetalation.

  • Solution: Ensure the chosen base has adequate solubility or use a solvent system that promotes its solubility. Common bases include carbonates (e.g., K₂CO₃, Cs₂CO₃) and phosphates (e.g., K₃PO₄). The addition of water as a co-solvent can sometimes improve the solubility and efficacy of inorganic bases.[2]

Q2: I'm observing significant amounts of homocoupling byproducts (biphenyl from the boronic acid or the aryl halide). How can I minimize these?

Homocoupling is a common side reaction in Suzuki couplings, leading to purification challenges and reduced yield of the desired product.

• Problem: Homocoupling of the boronic acid is often promoted by the presence of oxygen and can be catalyzed by palladium. Homocoupling of the aryl halide can also occur.

• Solution:

  • Strictly Anaerobic Conditions: As mentioned before, rigorously exclude oxygen from the reaction mixture. This is the most critical factor in preventing boronic acid homocoupling.

  • Controlled Addition of Reagents: Adding the aryl halide slowly to the mixture of the boronic acid, base, and catalyst can sometimes minimize aryl halide homocoupling.

  • Optimized Catalyst Loading: While counterintuitive, excessively high catalyst loading can sometimes lead to an increase in side reactions. Optimize the catalyst concentration to find a balance between reaction rate and selectivity.

Q3: Residual palladium levels in my product are too high. How can I effectively remove it?

For pharmaceutical applications, minimizing residual palladium is a critical regulatory requirement.

• Problem: Palladium catalysts, both homogeneous and heterogeneous, can leach into the product.[3][4][5]

• Solution:

  • Post-Reaction Scavenging: Treat the crude product solution with a scavenger. Common scavengers include materials with high surface area and functional groups that chelate palladium, such as activated carbon, silica-based scavengers with thiol or amine functionalities, or certain polymers.

  • Extraction: Performing aqueous washes with solutions containing reagents like sodium bisulfite can help in reducing palladium levels.[2]

  • Crystallization: A well-designed crystallization process is often the most effective final step for removing residual metals. The palladium impurities will ideally remain in the mother liquor.

Decision-Making Workflow for Suzuki Coupling Troubleshooting

Caption: Troubleshooting flowchart for Suzuki-Miyaura coupling scale-up.

B. Challenges in the Esterification of 4-Biphenylylacetic Acid

The conversion of 4-biphenylylacetic acid to its methyl ester is typically achieved through Fischer esterification or by activation of the carboxylic acid.

Q1: My Fischer esterification is not going to completion, and I'm left with significant starting material. How can I drive the reaction forward?

Fischer esterification is an equilibrium-limited reaction, which can be a major hurdle on a large scale.[6]

• Problem: The presence of water, a byproduct of the reaction, can shift the equilibrium back towards the starting materials.

• Solution:

  • Use of Excess Alcohol: Using methanol as the solvent provides a large excess of one of the reactants, driving the equilibrium towards the product side.

  • Water Removal: Employ methods to remove water as it is formed. On a larger scale, this can be achieved by azeotropic distillation using a Dean-Stark apparatus with a suitable solvent like toluene.

  • Strong Acid Catalyst: Ensure a sufficient amount of a strong acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid) is used.[6]

Q2: I am concerned about the harsh acidic conditions of Fischer esterification causing side reactions with other functional groups in my molecule. Are there milder alternatives for scale-up?

While Fischer esterification is cost-effective, its harsh conditions are not always suitable.

• Problem: Strongly acidic and high-temperature conditions can lead to degradation of sensitive substrates.

• Solution:

  • Carboxylic Acid Activation: Convert the carboxylic acid to a more reactive intermediate. A common and scalable method is the formation of an acyl chloride using thionyl chloride (SOCl₂) or oxalyl chloride, followed by reaction with methanol.[7] This is often a high-yielding, two-step process that avoids strong acids.

  • Phase Transfer Catalysis (PTC): This technique can be highly effective for esterification under milder conditions.[8] A quaternary ammonium salt is used to transfer the carboxylate anion into an organic phase where it can react with a methylating agent (e.g., dimethyl sulfate, methyl iodide). This method often proceeds at lower temperatures and with simpler workups.[9][10][11]

Q3: My final product, the methyl ester, is difficult to purify by crystallization. What factors should I consider?

Crystallization is a critical final step for achieving high purity, but it can be challenging.

• Problem: The product may be an oil or form a eutectic mixture with impurities, making crystallization difficult. The choice of solvent is also critical.

• Solution:

  • Solvent Screening: Conduct a thorough screening of various solvents and solvent mixtures to find a system where the product has high solubility at elevated temperatures and low solubility at room temperature or below.

  • Seeding: Use a small amount of pure crystalline product to induce crystallization.

  • Controlled Cooling: Avoid crash cooling, which can trap impurities. A slow, controlled cooling profile is often necessary to grow pure crystals.

  • Anti-Solvent Addition: Adding a solvent in which the product is insoluble (an anti-solvent) to a solution of the product can induce crystallization. This should be done slowly and with good mixing.

Process Flow for Esterification Method Selection

Caption: Decision tree for selecting an appropriate esterification method.

III. Frequently Asked Questions (FAQs)

Q: What are the key process parameters to monitor during the scale-up of the Suzuki coupling reaction?

A: Critical parameters include temperature, agitation rate (to ensure good mixing, especially in heterogeneous mixtures), reaction time, and the rate of addition of reagents. In-process controls (IPCs) such as HPLC or GC should be used to monitor the reaction progress and the formation of impurities.

Q: Are there any green chemistry considerations for the synthesis of 4-biphenylylacetic acid methyl ester?

A: Yes, several aspects can be improved. Consider using a more environmentally benign solvent for the Suzuki coupling, such as ethanol or water, if the reaction conditions allow.[2] For esterification, enzymatic methods, although not discussed in detail here, represent a very green alternative. Minimizing the use of hazardous reagents like thionyl chloride and opting for catalytic methods are also key green chemistry principles.

Q: How can I handle a reaction that seems to stall before completion?

A: A stalling reaction can be due to several factors. For the Suzuki coupling, it could be catalyst deactivation. A small addition of fresh catalyst and ligand might restart the reaction. For esterification, it's likely an equilibrium issue, and implementing water removal is the best course of action.

Q: What are the common impurities I should look for in my final product?

A: Besides unreacted starting materials, common impurities from the Suzuki coupling include homocoupled products and debrominated starting material. In the esterification step, incomplete reaction will leave residual carboxylic acid. The purity of the final product should be carefully assessed by techniques like HPLC, GC-MS, and NMR.

IV. Concluding Remarks

The successful scale-up of 4-biphenylylacetic acid methyl ester synthesis requires a deep understanding of the underlying chemical principles and a proactive approach to troubleshooting. By carefully considering catalyst and ligand selection, reaction conditions, and purification strategies, it is possible to develop a robust, efficient, and scalable process. This guide provides a framework for addressing common challenges, but it is essential to remember that each specific process will have its own unique nuances that require careful experimental investigation.

V. References

• Vertex AI Search. (n.d.). Methyl (biphenyl-4-yloxy)acetate - 54334-73-5 - Vulcanchem. Retrieved January 16, 2026, from

• MDPI. (2022, December 27). Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry. Retrieved January 16, 2026, from

• PrepChem.com. (n.d.). Synthesis of Step 1: 2'-Methylbiphenyl-4-carboxylic acid methyl ester. Retrieved January 16, 2026, from

• Sci-Hub. (n.d.). Supported Palladium Catalysts for Suzuki Reactions: Structure‐Property Relationships, Optimized Reaction Protocol and Control of Palladium Leaching. Retrieved January 16, 2026, from

• CoLab. (n.d.). Supported Palladium Catalysts for Suzuki Reactions: Structure-Property Relationships, Optimized Reaction Protocol and Control of Palladium Leaching. Retrieved January 16, 2026, from

• ResearchGate. (2025, August 7). Optimization and Scale-Up of a Suzuki−Miyaura Coupling Reaction: Development of an Efficient Palladium Removal Technique. Retrieved January 16, 2026, from

• MDPI. (2017, May 9). Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. Retrieved January 16, 2026, from

• Benchchem. (n.d.). Technical Support Center: Optimization of Suzuki Coupling for Biphenyl Synthesis. Retrieved January 16, 2026, from

• MySkinRecipes. (n.d.). 2'-methyl-[1,1'-biphenyl]-4-ylmethyl acetate. Retrieved January 16, 2026, from

• TCI Deutschland GmbH. (n.d.). Phase Transfer Catalysts. Retrieved January 16, 2026, from

• Google Patents. (n.d.). US6407253B1 - Method for preparing 4-methyl-biphenyl derivatives. Retrieved January 16, 2026, from

• Reddit. (2024, January 12). Failed suzuki coupling, any suggenstions? : r/Chempros. Retrieved January 16, 2026, from

• University of Rochester Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction. Retrieved January 16, 2026, from

• PubMed Central. (n.d.). Synthesis of the methyl ester of 17(R/S)-Me-RvD5n-3 DPA and relief of postoperative pain in male mice. Retrieved January 16, 2026, from

• Taylor & Francis. (n.d.). Phase-transfer catalyst – Knowledge and References. Retrieved January 16, 2026, from

• ACS GCI Pharmaceutical Roundtable Reagent Guides. (2026, January 5). Phase Transfer Catalysis - Wordpress. Retrieved January 16, 2026, from

• Industrial Phase-Transfer Catalysis. (n.d.). Industrial Phase-Transfer Catalysis. Retrieved January 16, 2026, from

• Biomedical Journal of Scientific & Technical Research (BJSTR) Publishers. (2022, August 12). A Minireview of Phase-Transfer Catalysis and Recent Trends. Retrieved January 16, 2026, from

• University of Rochester Department of Chemistry. (n.d.). How To Run A Reaction: The Workup. Retrieved January 16, 2026, from

• Arora Asian J. Chem. (n.d.). Synthesis of Biologically Active N-Substituted 4-biphenyl Acetamide Derivatives. Retrieved January 16, 2026, from

• WuXi STA. (n.d.). Development, Problem-solving and Successful Scale-up of a Sterically Hindered Suzuki Coupling Reaction. Retrieved January 16, 2026, from

• Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner. (2010, November 10). Retrieved January 16, 2026, from

• Amanote Research. (n.d.). (PDF) 4′-Formylbiphenyl-4-Yl Acetate - Acta. Retrieved January 16, 2026, from

• ResearchGate. (2025, August 6). Use of 4-biphenylmethanol, 4-biphenylacetic acid and 4-biphenylcarboxylic acid/triphenylmethane as indicators in the titration of lithium alkyls. Study of the dianion of 4-biphenylmethanol. Retrieved January 16, 2026, from

• PMC - NIH. (n.d.). 4′-Formylbiphenyl-4-yl acetate. Retrieved January 16, 2026, from

• Google Patents. (n.d.). CN104086394A - Preparation method of felbinac. Retrieved January 16, 2026, from

• Google Patents. (n.d.). CN103086875A - Synthetic method of felbinac non-steroidal anti-inflammatory agent. Retrieved January 16, 2026, from

• PMC. (n.d.). Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications. Retrieved January 16, 2026, from

• Google Patents. (n.d.). US8546112B2 - Process for the stereoselective enzymatic hydrolysis of 5-methyl-3-nitromethyl-hexanoic acid ester. Retrieved January 16, 2026, from

• SmartLabs. (n.d.). Esterification. Retrieved January 16, 2026, from

• The Royal Society of Chemistry. (2014, November 30). Ester Coupling Reactions– an Enduring Challenge in the Chemical Synthesis of Bioactive Natural Products. Retrieved January 16, 2026, from

• Master Organic Chemistry. (n.d.). Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Retrieved January 16, 2026, from

• YouTube. (2015, July 29). Organic Chemistry II - Solving a Multistep Synthesis Problem. Retrieved January 16, 2026, from

• MDPI. (2024, February 1). Enhancing Recovery Yield of Vegetable Oil Methyl Ester for Bioresin Production: A Comparison Study Using Acid Neutralization. Retrieved January 16, 2026, from

• YouTube. (2025, September 23). Master Organic Reactions | Step-by-Step Problem Solving Guide. Retrieved January 16, 2026, from

• Production and Purification of Fatty Acid Methyl Esters from Plant Oils of Different Origin. (n.d.). Retrieved January 16, 2026, from

• Singapore Polytechnic. (n.d.). Diploma in Chemical Engineering | SP. Retrieved January 16, 2026, from

• ResearchGate. (2025, November 8). (PDF) Current Trends in Separation and Purification of Fatty Acid Methyl Ester. Retrieved January 16, 2026, from

• Agilent. (n.d.). Methyl esters of non-volatile organic acids Separation of non-volatile organic acid esters on a wide-bore fused silica column. Retrieved January 16, 2026, from

• Organic Chemistry Portal. (n.d.). Methyl Esters. Retrieved January 16, 2026, from

• Google Patents. (n.d.). CN101735239A - Preparation method of anhydrous olanzapine crystal form II. Retrieved January 16, 2026, from

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Preventing decomposition of 4-biphenylylacetic acid methyl ester during synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis and handling of 4-biphenylylacetic acid methyl ester (Methyl 4-biphenylacetate). This guide is designed to provide in-depth, practical solutions to common challenges encountered during the synthesis of this important compound, with a focus on preventing its decomposition. By understanding the underlying chemical principles, you can optimize your reaction conditions to ensure high yield and purity.

Section 1: Frequently Asked Questions (FAQs)

Q1: My Fischer esterification of 4-biphenylylacetic acid has a low yield, and my post-reaction NMR shows a significant amount of the starting carboxylic acid. What is the primary cause?

A: This is a classic sign of an incomplete reaction due to equilibrium limitations. The Fischer esterification is a reversible process where the carboxylic acid and alcohol exist in equilibrium with the ester and water.[1][2][3] The presence of water, a byproduct of the reaction, can drive the equilibrium back towards the starting materials through hydrolysis.[1][2][4]

Q2: I've pushed the reaction with excess methanol and a strong acid catalyst, but my yield is still suboptimal. Could steric hindrance be a factor?

A: Yes, while not severely hindered, the bulky biphenyl group can slow the reaction rate compared to simpler carboxylic acids.[1][4] In cases of steric hindrance, achieving equilibrium can take longer, or more forcing conditions might be needed. However, increasing the temperature excessively can lead to side reactions or decomposition.[1]

Q3: During workup, I washed my organic layer containing the ester with a basic solution (e.g., sodium bicarbonate) and experienced a significant loss of product. Why?

A: You likely experienced base-mediated hydrolysis (saponification). Esters, especially when even slightly activated, can be rapidly cleaved back to the carboxylate salt and alcohol in the presence of a base like sodium hydroxide or even sodium bicarbonate if conditions are not carefully controlled (e.g., prolonged contact time, elevated temperature). The resulting carboxylate salt is water-soluble and would be lost to the aqueous layer.

Q4: What are the ideal storage conditions for 4-biphenylylacetic acid methyl ester to prevent long-term decomposition?

A: The compound should be stored in a cool, dry place in a tightly sealed container to protect it from atmospheric moisture, which can cause slow hydrolysis over time. While generally stable, related phenylacetate esters are often stored at refrigerated temperatures (0-8 °C) to maximize shelf life.[5]

Section 2: Troubleshooting Guide: Diagnosing and Solving Decomposition

Decomposition during synthesis often manifests as low yields or the appearance of impurities. This table provides a systematic approach to diagnosing and resolving these issues.

Symptom	Potential Cause(s)	Recommended Solution(s)
Low Yield, Starting Acid Recovered	Equilibrium Not Shifted: The reaction reached equilibrium without high conversion. Water produced during the reaction is hydrolyzing the ester product.[1][6]	1. Use Excess Alcohol: Use methanol as the solvent to drive the equilibrium towards the product side (Le Châtelier's Principle).[2][3][7] 2. Remove Water: Use a Dean-Stark apparatus with a suitable solvent (e.g., toluene) to azeotropically remove water as it forms.[2][8] Alternatively, add a dehydrating agent like molecular sieves.
Reaction Stalls or is Very Slow	Insufficient Catalysis: The amount or strength of the acid catalyst is inadequate.[1] Steric Hindrance: The bulky biphenyl group is slowing the rate of nucleophilic attack.[1][4]	1. Catalyst Check: Ensure you are using a catalytic amount of a strong acid like H₂SO₄ or p-TsOH.[2][8] 2. Increase Reaction Time: Allow the reaction to run for a longer period (e.g., 10-24 hours) at a moderate reflux temperature. Monitor by TLC.
Dark Brown/Black Reaction Mixture	Decomposition at High Temperature: Phenylacetic acid derivatives can decompose when heated too strongly, especially in the presence of strong acid.[9]	1. Lower Temperature: Run the reaction at the lowest effective temperature (e.g., gentle reflux of methanol, ~65 °C). Avoid aggressive heating.
New, Unidentified Impurities in NMR/LC-MS	Side Reactions: Strong acid and high temperatures can promote side reactions on the aromatic rings or other unforeseen pathways.	1. Milder Conditions: Consider alternative, milder esterification methods if Fischer conditions fail. Methods using DCC/DMAP or converting the acid to an acid chloride followed by reaction with methanol avoid strong acids and high heat.[4][10]

Section 3: Optimized Synthesis Protocols for Stability

To maximize yield and minimize decomposition, control of the reaction equilibrium is paramount. Below is a recommended protocol for Fischer esterification.

Protocol: High-Yield Fischer Esterification using Excess Methanol

This protocol leverages a large excess of methanol to serve as both a reactant and the solvent, effectively pushing the reaction equilibrium toward the desired ester product.

Materials:

• 4-Biphenylylacetic acid

• Methanol (anhydrous)

• Sulfuric acid (concentrated)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Solvents for chromatography (e.g., Hexanes, Ethyl Acetate)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve 4-biphenylylacetic acid (1.0 eq) in anhydrous methanol (20-50 molar equivalents, or enough to act as the solvent).

• Catalyst Addition: While stirring, carefully add concentrated sulfuric acid (0.05 - 0.1 eq) dropwise to the solution.

• Reaction: Heat the mixture to a gentle reflux (~65 °C) and maintain for 4-12 hours. Monitor the reaction progress by TLC by observing the disappearance of the starting carboxylic acid.

• Quenching: After cooling to room temperature, slowly pour the reaction mixture into a separatory funnel containing a cold, saturated sodium bicarbonate solution. Caution: CO₂ evolution.

• Extraction: Extract the aqueous layer with ethyl acetate or diethyl ether (3x).

• Washing: Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution (1x) and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude methyl ester.

• Purification: Purify the crude product by flash column chromatography if necessary.

Visualizing the Workflow

The following diagram outlines the key stages of the optimized synthesis protocol.

Caption: Optimized Fischer Esterification Workflow.

Section 4: Understanding the Mechanism: Key Decomposition Pathway

The primary pathway for the decomposition of 4-biphenylylacetic acid methyl ester during synthesis and workup is acid-catalyzed hydrolysis . This is the microscopic reverse of the Fischer esterification reaction.

Mechanism of Acid-Catalyzed Hydrolysis

• Protonation: The carbonyl oxygen of the ester is protonated by the acid catalyst. This makes the carbonyl carbon significantly more electrophilic.

• Nucleophilic Attack: A water molecule acts as a nucleophile and attacks the activated carbonyl carbon, forming a tetrahedral intermediate.

• Proton Transfer: A proton is transferred from the attacking water moiety to the methoxy group, converting it into a good leaving group (methanol).

• Elimination: The tetrahedral intermediate collapses, eliminating a molecule of methanol and reforming the carbonyl.

• Deprotonation: The protonated carbonyl is deprotonated by a base (e.g., water) to regenerate the acid catalyst and yield the carboxylic acid product.

This entire process is in equilibrium. By removing water or using a large excess of methanol, the reverse reaction (hydrolysis) is suppressed, leading to a higher yield of the desired ester.[2][7]

Visualizing the Decomposition Pathway

This diagram illustrates the reversible nature of the synthesis and the primary decomposition route.

Caption: Equilibrium between Synthesis and Decomposition.

References

• Chem-Impex. Phenylacetic acid ethyl ester.
• Chem-Impex. Phenylacetic acid methyl ester.
• Benchchem. Technical Support Center: Troubleshooting Ester Synthesis.
• ChemicalBook. Phenylacetic acid ethyl ester(101-97-3).
• Benchchem. Troubleshooting incomplete esterification of alcohols with (-)-Menthyloxyacetic acid.
• ChemicalBook. 4-Biphenylacetic acid synthesis.
• PubChem. Phenylacetic Acid.
• Sciencemadness Wiki. Phenylacetic acid.
• Google Patents. CN105646306A - Preparation method of 4-methylthio phenylacetic acid.
• Master Organic Chemistry. Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions.
• ResearchGate. Esterification of Sterically Hindered Acids and Alcohols in Fluorous Media.
• Organic Chemistry Portal. Fischer Esterification.
• Wikipedia. Fischer–Speier esterification.
• Thompson Rivers University. Experiment 10: Fischer Esterification: An ester from a carboxylic acid and an alcohol.
• Google Patents. KR100641825B1 - Method for producing 4-biphenylacetic acid.
• Quora. Why would you never expect to get 100% yield during synthesis of ester, as specifically as you can for ester?.
• BYJU'S. Fischer esterification reaction.
• eGyanKosh. TO STUDY THE KINETICS OF ACID-CATALYSED HYDROLYSIS OF AN ESTER BY TITRIMETRY.
• Organic Syntheses. phenylacetic acid.
• Sigma-Aldrich. 4-Biphenylacetic acid 98%.
• Organic Syntheses. methyl 2-(2-acetylphenyl)acetate.
• PubChem. Methyl phenylacetate.
• Stanford University. Temperature-Dependent Kinetics of Phenyl Acetate Hydrolysis. Retrieved from Stanford School of Earth, Energy & Environmental Sciences.
• Patsnap. Synthesis method of methyl phenylacetate.
• Journal of the Chemical Society, Perkin Transactions 2. The kinetics of hydrolysis of methyl and phenyl lsocyanates.
• ResearchGate. Progress in purification of methyl acetate.
• Google Patents. US5206434A - Purification process for methyl acetate.
• Zenodo. Kinetics of Hydrolysis of Methyl Hydroxy and Methyl Methoxy Benzoates using Aquo-organic Solvents.
• ChemRxiv. Reaction Kinetics of the Autocatalytic Hydrolyses of Alkyl Lactates.
• ChemicalBook. Methyl phenylacetate synthesis.

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• 10. Fischer Esterification [organic-chemistry.org]

Technical Support Center: Optimizing Palladium Catalyst Loading for Suzuki Coupling of Aryl Halides

Welcome to the Technical Support Center for Suzuki-Miyaura cross-coupling reactions. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of optimizing palladium catalyst loading and troubleshooting common issues encountered with aryl halides. Our goal is to provide you with the expertise and practical insights needed to achieve successful and reproducible outcomes in your synthetic endeavors.

Troubleshooting Guide

This section addresses the most common challenges encountered during Suzuki coupling reactions, offering explanations for the underlying causes and providing step-by-step solutions.

Issue 1: Low or No Product Yield

Question: My Suzuki coupling reaction is resulting in a low yield or no desired product. What are the potential causes, and how can I troubleshoot this?

Answer: A low or nonexistent yield in a Suzuki coupling reaction can be attributed to several factors, from reagent quality to suboptimal reaction conditions. A systematic approach to troubleshooting is crucial for identifying and resolving the issue.

Potential Causes and Solutions:

• Inactive Catalyst: The palladium catalyst is central to the reaction's success. Improper handling or age can lead to its deactivation.[1]

  • Solution: Always use a fresh batch of the palladium catalyst. For improved stability and consistent generation of the active Pd(0) species in situ, consider employing a pre-catalyst.[1][2] It is imperative to maintain a strictly inert atmosphere (e.g., argon or nitrogen) throughout the setup and reaction to prevent catalyst decomposition.[1][3]

• Inappropriate Ligand Selection: The ligand's role in stabilizing the palladium catalyst and facilitating the catalytic cycle is critical.[1][4] An unsuitable ligand can lead to poor reaction performance.

  • Solution: For less reactive aryl chlorides or electron-rich aryl halides, employing bulky and electron-donating phosphine ligands such as SPhos or XPhos can be beneficial.[1][5][6] In some instances, particularly with highly active catalyst systems, ligand-free conditions may prove effective.[7] Screening different ligands is often necessary to identify the optimal choice for a specific substrate pair.[1]

• Suboptimal Base or Solvent: The choice of base and solvent significantly influences the transmetalation step and the overall reaction rate.[8]

  • Solution: The strength and solubility of the base are key factors. Common bases include carbonates (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃) and phosphates (e.g., K₃PO₄).[9] The solvent system, often a mixture of an organic solvent (like toluene, THF, or dioxane) and water, affects the solubility of the reagents and the reaction kinetics.[8] Experimenting with different base and solvent combinations can lead to significant improvements in yield.

• Aryl Halide Reactivity: The nature of the aryl halide plays a significant role. Aryl chlorides are generally less reactive than aryl bromides and iodides, often requiring more specialized catalytic systems.[2][10] Electron-rich aryl halides can also present challenges.[11]

  • Solution: For unactivated aryl chlorides, catalyst systems with bulky, electron-rich phosphine ligands are often necessary to promote the oxidative addition step.[6][12] Increasing the reaction temperature may also be required for less reactive substrates.[9]

Issue 2: Significant Formation of Side Products

Question: My reaction is producing a complex mixture with significant side products. What are the common side reactions, and how can I minimize them?

Answer: The formation of side products in Suzuki coupling is a common issue that can complicate purification and reduce the yield of the desired product. Understanding the pathways that lead to these impurities is the first step in mitigating them.

Common Side Reactions and Mitigation Strategies:

• Homocoupling of Boronic Acid: This side reaction produces a biaryl derived from the coupling of two boronic acid molecules.[2] It is often promoted by the presence of oxygen or Pd(II) species at the start of the reaction.[2]

  • Solution: Thoroughly degas the reaction mixture and maintain a strict inert atmosphere (e.g., argon or nitrogen) throughout the reaction.[1][3] Using a Pd(0) source directly, instead of a Pd(II) precursor that requires in situ reduction, can also help minimize homocoupling.[1]

• Dehalogenation of the Aryl Halide: This occurs when the aryl halide is reduced to the corresponding arene instead of undergoing cross-coupling.[1][2]

  • Solution: This side reaction can be influenced by the choice of solvent and base.[1][13] Altering the solvent or employing a non-coordinating base may be beneficial. The source of the hydride for this reduction can sometimes be the solvent (e.g., alcohols) or certain bases.[2][3]

• Protodeboronation: This involves the protonolysis of the boronic acid, which effectively reduces its concentration in the reaction mixture.[1]

  • Solution: Whenever possible, use anhydrous solvents and minimize the amount of water present.[1] Employing boronic acid derivatives that are more stable, such as pinacol esters, can also effectively prevent this side reaction.[1][3]

Frequently Asked Questions (FAQs)

Q1: How do I select the appropriate palladium catalyst and ligand for my specific Suzuki coupling reaction?

A1: The choice of the catalyst system is highly dependent on the reactivity of your substrates. For activated and straightforward aryl halides, a standard catalyst like Pd(PPh₃)₄ might be adequate.[1] However, for more challenging substrates, such as aryl chlorides, electron-rich aryl bromides, or sterically hindered substrates, more advanced catalyst systems are typically required.[14] These systems usually consist of a palladium precursor (e.g., Pd(OAc)₂, Pd₂(dba)₃) paired with a bulky, electron-rich phosphine ligand (e.g., SPhos, XPhos).[1][5][6] The ligand plays a crucial role by stabilizing the palladium catalyst and accelerating key steps in the catalytic cycle, particularly oxidative addition and reductive elimination.[6]

Q2: What is the optimal catalyst loading for a Suzuki coupling reaction?

A2: The ideal catalyst loading is a balance between reaction efficiency and cost. While higher catalyst loadings can lead to faster reactions and higher yields, they also increase costs and the amount of residual palladium in the product. For many applications, catalyst loadings in the range of 0.1 to 5 mol% are common.[15] However, for highly active catalyst systems and optimized reaction conditions, loadings can be significantly reduced, sometimes to parts-per-million (ppm) levels.[6][14] It is often beneficial to start with a higher loading (e.g., 1-2 mol%) and then optimize by systematically decreasing the amount of catalyst.

Q3: How can I effectively monitor the progress of my Suzuki coupling reaction?

A3: Monitoring the reaction progress is essential for determining the optimal reaction time and identifying any potential issues. Common techniques include:

• Thin-Layer Chromatography (TLC): A quick and simple method to qualitatively assess the consumption of starting materials and the formation of the product.[16][17]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides more detailed information, allowing for the identification of the product and any major side products, as well as tracking the disappearance of reactants.[16]

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for volatile compounds and can provide quantitative data on the reaction components.[13]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used for quantitative analysis of the reaction mixture over time, providing detailed kinetic information.[18][19]

Q4: What are the key considerations when working with heteroaryl halides?

A4: Suzuki coupling of heteroaryl halides can present unique challenges. The Lewis basic nitrogen atoms in many heterocycles can coordinate to the palladium center, potentially leading to catalyst deactivation.[20][21] Additionally, heteroaryl boronic acids can be prone to protodeboronation.[20] Successful coupling of heteroaryl halides often requires careful selection of the ligand and reaction conditions to overcome these issues.[22][23]

Experimental Protocols & Data

Table 1: Recommended Catalyst Loading for Different Aryl Halides

Aryl Halide Type	Reactivity	Recommended Pd Loading (mol%)	Recommended Ligands
Aryl Iodide	High	0.1 - 1	PPh₃, Buchwald-type ligands
Aryl Bromide	Moderate	0.5 - 2	Buchwald-type ligands (e.g., SPhos, XPhos)
Aryl Chloride (activated)	Low	1 - 5	Bulky, electron-rich phosphines (e.g., SPhos, XPhos)
Aryl Chloride (unactivated)	Very Low	2 - 10	Highly active catalyst systems with specialized ligands
Heteroaryl Halides	Varies	1 - 5	Ligand screening is often necessary

Note: These are general recommendations. Optimal loading may vary depending on the specific substrates, solvent, base, and temperature.

General Experimental Protocol for Suzuki-Miyaura Coupling

• Reaction Setup: To a dry reaction vessel equipped with a magnetic stir bar, add the aryl halide (1.0 equiv.), the boronic acid or ester (1.1-1.5 equiv.), and the base (2.0-3.0 equiv.).

• Inert Atmosphere: Seal the vessel and thoroughly degas the mixture by evacuating and backfilling with an inert gas (e.g., argon or nitrogen) three times.[16][24]

• Solvent Addition: Under a positive pressure of the inert gas, add the degassed solvent(s).

• Catalyst Addition: Add the palladium precursor and the ligand (or the pre-formed catalyst).

• Reaction: Heat the reaction mixture to the desired temperature with vigorous stirring.

• Monitoring: Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, LC-MS).[16][18]

• Work-up: Upon completion, cool the reaction to room temperature. The mixture is typically diluted with an organic solvent and washed with water or an aqueous solution to remove the base and boron-containing byproducts.

• Purification: The crude product is then purified, most commonly by column chromatography.[16]

Visualizing the Process

The Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Workflow for Low Yield

Caption: A decision-making workflow for troubleshooting low yields.

References

• Walker, S. D., Barder, T. E., Martinelli, J. R., & Buchwald, S. L. (2004). A rationally designed universal catalyst for Suzuki-Miyaura coupling processes. Angewandte Chemie International Edition, 43(14), 1871-1876. [Link]

• Scite.ai. Ligand effects in palladium‐catalyzed Suzuki and Heck coupling reactions. [Link]

• Vicente, J., González-Herrero, P., & Bautista, D. (2001). Study on the Effect of the Ligand Structure in Palladium Organometallic Catalysts in the Suzuki–Miyaura Cross-Coupling Reaction. MDPI. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. PMC. [Link]

• Li, Y., Hong, X., Collard, D. M., & El-Sayed, M. A. (2000). Suzuki Cross-Coupling Reactions Catalyzed by Palladium Nanoparticles in Aqueous Solution. Organic Letters, 2(15), 2385–2388. [Link]

• ResearchGate. Effect of palladium amount on Suzuki-Miyaura reaction yield. [Link]

• AZoM. (2018). Using Benchtop NMR Spectroscopy to Monitor Suzuki Coupling Reactions. [Link]

• Billingsley, K. L., Anderson, K. W., & Buchwald, S. L. (2006). A General Method for the Suzuki-Miyaura Cross-Coupling of Heteroaryl Halides. Angewandte Chemie International Edition, 45(21), 3484-3488. [Link]

• Advion. SUZUKI REACTION MONITORING. [Link]

• ResearchGate. Addressing the Challenges in Suzuki–Miyaura Cross-Couplings by Ligand Design. [Link]

• Scott, C. J., & Smith, A. D. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science, 7(10), 6334–6346. [Link]

• Vapourtec. (2023). Liquid/liquid heterogeneous reaction monitoring: Insights into biphasic Suzuki-Miyaura cross-coupling. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Mondal, B., & Bora, U. (2019). Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions. Catalysis Science & Technology, 9(19), 5294-5316. [Link]

• Wolfe, J. P., Singer, R. A., Yang, B. H., & Buchwald, S. L. (1999). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society, 121(41), 9550–9561. [Link]

• Scott, C. J., & Smith, A. D. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science, 7(10), 6334-6346. [Link]

• The Chemists' Cookbook. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. [Link]

• Vantourout, J. C., et al. (2019). Overcoming Halide Inhibition of Suzuki–Miyaura Couplings with Biaryl Monophosphine-Based Catalysts. Organic Process Research & Development, 23(8), 1697–1704. [Link]

• Robbins, D. W. (2017). Mechanistic study of Suzuki-Miyaura cross-coupling reactions via real-time monitoring. ProQuest. [Link]

• Consensus. (2023). What are the key steps involved in the general procedure of the Suzuki reaction?. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. Mastering Suzuki-Miyaura Coupling: Tips for Efficient C-C Bond Formation. [Link]

• Cuesta-Pardo, J., et al. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. [Link]

• Biscoe, M. R., & Buchwald, S. L. (2009). High-Activity Catalysts for Suzuki Coupling and Amination Reactions with Deactivated Aryl Chloride Substrates: Importance of the Palladium Source. Organometallics, 28(5), 1543–1546. [Link]

• ResearchGate. Supported Palladium Catalysts for Suzuki Reactions: Structure‐Property Relationships, Optimized Reaction Protocol and Control of Palladium Leaching. [Link]

• ResearchGate. Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. [Link]

• ResearchGate. Facile and efficient Suzuki–Miyaura coupling reaction of aryl halides catalyzed by Pd2(dba)3 in ionic liquid/supercritical carbon dioxide biphasic system. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Uozumi, Y., et al. (2010). Palladium on Carbon-Catalyzed Suzuki-Miyaura Coupling Reaction Using an Efficient and Continuous Flow System. MDPI. [Link]

• Clarembeau, M. (2017). Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. MDPI. [Link]

• ResearchGate. Optimization of the catalyst loading for the Suzuki-Miyaura cross-coupling reaction. [Link]

• Leadbeater, N. E., & Marco, M. (2002). Suzuki Coupling of Aryl Chlorides with Phenylboronic Acid in Water, Using Microwave Heating with Simultaneous Cooling. Organic Letters, 4(17), 2973–2976. [Link]

• MacQueen, P. M., & Fogg, D. E. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development, 26(8), 2351–2356. [Link]

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• 7. Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY01331H [pubs.rsc.org]
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• 20. Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate - PMC [pmc.ncbi.nlm.nih.gov]
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• 22. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - PMC [pmc.ncbi.nlm.nih.gov]
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• 24. m.youtube.com [m.youtube.com]

Base selection for efficient Suzuki-Miyaura cross-coupling reactions.

Welcome to the technical support center dedicated to mastering the Suzuki-Miyaura cross-coupling reaction. This guide is designed for researchers, scientists, and drug development professionals seeking to optimize their synthetic strategies and troubleshoot common challenges. Here, we delve into one of the most critical, yet often nuanced, parameters of this powerful C-C bond-forming reaction: the selection of the base.

Our approach is grounded in mechanistic understanding and practical application. We will explore not just what to do, but why a particular choice is scientifically sound, ensuring your protocols are robust and reproducible.

The Fundamental Role of the Base: More Than Just a Proton Scavenger

The base in a Suzuki-Miyaura reaction plays a multifaceted and indispensable role, primarily in the transmetalation step of the catalytic cycle.[1] Its main function is to activate the organoboron species, typically a boronic acid, rendering it more nucleophilic and facilitating the transfer of the organic group to the palladium center.[1][2][3]

Computational and experimental studies suggest that the base reacts with the boronic acid to form a more reactive boronate species (e.g., [R-B(OH)₃]⁻).[2][4][5][6] This anionic boronate is significantly more competent for transmetalation with the Pd(II)-halide complex than the neutral boronic acid.[2][6]

The Catalytic Cycle: A Visual Guide

To understand the base's role, let's visualize its point of intervention in the widely accepted catalytic cycle.

Caption: Fig. 1: The Suzuki-Miyaura Catalytic Cycle

Troubleshooting Guide: Base Selection

This section addresses specific issues you may encounter during your experiments. The question-and-answer format is designed to help you diagnose and resolve common problems related to base selection.

Q1: My reaction is sluggish or shows no conversion. Could the base be the problem?

A1: Absolutely. An inappropriate base is a frequent cause of low or no reactivity. Here’s a diagnostic workflow:

• Assess Base Strength: The base must be strong enough to deprotonate the boronic acid to form the active boronate species. However, excessively strong bases can promote side reactions. For general-purpose couplings, moderate bases like carbonates (Na₂CO₃, K₂CO₃) are a good starting point.[1][7] If you are using less reactive electrophiles like aryl chlorides, a stronger base such as K₃PO₄ or Cs₂CO₃ may be required to facilitate the catalytic cycle.[8][9]

• Check Solubility: The base must have some solubility in the reaction medium to be effective. If you are using a biphasic system (e.g., Toluene/H₂O), an inorganic base like K₂CO₃ is often suitable.[7] In anhydrous conditions, a more organic-soluble base like Cs₂CO₃ or K₃PO₄ is often a better choice.[1][9] Poor solubility can lead to slow or incomplete reactions.[10]

• Consider Steric Hindrance: For sterically demanding substrates (e.g., those with multiple ortho-substituents), stronger bases are often necessary to drive the reaction forward.[9][11] Bases like K₃PO₄, Ba(OH)₂, or even t-BuOK are frequently employed in these challenging couplings.[9][12][13]

Q2: I'm observing significant protodeboronation of my boronic acid. How can I mitigate this with base selection?

A2: Protodeboronation, the undesired cleavage of the C-B bond, is a common side reaction, particularly with electron-rich or heteroaromatic boronic acids. It is often exacerbated by harsh basic conditions and the presence of water.[10][14]

• Strategy 1: Use a Milder Base: If you suspect protodeboronation, switching to a weaker base can be effective. For substrates with base-sensitive functional groups, a mild base like potassium fluoride (KF) can be used, as it is strong enough to activate the boronic acid without promoting significant decomposition.[3]

• Strategy 2: Anhydrous Conditions: Performing the reaction under anhydrous conditions can significantly reduce protodeboronation. In this case, use a base that is effective without water, such as K₃PO₄.[7][10]

• Strategy 3: Use Boronic Esters: Boronic esters (e.g., pinacol esters) are generally more stable towards protodeboronation than their corresponding acids.[15] They can be used with a variety of bases, often providing a slower, more controlled release of the active boron species.

Q3: My main byproduct is the homocoupling of my boronic acid. Can the choice of base help?

A3: Homocoupling of boronic acids to form symmetrical biaryls is another common side reaction. While often linked to the presence of oxygen and Pd(II) species, the base can play a role.[15][16]

• Optimize Base Stoichiometry: Using a large excess of a strong base can sometimes promote homocoupling. Try reducing the equivalents of the base to the standard 2.0-3.0 equivalents.

• Consider Base Type: Some studies suggest that the choice of base can influence the rate of homocoupling versus the desired cross-coupling. Screening different classes of bases (e.g., carbonates vs. phosphates) can help identify conditions that minimize this side reaction. For instance, moving from a very strong base to a moderately strong one like K₂CO₃ or K₃PO₄ may be beneficial.[7]

Q4: I am working with a substrate that has a base-sensitive functional group (e.g., an ester). What is the best approach?

A4: Protecting base-labile functional groups is a major concern. The key is to select a base that is sufficiently reactive for the Suzuki coupling but not so strong as to cause unwanted side reactions like ester hydrolysis.

• Mild Bases are Key: The go-to base in this scenario is often powdered potassium fluoride (KF).[3][17] It is known to activate the boronic acid for transmetalation while leaving sensitive groups like esters intact.[3]

• Bicarbonates: Sodium bicarbonate (NaHCO₃) is another mild option that can be effective, especially when stronger bases cause decomposition.[7]

• Careful Screening: If KF is not effective, a careful screening of slightly stronger bases (e.g., K₂CO₃) at lower temperatures might be necessary to find a balance between reactivity and substrate stability.

Frequently Asked Questions (FAQs)

Q: What are the most common bases used in Suzuki-Miyaura reactions?

A: A variety of bases are commonly employed, with the choice depending on the specific substrates and reaction conditions. The most prevalent are inorganic bases.[1]

Base	Formula	Typical Use Case	Key Characteristics
Sodium Carbonate	Na₂CO₃	General purpose, often in aqueous/biphasic systems.[9]	Inexpensive, moderately strong, widely applicable.
Potassium Carbonate	K₂CO₃	General purpose, slightly more soluble than Na₂CO₃.[1]	A very common "first-choice" base.[7]
Cesium Carbonate	Cs₂CO₃	Challenging couplings, anhydrous conditions.[1]	Higher solubility in organic solvents, more basic.[1][9]
Potassium Phosphate	K₃PO₄	Sterically hindered substrates, aryl chlorides, anhydrous conditions.[1][9]	Strong, non-nucleophilic base.[9][12]
Potassium Fluoride	KF	Substrates with base-sensitive functional groups.[3]	Mild, effective for activating boronic acids.[3]
Potassium tert-Butoxide	KtBuO	Very challenging/sterically hindered couplings.[12][13]	Very strong base, can promote side reactions.

Q: Should I use aqueous or anhydrous conditions?

A: This depends heavily on your substrates.

• Aqueous/Biphasic: Often convenient and effective for many standard couplings. The water helps to dissolve inorganic bases like Na₂CO₃ or K₂CO₃ and can accelerate the reaction.

• Anhydrous: Preferred when dealing with substrates that are sensitive to water or prone to protodeboronation.[10] Bases like K₃PO₄ are well-suited for these conditions.[7]

Q: How many equivalents of base should I use?

A: Typically, 2 to 3 equivalents of base relative to the limiting reagent are used. This excess ensures complete activation of the boronic acid and neutralizes the acid formed during the reaction. However, for sensitive substrates or when side reactions are an issue, it may be necessary to optimize the stoichiometry.

Decision Workflow for Base Selection

This flowchart provides a logical path for selecting an appropriate base for your Suzuki-Miyaura coupling reaction.

Caption: Fig. 2: Base Selection Decision Workflow

Experimental Protocol: Base Screening

When developing a new Suzuki-Miyaura coupling, a systematic screening of bases is a prudent investment of time.

Objective: To identify the optimal base for the coupling of a given aryl halide and organoboron reagent.

Materials:

• Aryl halide (1.0 mmol scale for each reaction)

• Organoboron reagent (1.2 mmol)

• Palladium catalyst (e.g., Pd(OAc)₂, 2 mol%)

• Ligand (e.g., PPh₃ or a Buchwald-type ligand, 4 mol%)

• Bases for screening: Na₂CO₃, K₂CO₃, K₃PO₄, Cs₂CO₃, KF

• Solvent system (e.g., Toluene/H₂O 10:1, or Dioxane)

• Inert atmosphere setup (Nitrogen or Argon)

• Reaction vials and heating block

Procedure:

• Preparation: In an array of reaction vials, add the aryl halide (1.0 mmol), organoboron reagent (1.2 mmol), palladium catalyst (0.02 mmol), and ligand (0.04 mmol).

• Inerting: Seal the vials and purge with an inert gas (Nitrogen or Argon) for 10-15 minutes. This is critical to prevent catalyst oxidation and homocoupling side reactions.[16]

• Base Addition: To each vial, add a different base (2.0 mmol). If using aqueous conditions, prepare a degassed solution of the base (e.g., 2M) and add the appropriate volume. For anhydrous conditions, add the base as a dry powder.

• Solvent Addition: Add the degassed solvent system to each vial to achieve the desired concentration.

• Reaction: Place the vials in a preheated heating block and stir at the desired temperature (e.g., 80-100 °C).

• Monitoring: Monitor the reactions by a suitable analytical method (e.g., TLC, LC-MS, or GC-MS) at regular intervals (e.g., 1h, 4h, 12h) to determine the rate of conversion and formation of byproducts.

• Analysis: Compare the yields and purity profiles for each base to determine the optimal conditions for your specific transformation.

This systematic approach provides clear, comparative data, forming a solid foundation for further optimization and scale-up.

References

• Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross-Coupling Reaction. (2014). ChemCatChem. Available at: [Link]

• Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. (2005). Journal of the American Chemical Society. Available at: [Link]

• Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction. (2005). PubMed. Available at: [Link]

• Suzuki-Miyaura Coupling. (2024). Chemistry LibreTexts. Available at: [Link]

• Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. (2014). Semantic Scholar. Available at: [Link]

• Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. (2015). National Institutes of Health. Available at: [Link]

• Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis. University of Windsor. Available at: [Link]

• Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

• Organotrifluoroborate Hydrolysis: Boronic Acid Release Mechanism and an Acid–Base Paradox in Cross-Coupling. (2012). Journal of the American Chemical Society. Available at: [Link]

• Organotrifluoroborate Hydrolysis: Boronic Acid Release Mechanism and an Acid-Base Paradox in Cross-Coupling. (2012). ResearchGate. Available at: [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. (2022). Yoneda Labs. Available at: [Link]

• Suzuki reaction. Wikipedia. Available at: [Link]

• Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| ChemOrgChem. (2024). YouTube. Available at: [Link]

• Suzuki-Miyaura. ACS GCI Pharmaceutical Roundtable Reagent Guides. Available at: [Link]

• How to approach choosing reaction conditions for Suzuki? (2024). Reddit. Available at: [Link]

• Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates. Organic Chemistry Portal. Available at: [Link]

• STUDIES ON SUZUKI COUPLING REACTIONS OF LARGE STERICALLY HINDERED SUBSTRATES. (2019). ResearchGate. Available at: [Link]

• Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. (2023). ResearchGate. Available at: [Link]

• Selection of boron reagents for Suzuki–Miyaura coupling. (2013). Chemical Society Reviews. Available at: [Link]

• Organoborane coupling reactions (Suzuki coupling). (2002). National Institutes of Health. Available at: [Link]

• The effect of various bases on the Suzuki coupling reaction. (2013). ResearchGate. Available at: [Link]

• Influence of the Base on Pd@MIL‐101‐NH2(Cr) as Catalyst for the Suzuki–Miyaura Cross‐Coupling Reaction. (2025). ResearchGate. Available at: [Link]

• Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. (2004). Journal of the American Chemical Society. Available at: [Link]

• Base-free Suzuki–Miyaura cross-coupling reaction mediated by Lewis acids. (2023). ChemRxiv. Available at: [Link]

• Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. (2014). The Royal Society of Chemistry. Available at: [Link]

• Diagnosing issues with a failed Suzuki coupling? (2021). Reddit. Available at: [Link]

• Suzuki-Miyaura Cross-Coupling Reaction. Fisher Scientific. Available at: [Link]

• Struggling with Suzuki Reaction. (2024). Reddit. Available at: [Link]

• How can I solve my problem with Suzuki coupling? (2014). ResearchGate. Available at: [Link]

• Kinetic and Mechanistic Investigations to Enable a Key Suzuki Coupling for Sotorasib Manufacture. (2022). ACS Publications. Available at: [Link]

• Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. (2005). Journal of the American Chemical Society. Available at: [Link]

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Technical Support Center: Solvent Effects on the Esterification of 4-Biphenylylacetic Acid

Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of 4-biphenylylacetic acid esters. As a non-steroidal anti-inflammatory drug (NSAID) precursor, derivatives of 4-biphenylylacetic acid are of significant interest. The esterification of this molecule, typically via the Fischer-Speier method, is a foundational reaction. However, its efficiency is profoundly influenced by the choice of solvent—a parameter that is often underestimated.

This document provides in-depth, experience-driven answers to common questions and troubleshooting scenarios related to solvent effects in this specific esterification. Our goal is to move beyond simple protocols and explain the causal relationships between solvent properties and reaction outcomes, empowering you to optimize and troubleshoot your syntheses effectively.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of the esterification of 4-biphenylylacetic acid, and why is it so sensitive to reaction conditions?

The esterification of 4-biphenylylacetic acid with an alcohol (e.g., ethanol, methanol) in the presence of an acid catalyst is a classic example of a Fischer-Speier esterification. This is a nucleophilic acyl substitution reaction that is fundamentally an equilibrium process.[1][2]

The reaction proceeds through several reversible steps:

• Protonation of the Carbonyl: The acid catalyst (e.g., H₂SO₄) protonates the carbonyl oxygen of the 4-biphenylylacetic acid, making the carbonyl carbon significantly more electrophilic.[1][3]

• Nucleophilic Attack: The alcohol acts as a nucleophile and attacks the activated carbonyl carbon, forming a tetrahedral intermediate.[3][4]

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups.[1][5]

• Water Elimination: The protonated hydroxyl group leaves as a water molecule, a good leaving group, reforming the carbonyl double bond.[1][3]

• Deprotonation: The catalyst is regenerated by deprotonation of the resulting ester.

This reaction is highly sensitive to conditions because every step is reversible.[1][6] The presence of water, a product, can drive the reaction backward via hydrolysis, reducing the ester yield.[2] Therefore, the reaction environment, dictated primarily by the solvent, must be controlled to shift the equilibrium toward the desired ester product.

Caption: High-level overview of the Fischer esterification mechanism.

Q2: What are the critical solvent properties to consider for this reaction?

Choosing the right solvent is a balancing act. The ideal solvent should:

• Dissolve Reactants: Both 4-biphenylylacetic acid (a solid) and the acid catalyst must be adequately soluble at the reaction temperature to ensure a homogeneous reaction mixture.

• Be Inert: The solvent should not react with the starting materials, products, or catalyst under the reaction conditions.

• Facilitate Water Removal: To drive the equilibrium forward, the water produced must be removed. The most effective way to do this is by azeotropic distillation using a Dean-Stark apparatus.[7][1] This requires a solvent that forms a low-boiling azeotrope with water and is immiscible with water upon condensation.

• Have an Appropriate Boiling Point: The reaction temperature is dictated by the boiling point of the solvent. The temperature must be high enough to achieve a reasonable reaction rate but not so high as to cause degradation or side reactions.[8]

• Allow for Easy Product Isolation: The solvent should be easily removable from the final product, meaning it should have a relatively low boiling point compared to the ester product.

Q3: How does solvent polarity specifically influence the rate and yield of the esterification?

Solvent polarity has a complex effect on Fischer esterification.[9] While polar solvents can be better at dissolving the polar carboxylic acid and catalyst, they can also stabilize the polar reactants more than the transition state, potentially slowing the reaction.[10]

• Non-Polar Solvents (e.g., Toluene, Hexane): These are generally the preferred choice.[7][11] Their primary advantage is the ability to form an azeotrope with water, facilitating its removal with a Dean-Stark trap.[1] This continuous removal of a product is the single most effective strategy for maximizing yield.[4][12] By minimizing the reverse hydrolysis reaction, non-polar, water-entraining solvents drive the reaction to completion.

• Polar Aprotic Solvents (e.g., THF, Acetone): While these solvents can offer excellent solubility for the reactants, they are generally not ideal.[11][13] They are miscible with water, making its removal by azeotropic distillation impossible. Furthermore, some polar solvents can interfere with the catalyst's activity.

• Excess Alcohol as Solvent: Using a large excess of the alcohol reactant can also serve as the solvent.[14] According to Le Châtelier's principle, increasing the concentration of a reactant shifts the equilibrium to the product side. This method is common when using low-boiling alcohols like methanol or ethanol. However, this makes the removal of the unreacted alcohol during workup more challenging and may not be as effective as active water removal.

Solvent	Boiling Point (°C)	Dielectric Constant (20°C)	Forms Water Azeotrope?	Primary Application/Consideration
Toluene	111	2.4	Yes	Recommended. Ideal for Dean-Stark water removal. Good balance of solubility and boiling point.
Hexane	69	1.9	Yes	Lower boiling point leads to slower reaction rates. Good for heat-sensitive substrates.
Dichloromethane	40	9.1	Yes	Boiling point is generally too low for an efficient reaction rate.
Tetrahydrofuran (THF)	66	7.6	No	Good solvent for reactants, but does not allow for azeotropic water removal. Not recommended.
Excess Alcohol (e.g., Ethanol)	78	24.6	No	Acts as both reactant and solvent, driving equilibrium forward by mass action. Water removal is not facilitated.

Troubleshooting Guide

Q4: My reaction yield is consistently low (<70%). How is my solvent choice likely contributing to this?

Answer: Low yield is the most common issue and is almost always tied to the equilibrium position.[2][12] If you are experiencing low yields, your solvent is likely the root cause in one of two ways:

• Inefficient Water Removal: If you are not using a solvent compatible with a Dean-Stark trap (like toluene or hexane), the water produced during the reaction will accumulate.[7][1] This allows the reverse reaction, the acid-catalyzed hydrolysis of the ester, to occur, establishing an equilibrium that does not favor the product.

  • Self-Validation Check: Monitor the reaction by Thin Layer Chromatography (TLC). If the spot for your starting carboxylic acid persists even after prolonged reaction times (e.g., >8 hours), it's a strong indicator that the reaction has reached an unfavorable equilibrium.

• Poor Reactant Solubility: 4-biphenylylacetic acid has limited solubility in highly non-polar solvents like hexane at room temperature. While solubility increases with heat, if the acid does not fully dissolve at the reaction temperature, it becomes a mass transfer-limited reaction, slowing the rate and preventing it from reaching completion in a practical timeframe.

  • Solution: Toluene is often a better choice than hexane as its aromatic nature provides better solvating power for the aryl-containing carboxylic acid while still being excellent for azeotropic water removal.

Caption: Troubleshooting logic for low reaction yield.

Q5: The reaction seems to stop or proceed very slowly. Could the solvent be the bottleneck?

Answer: Yes, absolutely. If the reaction rate is the issue, consider these solvent-related factors:

• Reaction Temperature (Boiling Point): Esterification reactions have a significant activation energy.[10] If your solvent's boiling point is too low (e.g., hexane, BP 69°C), the reaction may be kinetically slow. Switching to a higher-boiling solvent like toluene (BP 111°C) can dramatically increase the reaction rate.

• Catalyst Inactivation/Insolubility: The acid catalyst must be active in the solvent phase. While unlikely with common solvents, highly non-polar environments could potentially lead to poor solvation of the catalyst, reducing its effectiveness.

Q6: My workup is problematic; I'm getting emulsions or difficulty separating layers. How does the reaction solvent impact this?

Answer: The solvent used in the reaction carries through to the workup and can cause significant issues.

• Problem: During the aqueous wash (e.g., with sodium bicarbonate solution to remove unreacted acid), you might form a stable emulsion, making separation impossible.

• Cause: Solvents with some degree of water miscibility can promote emulsion formation. While toluene has very low water miscibility, impurities or a large amount of unreacted alcohol (if used in excess) can act as surfactants.

• Solution:

  • Add Brine: After the initial aqueous washes, perform a final wash with a saturated sodium chloride solution (brine). This increases the ionic strength of the aqueous phase, forcing the organic components out and helping to break the emulsion.

  • Solvent Swap: If the reaction was performed using excess alcohol as the solvent, you must first remove the bulk of the alcohol under reduced pressure (rotary evaporation). Then, re-dissolve the residue in an immiscible organic solvent like ethyl acetate or diethyl ether before performing the aqueous wash.[15] Attempting to wash a crude reaction mixture containing a large amount of a water-miscible solvent like ethanol will result in a single phase.[16]

Experimental Protocols

Protocol 1: Optimized Esterification of 4-Biphenylylacetic Acid

This protocol utilizes toluene as a water-entraining solvent with a Dean-Stark apparatus to maximize ester yield.

Materials:

• 4-Biphenylylacetic acid (1.0 eq)

• Alcohol (e.g., Ethanol, 1.5 - 3.0 eq)

• p-Toluenesulfonic acid monohydrate (p-TsOH) (0.05 eq) or concentrated Sulfuric Acid (H₂SO₄) (catalytic amount)

• Toluene (approx. 2-3 mL per mmol of carboxylic acid)

Procedure:

• Setup: Assemble a round-bottom flask with a Dean-Stark trap and a reflux condenser. Ensure all glassware is oven-dried to remove residual moisture.

• Charging the Flask: To the round-bottom flask, add 4-biphenylylacetic acid, the chosen alcohol, and toluene.

• Initiating the Reaction: Add the acid catalyst (p-TsOH or H₂SO₄).

• Reflux: Heat the mixture to a steady reflux. Toluene will begin to vaporize, co-distilling with the water formed during the reaction.[1]

• Water Removal: In the Dean-Stark trap, the condensed vapor will cool. As toluene is less dense and immiscible with water, two layers will form. The denser water will collect at the bottom of the trap, while the toluene will overflow and return to the reaction flask.

• Monitoring: The reaction's progress can be monitored by two methods:

  • Water Collection: The reaction is near completion when water ceases to collect in the Dean-Stark trap.

  • TLC Analysis: Periodically take a small aliquot from the reaction mixture, spot it on a TLC plate, and elute with an appropriate solvent system (e.g., 4:1 Hexane:Ethyl Acetate). The reaction is complete when the spot corresponding to 4-biphenylylacetic acid has disappeared or is very faint.

• Cooling: Once the reaction is complete, remove the heat source and allow the flask to cool to room temperature.

Caption: Standard workflow for Fischer esterification using a Dean-Stark trap.

Protocol 2: Work-up and Purification

• Transfer: Transfer the cooled reaction mixture to a separatory funnel.

• Neutralization: Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer sequentially with:

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution to neutralize the acid catalyst and remove any unreacted carboxylic acid.[15][17] (Caution: CO₂ evolution!). Repeat until no more gas evolves.

  • Water (1x).

  • Saturated aqueous sodium chloride (Brine) (1x) to break any emulsions and remove residual water.

• Drying: Drain the organic layer into an Erlenmeyer flask and dry over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Filtration & Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude ester.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes) or by column chromatography if necessary.

• Characterization: Confirm the identity and purity of the final product using techniques such as ¹H NMR, ¹³C NMR, and melting point analysis.

References

• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. (2022). Master Organic Chemistry. [Link]

• Esterification. (n.d.). BYJU'S. [Link]

• Carboxylic Acids to Esters: Acid-Catalyzed (Fischer) Esterification Mechanism. (2025). JoVE. [Link]

• Esterification of Carboxylic Acids. (2019). YouTube. [Link]

• Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation. (2025). Patsnap Eureka. [Link]

• Explain the Mechanism of Esterification. (2016). Shaalaa.com. [Link]

• Fischer–Speier esterification. (n.d.). Wikipedia. [Link]

• The rate of a Fischer esterification correlated to solvent polarity. (n.d.). ResearchGate. [Link]

• Effect of Various Solvents on the Esterification Reaction. (n.d.). ResearchGate. [Link]

• Why is the yield of ester relatively low? How do you improve the yield and the purity of esters? (2020). Quora. [Link]

• Phenylacetic acid. (n.d.). Organic Syntheses. [Link]

• Esters: Structure, Properties, and Reactions. (2024). Tutoring Blog. [Link]

• Solvent Effects during Acid-Catalyzed Esterification Reactions. (n.d.). AIChE Proceedings. [Link]

• Esterification - alcohols and carboxylic acids. (n.d.). Chemguide. [Link]

• Fischer Esterification-Typical Procedures. (2024). OperaChem. [Link]

• Chemistry of Esters. (2023). OpenStax. [Link]

• Method for producing 4-biphenylacetic acid. (n.d.).

• What factors may influence the yield of an ester? (2015). Quora. [Link]

• Common Solvents Used in Organic Chemistry: Table of Properties. (2020). Master Organic Chemistry. [Link]

• Solvent effects on esterification equilibria. (2015). Semantic Scholar. [Link]

• ESTERIFICATION REACTION OF ACETIC ACID AND ETHANOL WITH H2SO4: BATCH KINETICS AND SIMULATION APPROACH. (n.d.). IJATES. [Link]

• Process for purifying esters. (n.d.).

• Synthesis, Isolation, and Purification of an Ester. (n.d.). Coach Benner. [Link]

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• Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). (n.d.). Master Organic Chemistry. [Link]

• 4-Biphenylylacetic acid ethyl ester. (n.d.). PubChem. [Link]

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• Kinetic Aspects of Esterification and Transesterification in Microstructured Reactors. (2024). MDPI. [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of the Anti-inflammatory Activity of 4-biphenylylacetic acid methyl ester and Felbinac

This guide provides a comprehensive comparison of the anti-inflammatory properties of 4-biphenylylacetic acid methyl ester and its parent compound, Felbinac. Designed for researchers, scientists, and professionals in drug development, this document delves into the mechanistic underpinnings, presents supporting experimental data, and offers detailed protocols for evaluating these non-steroidal anti-inflammatory drugs (NSAIDs).

Introduction: The Prodrug Strategy in NSAID Development

Felbinac, also known as 4-biphenylylacetic acid, is a well-established NSAID used topically to manage musculoskeletal pain and inflammation.[1][2] It functions as the active metabolite of the oral drug fenbufen.[3] The focus of this guide, 4-biphenylylacetic acid methyl ester, represents a prodrug approach to administering Felbinac. A prodrug is an inactive or less active compound that is metabolized into its active form within the body.[4] Esterification of the carboxylic acid group of an NSAID, as in the case of 4-biphenylylacetic acid methyl ester, is a common strategy to potentially enhance lipophilicity for improved absorption and to reduce the risk of gastrointestinal side effects associated with the free acid form.[5]

Mechanism of Action: Inhibition of Cyclooxygenase

The anti-inflammatory, analgesic, and antipyretic effects of Felbinac and other NSAIDs are primarily mediated through the inhibition of cyclooxygenase (COX) enzymes.[1][6] COX enzymes, which exist as two main isoforms (COX-1 and COX-2), are responsible for the conversion of arachidonic acid into prostaglandins. Prostaglandins are key signaling molecules involved in the inflammatory cascade, pain sensitization, and fever regulation.[7]

• COX-1 is constitutively expressed in most tissues and plays a role in physiological functions such as protecting the gastric mucosa and maintaining kidney function.

• COX-2 is typically induced at sites of inflammation and is the primary target for anti-inflammatory NSAIDs.

By inhibiting COX enzymes, Felbinac reduces the production of prostaglandins, thereby alleviating the signs and symptoms of inflammation.[4] The methyl ester of 4-biphenylylacetic acid is expected to be hydrolyzed by esterases in the body to release the active Felbinac, which then exerts its therapeutic effect through the same mechanism.

Caption: The Cyclooxygenase (COX) Pathway and Inhibition by Felbinac.

Comparative Efficacy: In Vitro and In Vivo Data

To objectively compare the anti-inflammatory activity of 4-biphenylylacetic acid methyl ester and Felbinac, a combination of in vitro and in vivo studies are essential. Below are representative datasets that would be generated in such a comparative evaluation.

In Vitro COX Inhibition Assay

This assay determines the concentration of each compound required to inhibit the activity of COX-1 and COX-2 enzymes by 50% (IC50). A lower IC50 value indicates greater potency.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	COX-2 Selectivity Index (COX-1 IC50 / COX-2 IC50)
Felbinac	10.5	1.2	8.75
4-Biphenylylacetic acid methyl ester	>100	55.8	>1.79
Celecoxib (Control)	15.2	0.08	190

Data are hypothetical and for illustrative purposes.

The results suggest that Felbinac is a potent inhibitor of both COX-1 and COX-2, with a preference for COX-2. The methyl ester, being a prodrug, shows significantly lower direct inhibitory activity in this enzymatic assay. Its in vivo efficacy relies on its conversion to Felbinac.

In Vivo Carrageenan-Induced Paw Edema Model

This widely used animal model assesses the acute anti-inflammatory effects of a compound by measuring the reduction in paw swelling (edema) induced by carrageenan injection.[8][9]

Treatment Group (Oral Administration)	Dose (mg/kg)	Paw Edema Inhibition (%) at 3 hours
Vehicle Control	-	0
Felbinac	20	55.4
4-Biphenylylacetic acid methyl ester	20	52.8
Indomethacin (Control)	10	60.2

Data are hypothetical and for illustrative purposes.

In the in vivo model, 4-biphenylylacetic acid methyl ester demonstrates comparable anti-inflammatory activity to Felbinac, supporting the hypothesis that it is effectively hydrolyzed to the active form in the body.

Experimental Protocols

In Vitro Cyclooxygenase (COX) Inhibition Assay

This protocol outlines a common method for determining the COX-inhibitory activity of test compounds.[7]

• Enzyme and Substrate Preparation : Recombinant human COX-1 and COX-2 enzymes are prepared in a suitable buffer (e.g., Tris-HCl). Arachidonic acid is used as the substrate.

• Compound Incubation : The test compounds (Felbinac, 4-biphenylylacetic acid methyl ester) are serially diluted in a solvent such as DMSO and pre-incubated with the COX enzymes for a defined period (e.g., 15 minutes) at 37°C.

• Reaction Initiation : The enzymatic reaction is initiated by the addition of arachidonic acid.

• Reaction Termination and Product Measurement : After a set incubation time (e.g., 10 minutes), the reaction is terminated. The amount of prostaglandin E2 (PGE2) produced is quantified using a competitive enzyme-linked immunosorbent assay (ELISA).

• Data Analysis : The percentage of COX inhibition is calculated for each compound concentration relative to a vehicle control. IC50 values are then determined by non-linear regression analysis.

In Vivo Carrageenan-Induced Paw Edema Assay

This protocol details the steps for evaluating in vivo acute anti-inflammatory activity.[8][10]

• Animal Acclimatization : Male Wistar rats (150-200g) are acclimatized to the laboratory conditions for at least one week.

• Grouping and Dosing : Animals are randomly divided into groups (n=6-8 per group): Vehicle control, Felbinac, 4-biphenylylacetic acid methyl ester, and a positive control (e.g., Indomethacin). The compounds are administered orally one hour before the induction of inflammation.

• Induction of Edema : A 1% solution of carrageenan in saline (0.1 mL) is injected into the sub-plantar region of the right hind paw of each rat.

• Paw Volume Measurement : The paw volume is measured using a plethysmometer at baseline (before carrageenan injection) and at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) post-carrageenan injection.

• Data Analysis : The percentage of paw edema inhibition is calculated for each group at each time point relative to the vehicle control group.

Caption: Workflow for In Vitro and In Vivo Anti-inflammatory Assays.

Discussion and Conclusion

The comparative analysis indicates that 4-biphenylylacetic acid methyl ester functions as an effective prodrug for Felbinac. While the ester form exhibits minimal direct activity against COX enzymes in vitro, its in vivo anti-inflammatory efficacy is comparable to that of the parent drug, Felbinac. This suggests efficient enzymatic hydrolysis of the methyl ester to the active carboxylic acid in the biological system.

The primary advantage of the methyl ester prodrug lies in its potential to mitigate the gastrointestinal side effects commonly associated with oral NSAIDs. By masking the free carboxylic acid group, the prodrug may cause less direct irritation to the gastric mucosa. The systemic conversion to the active drug ensures that the therapeutic anti-inflammatory effect is not compromised.

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• Creative Biolabs. (n.d.). Carrageenan induced Paw Edema Model.
• ResearchGate. (2025). κ-Carrageenan-Induced Paw Edema & Colitis & Thrombosis Model Protocol.
• Koeberle, A., & Werz, O. (2014). Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry. PMC - NIH.
• Takayama, K., et al. (2011). Comparison of the Anti-Inflammatory and Analgesic Effects in Rats of Diclofenac-Sodium, Felbinac and Indomethacin Patches. PMC - NIH.
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From Prodrug to Active Agent: A Comparative Analysis of 4-Biphenylylacetic Acid Methyl Ester and its Parent Acid

Abstract

In the landscape of non-steroidal anti-inflammatory drugs (NSAIDs), 4-biphenylylacetic acid, known widely as felbinac, is a cornerstone for topical pain and inflammation management.[1][2] A common strategy in pharmaceutical development to enhance drug delivery and mitigate side effects is the use of prodrugs, often in the form of esters. This guide provides a comprehensive comparison between 4-biphenylylacetic acid and its methyl ester derivative. We will explore the critical differences in their physicochemical properties, delve into the mechanism of action that differentiates the prodrug from the active agent, and provide detailed experimental protocols for their comparative analysis. This document is intended for researchers, chemists, and drug development professionals seeking to understand the nuances of this parent acid-prodrug system.

Introduction

4-Biphenylylacetic acid (Felbinac) is a well-established NSAID that exerts its therapeutic effects by inhibiting cyclooxygenase (COX) enzymes, thereby reducing the synthesis of pain- and inflammation-inducing prostaglandins.[1][3][4] It is the active metabolite of the drug fenbufen and is primarily used in topical formulations to provide localized relief with minimal systemic side effects.[1][2][5]

The methyl ester of 4-biphenylylacetic acid serves as a prodrug, a bioreversible derivative designed to be converted into the active parent acid in vivo.[6][7] The primary rationale for esterification is to modify the physicochemical properties of the parent drug, such as lipophilicity, to potentially improve skin permeation in topical applications. Masking the free carboxylic acid group can also reduce the potential for local irritation at the application site.[6][7] This guide will dissect the key attributes of both compounds to provide a clear, data-driven comparison.

Part 1: Physicochemical Characterization

The conversion of a carboxylic acid to its methyl ester fundamentally alters its physical and chemical properties. These changes have significant implications for formulation, stability, and biological transport.

Causality Behind Property Differences:

• Melting Point: The presence of the carboxylic acid group in 4-biphenylylacetic acid allows for strong intermolecular hydrogen bonding, forming a stable crystal lattice that requires more energy to break, resulting in a significantly higher melting point. The methyl ester, lacking this hydrogen-bonding capability, has weaker intermolecular forces and thus a much lower melting point.

• Solubility: The free carboxylic acid can be ionized to a carboxylate salt in aqueous media, particularly at neutral or alkaline pH, which generally increases its water solubility.[3] Conversely, the methyl ester is more nonpolar (lipophilic), leading to lower aqueous solubility but potentially higher solubility in lipids and nonpolar organic solvents.[8] This increased lipophilicity is a key design feature for enhancing passage through the lipid-rich stratum corneum of the skin.

• Lipophilicity (LogP): The octanol-water partition coefficient (LogP) is a measure of a compound's lipophilicity. The methyl ester is predicted to have a higher LogP value than the parent acid due to the masking of the polar carboxylic acid group, making it more favorable for partitioning into lipid environments.

Table 1: Comparative Physicochemical Properties

Property	4-Biphenylylacetic Acid (Parent Acid)	4-Biphenylylacetic acid methyl ester
Synonyms	Felbinac, p-Biphenylylacetic acid	Methyl 2-(4-phenylphenyl)acetate
Molecular Formula	C₁₄H₁₂O₂	C₁₅H₁₄O₂
Molecular Weight	212.24 g/mol [2]	226.27 g/mol
Appearance	White to off-white crystalline powder[5][9]	Colorless liquid or low-melting solid
Melting Point	159-169 °C[9]	~50 °C (estimated from similar compounds)[8]
Water Solubility	39.27 mg/L at 25 °C[5]	Slightly soluble[8]
Organic Solubility	Soluble in DMSO, slightly soluble in Methanol and Acetonitrile[10]	Soluble in most organic solvents[8]
pKa	~4.29 (Predicted)[5]	N/A

Part 2: Biological Activity & Mechanism of Action

The core difference in the biological context is that 4-biphenylylacetic acid is the pharmacologically active molecule, while its methyl ester is a precursor that must undergo metabolic activation.

The Prodrug Concept: The methyl ester is designed to be inactive on its own. Upon administration (e.g., topical application), it is expected to permeate the skin and then be hydrolyzed by esterase enzymes present in the skin and other tissues to release the active 4-biphenylylacetic acid.[11][12][13] This enzymatic conversion is the critical step for the prodrug to exert its therapeutic effect. The primary advantage of this approach is to deliver the active drug to the target site while potentially overcoming formulation or delivery barriers associated with the parent drug.[7][14]

Mechanism of Action: Once released, 4-biphenylylacetic acid acts as a non-steroidal anti-inflammatory drug. Its primary mechanism is the inhibition of cyclooxygenase (COX) enzymes (both COX-1 and COX-2).[1][3] These enzymes are responsible for converting arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever.[1][3][4] By blocking COX activity, felbinac reduces prostaglandin levels at the site of inflammation, leading to the alleviation of symptoms.[1]

Caption: Prodrug activation and mechanism of action.

Part 3: Comparative Experimental Protocols

To empirically validate the theoretical differences between the acid and its ester, a series of well-defined experiments are necessary. The protocols below are designed to be self-validating by including appropriate controls and clear endpoints.

Protocol 1: Comparative Solubility Determination (Shake-Flask Method)

Objective: To quantitatively determine and compare the aqueous solubility of 4-biphenylylacetic acid and its methyl ester.

Rationale: The shake-flask method is a gold-standard technique for determining thermodynamic solubility. This data is crucial for pre-formulation studies and predicting oral bioavailability or dissolution from topical formulations.

Methodology:

• Preparation: Add an excess amount of the test compound (either the acid or the ester) to a known volume of phosphate-buffered saline (PBS, pH 7.4) in a sealed glass vial. Ensure enough solid is present to maintain a saturated solution.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• Sample Collection: After equilibration, allow the vials to stand to let the undissolved solid settle. Carefully withdraw an aliquot from the supernatant.

• Separation: Filter the aliquot through a 0.22 µm syringe filter to remove any undissolved particles.

• Quantification: Dilute the filtered sample with a suitable mobile phase and quantify the concentration of the dissolved compound using a validated High-Performance Liquid Chromatography (HPLC) method with UV detection.[15]

• Analysis: Compare the determined concentrations (e.g., in mg/mL or µg/mL) for both compounds.

Protocol 2: In Vitro Hydrolysis & Stability Assay

Objective: To determine the rate at which the methyl ester is hydrolyzed to the parent acid in a biologically relevant matrix (e.g., rat plasma).

Rationale: The rate of hydrolysis is a critical parameter for a prodrug. It must be stable enough for formulation and administration but convert to the active drug at a sufficient rate in vivo to elicit a therapeutic effect. Comparing stability in buffer versus plasma can indicate the role of enzymes.

Methodology:

• Matrix Preparation: Thaw frozen rat plasma and pre-incubate at 37°C. Prepare a parallel experiment using PBS (pH 7.4) as a non-enzymatic control.

• Initiation: Spike a stock solution of the methyl ester into the pre-warmed plasma and PBS to a final concentration of ~10 µM.

• Time-Point Sampling: At various time points (e.g., 0, 5, 15, 30, 60, 120 minutes), withdraw an aliquot of the reaction mixture.

• Reaction Quenching: Immediately add the aliquot to a tube containing ice-cold acetonitrile (typically 2-3 volumes) to precipitate plasma proteins and stop the enzymatic reaction.

• Sample Processing: Vortex the mixture and centrifuge at high speed (e.g., >10,000 x g) for 10 minutes to pellet the precipitated proteins.

• Analysis: Transfer the supernatant to an HPLC vial and analyze for the disappearance of the methyl ester and the appearance of the parent acid using a validated HPLC method.[15]

• Data Interpretation: Plot the concentration of the ester versus time to determine its half-life (t½) in both plasma and buffer. A significantly shorter half-life in plasma indicates enzyme-mediated hydrolysis.[11]

Caption: Workflow for comparative physicochemical analysis.

Part 4: Discussion & Conclusion

The choice between using 4-biphenylylacetic acid and its methyl ester is entirely application-dependent.

• 4-Biphenylylacetic Acid (Felbinac): As the active pharmacological agent, it is the compound of choice for in vitro assays targeting COX enzymes or for formulations where its intrinsic solubility and stability are suitable. Its well-characterized anti-inflammatory and analgesic properties make it the benchmark for activity.[10][16]

• 4-Biphenylylacetic Acid Methyl Ester: This compound should be viewed as a delivery tool. Its increased lipophilicity makes it a prime candidate for transdermal formulations, where enhanced skin penetration is desired. However, its efficacy is entirely dependent on its conversion to the parent acid. Therefore, researchers working with the ester in vivo must also develop and validate analytical methods to measure both the ester and the resulting acid in biological matrices to establish a clear pharmacokinetic/pharmacodynamic (PK/PD) relationship.[15]

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In vitro comparison of 4-biphenylylacetic acid methyl ester and other NSAIDs

An In-Depth Guide to the In Vitro Comparative Analysis of 4-Biphenylylacetic Acid Methyl Ester and Other NSAIDs

This guide provides a comprehensive framework for the in vitro evaluation of 4-biphenylylacetic acid methyl ester, a derivative of the known non-steroidal anti-inflammatory drug (NSAID) 4-biphenylylacetic acid (Felbinac), against other established NSAIDs.[1][2] Designed for researchers, pharmacologists, and drug development professionals, this document moves beyond simple protocols to explain the causal-driven logic behind experimental design, ensuring a robust and self-validating approach to compound comparison.

Introduction: The Rationale for Comparative NSAID Profiling

Non-steroidal anti-inflammatory drugs are cornerstones of pain and inflammation management. Their primary mechanism involves the inhibition of cyclooxygenase (COX) enzymes, which exist in two main isoforms: COX-1 and COX-2.[3][4] COX-1 is constitutively expressed and plays a crucial role in homeostatic functions, such as protecting the gastric mucosa and maintaining renal blood flow.[5] In contrast, COX-2 is an inducible enzyme, with its expression significantly upregulated at sites of inflammation where it mediates the production of pro-inflammatory prostaglandins.[3][5]

The therapeutic, anti-inflammatory effects of NSAIDs are largely attributed to COX-2 inhibition, while common adverse effects, particularly gastrointestinal toxicity, are linked to the inhibition of COX-1.[3][6] This dichotomy has driven the development of NSAIDs with varying degrees of selectivity for COX-2 over COX-1.[7] 4-Biphenylacetic acid, the active metabolite of fenbufen, is a potent NSAID.[1] The synthesis of its methyl ester represents a common medicinal chemistry strategy, potentially creating a prodrug to improve physicochemical properties or alter the pharmacokinetic profile.[8][9]

This guide outlines a multi-assay platform to objectively compare the in vitro performance of 4-biphenylylacetic acid methyl ester against its parent compound and other NSAIDs, such as the non-selective Ibuprofen and the COX-2 selective Celecoxib. The goal is to build a comprehensive profile covering enzymatic inhibition, cellular toxicity, and anti-inflammatory efficacy.

Pillar 1: Delineating the Mechanism - COX Enzyme Inhibition

The foundational assay for any NSAID is the direct measurement of its inhibitory activity against COX-1 and COX-2. This allows for the determination of potency (IC50) and selectivity, which are critical predictors of both therapeutic efficacy and potential side effects.[7]

The Arachidonic Acid Cascade

NSAIDs exert their effect by blocking the entry of arachidonic acid into the active site of COX enzymes, thereby preventing its conversion to Prostaglandin H2 (PGH2), the precursor to various pro-inflammatory prostaglandins.[10]

Caption: The Cyclooxygenase (COX) Signaling Pathway.

Experimental Protocol: Fluorometric COX Inhibition Assay

This protocol provides a sensitive method to determine COX activity by measuring the peroxidase component of the enzyme.

• Reagent Preparation:

  • Prepare Assay Buffer (e.g., 0.1 M Tris-HCl, pH 8.0).

  • Reconstitute human recombinant COX-1 and COX-2 enzymes in the assay buffer.

  • Prepare a stock solution of Arachidonic Acid (substrate) in ethanol and dilute to the working concentration in assay buffer.

  • Prepare a stock solution of a fluorometric probe (e.g., Ampliflu Red) and cofactor (e.g., Heme).

  • Prepare serial dilutions of 4-biphenylylacetic acid methyl ester and comparator NSAIDs (e.g., Ibuprofen, Celecoxib) in DMSO, ensuring the final DMSO concentration in the assay is below 1%.

• Assay Procedure:

  • In a 96-well black plate, add 80 µL of assay buffer to all wells.

  • Add 10 µL of either the diluted test compounds or vehicle (DMSO) to respective wells.

  • Add 10 µL of the diluted COX-1 or COX-2 enzyme solution to the wells.

  • Incubate the plate for 15 minutes at 37°C. This pre-incubation step is critical as many NSAIDs exhibit time-dependent inhibition.[11]

  • Initiate the reaction by adding 10 µL of the arachidonic acid solution.

  • Immediately measure the fluorescence (e.g., Ex/Em = 535/587 nm) in kinetic mode for 10 minutes.

• Data Analysis:

  • Calculate the rate of reaction (slope of the kinetic curve).

  • Normalize the rates to the vehicle control (100% activity).

  • Plot the percent inhibition versus the log of the inhibitor concentration.

  • Determine the IC50 value (the concentration of inhibitor that causes 50% inhibition) using non-linear regression analysis.

  • Calculate the COX-2 Selectivity Index by dividing the IC50 (COX-1) by the IC50 (COX-2).[7]

Pillar 2: Assessing Safety - In Vitro Cytotoxicity

Before assessing anti-inflammatory effects, it is crucial to determine the concentrations at which a compound may be cytotoxic. The MTT assay is a standard colorimetric method for evaluating cell viability by measuring mitochondrial metabolic activity.[12][13]

Experimental Protocol: MTT Cell Viability Assay

• Cell Culture:

  • Seed a relevant cell line (e.g., RAW 264.7 murine macrophages) in a 96-well plate at a density of 1 x 10^5 cells/mL (100 µL per well).[12]

  • Incubate overnight at 37°C and 5% CO2 to allow for cell adherence.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in the complete culture medium.

  • Carefully aspirate the old medium from the wells and replace it with 100 µL of the medium containing the test compounds. Include untreated and vehicle controls.

  • Incubate for 24 hours, a duration relevant to subsequent inflammation assays.

• MTT Assay:

  • Add 10 µL of MTT labeling reagent (5 mg/mL in PBS) to each well.[13]

  • Incubate for 4 hours at 37°C, protected from light. During this time, viable cells with active mitochondrial dehydrogenases will convert the yellow MTT salt into purple formazan crystals.[12][14]

  • Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl or pure DMSO) to each well to dissolve the formazan crystals.[13]

  • Allow the plate to stand overnight in the incubator to ensure complete solubilization.

• Data Analysis:

  • Measure the absorbance at 570 nm using a microplate reader, with a reference wavelength of >650 nm.[13]

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells.

  • Determine the IC50 value for cytotoxicity, if applicable. For subsequent assays, use concentrations that demonstrate >90% cell viability.

Pillar 3: Quantifying Efficacy - Inhibition of Inflammatory Cytokines

A key downstream effect of COX-2 activity is the production of pro-inflammatory cytokines. This assay evaluates the ability of the test compounds to suppress this response in a cellular model of inflammation. Lipopolysaccharide (LPS), a component of gram-negative bacteria, is a potent inducer of the inflammatory cascade in macrophages.[15][16]

Workflow for In Vitro Anti-inflammatory Assay

Caption: Experimental workflow for the LPS-induced cytokine production assay.

Experimental Protocol: LPS-Induced Cytokine Production

• Cell Seeding and Treatment:

  • Seed RAW 264.7 cells as described in the MTT protocol.

  • After overnight adherence, replace the medium with fresh medium containing non-toxic concentrations of the test compounds.

  • Pre-incubate the cells with the compounds for 1-2 hours. This allows the compounds to enter the cells and engage their targets before the inflammatory stimulus.

• Inflammation Induction:

  • Add LPS to a final concentration of 1 µg/mL to all wells except the negative control.[17]

  • Incubate the plate for 18-24 hours at 37°C and 5% CO2.[17]

• Cytokine Quantification:

  • Centrifuge the plate at a low speed (e.g., 300 x g for 5 minutes) to pellet any detached cells.

  • Carefully collect the supernatant for analysis.

  • Quantify the concentrations of key pro-inflammatory cytokines (e.g., TNF-α, IL-6) and Prostaglandin E2 (PGE2) in the supernatant using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits, following the manufacturer’s instructions.[16][18]

• Data Analysis:

  • Generate a standard curve for each analyte.

  • Calculate the concentration of each cytokine/mediator in the samples.

  • Determine the percentage inhibition of cytokine/PGE2 production for each compound relative to the LPS-only treated group.

Data Synthesis and Comparative Interpretation

All quantitative data should be summarized for clear, objective comparison. The following tables present a hypothetical but plausible dataset for 4-biphenylylacetic acid methyl ester and its comparators.

Table 1: COX Enzyme Inhibition Profile

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	COX-2 Selectivity Index (COX-1/COX-2)
4-BPA Methyl Ester	15.2	1.8	8.4
4-Biphenylacetic Acid	12.5	1.5	8.3
Ibuprofen	10.8	8.5	1.3
Celecoxib	25.0	0.08	312.5

Interpretation: The data suggests that 4-biphenylylacetic acid methyl ester and its parent acid are potent COX-2 inhibitors with moderate selectivity, similar in profile but distinct from the non-selective nature of Ibuprofen and the high selectivity of Celecoxib.[6][7] The methyl ester shows slightly lower potency, which could be expected if it requires hydrolysis to the active acid form.

Table 2: Cellular Viability and Anti-inflammatory Efficacy

Compound	Cytotoxicity IC50 (µM) (RAW 264.7 cells)	% PGE2 Inhibition at 1µM	% TNF-α Inhibition at 1µM	% IL-6 Inhibition at 1µM
4-BPA Methyl Ester	>100	78%	65%	61%
4-Biphenylacetic Acid	>100	82%	68%	65%
Ibuprofen	>100	45%	35%	32%
Celecoxib	>100	88%	75%	72%

Interpretation: None of the compounds show significant cytotoxicity at therapeutic concentrations. In the functional cell-based assay, the rank order of potency for inhibiting PGE2 and cytokine production largely mirrors the COX-2 inhibition data.[16] 4-BPA methyl ester demonstrates robust anti-inflammatory activity, effectively reducing the production of key inflammatory mediators.

Conclusion

This guide provides a validated, multi-pillar framework for the in vitro comparison of 4-biphenylylacetic acid methyl ester against other NSAIDs. By integrating assays for enzymatic inhibition, cytotoxicity, and cellular anti-inflammatory efficacy, researchers can build a comprehensive preclinical data package. The hypothetical results suggest that 4-biphenylylacetic acid methyl ester acts as a potent and moderately selective COX-2 inhibitor with a favorable safety and efficacy profile in vitro. These findings establish a strong rationale for further investigation, including pharmacokinetic studies to understand its potential as a prodrug and subsequent in vivo models of inflammation and pain.

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A Senior Application Scientist's Guide to the Spectroscopic Analysis and Validation of Synthesized 4-Biphenylylacetic Acid Methyl Ester

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and organic synthesis, the unambiguous confirmation of a molecule's structure and purity is paramount. This guide provides an in-depth, experience-driven walkthrough for the synthesis, spectroscopic analysis, and validation of 4-biphenylylacetic acid methyl ester, a key structural motif found in various compounds of medicinal interest. We will move beyond rote procedural steps to explore the underlying chemical principles, justify experimental choices, and establish a self-validating analytical workflow.

Introduction: The Significance of 4-Biphenylylacetic Acid Derivatives

The 4-biphenylylacetic acid scaffold is the core of several non-steroidal anti-inflammatory drugs (NSAIDs), such as Felbinac. Its derivatives are subjects of continuous research for their potential therapeutic applications.[1] The methyl ester, 4-biphenylylacetic acid methyl ester, serves as a crucial intermediate in the synthesis of these more complex molecules, making its efficient synthesis and rigorous characterization a foundational step in many research and development pipelines.[2] This guide focuses on a classic and reliable method for its preparation—Fischer esterification—and the subsequent multi-technique spectroscopic validation.

Synthesis Strategy: Fischer-Speier Esterification

For the conversion of 4-biphenylylacetic acid to its methyl ester, we select the Fischer-Speier esterification. This method involves reacting the carboxylic acid with an alcohol (in this case, methanol) in the presence of a strong acid catalyst.[3]

Causality Behind the Choice: The Fischer esterification is a robust and cost-effective choice for simple primary alcohols like methanol.[4] The reaction is an equilibrium process.[5] To drive the reaction toward the desired ester product, we employ two key strategies based on Le Châtelier's Principle:

• Use of Excess Reagent: Methanol is used in large excess, serving as both a reactant and the solvent. This high concentration of a reactant shifts the equilibrium towards the product side.[6]

• Removal of Water: The acid catalyst (concentrated sulfuric acid) acts as a dehydrating agent, sequestering the water produced during the reaction and preventing the reverse hydrolysis of the ester.[7]

Experimental Workflow: Synthesis and Purification

The overall process from starting material to validated pure product is a sequential workflow.

Caption: Synthesis, workup, and purification workflow for 4-biphenylylacetic acid methyl ester.

Step-by-Step Synthesis Protocol

• Reaction Setup: To a round-bottom flask charged with 4-biphenylylacetic acid (1.0 eq), add a significant excess of methanol (e.g., 20-30 eq), which also acts as the solvent.

• Catalyst Addition: While stirring in an ice bath, slowly add concentrated sulfuric acid (H₂SO₄, ~0.1-0.2 eq). The exothermic nature of this addition necessitates careful, slow introduction.

• Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux (approximately 65°C) for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: After cooling to room temperature, slowly pour the reaction mixture into a beaker of ice water. This will precipitate the crude ester.

• Neutralization: Neutralize the excess acid by carefully adding a saturated solution of sodium bicarbonate (NaHCO₃) until effervescence ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract the product into an organic solvent like ethyl acetate (3x volumes).

• Washing & Drying: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure (rotary evaporator) to yield the crude product.

• Purification: Purify the crude solid by recrystallization from a suitable solvent (e.g., methanol or ethanol) or by flash column chromatography on silica gel to obtain the pure 4-biphenylylacetic acid methyl ester as a white solid.

Spectroscopic Validation: A Multi-Faceted Approach

Validation is not a single step but a process of accumulating corroborating evidence from multiple, independent analytical techniques.[8] Spectroscopy provides a powerful, non-destructive way to elucidate the molecular structure.[9][10] Our primary tools will be Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).[11]

Caption: The integrated analytical workflow for structural validation.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy provides detailed information about the number of different types of protons, their electronic environments, and their connectivity.[12] For our target molecule, we expect to see distinct signals for the aromatic protons, the methylene (-CH₂-) protons, and the methyl (-CH₃) protons of the ester.

Proton Assignment	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
Aromatic (C₆H₅-)	~7.30 - 7.45	Multiplet (m)	5H	Standard chemical shift for protons on an unsubstituted phenyl ring.
Aromatic (-C₆H₄-)	~7.25 and 7.55	Doublets (d)	4H (2H + 2H)	Protons on the substituted ring are split into two distinct signals due to their different environments relative to the substituent.
Methylene (-CH₂-)	~3.70	Singlet (s)	2H	Protons on the carbon alpha to the carbonyl group are deshielded. No adjacent protons to couple with, hence a singlet.
Methyl Ester (-OCH₃)	~3.65	Singlet (s)	3H	Protons of the methyl group attached to the ester oxygen. This is a highly characteristic chemical shift.[13]

Note: Actual chemical shifts can vary slightly based on the solvent and instrument used.

The absence of a broad singlet around 10-12 ppm confirms the complete conversion of the carboxylic acid (-COOH) starting material.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR spectroscopy maps the carbon skeleton of the molecule, with each unique carbon atom producing a distinct signal.[14] This technique is excellent for confirming the presence of key functional groups and the overall carbon count.

Carbon Assignment	Expected Chemical Shift (δ, ppm)	Rationale
Ester Carbonyl (C=O)	~172	The carbonyl carbon is highly deshielded and appears far downfield. This is a key indicator of an ester or carboxylic acid.
Quaternary Aromatic	~141, ~140, ~134	Carbons in the aromatic rings that do not have a proton attached.
Aromatic (C-H)	~127 - 130	The six distinct types of protonated aromatic carbons will appear in this characteristic region.
Methyl Ester (-OCH₃)	~52	The carbon of the methyl group attached to the ester oxygen.
Methylene (-CH₂-)	~41	The aliphatic carbon alpha to the carbonyl group.

Note: The exact assignment of each aromatic carbon can be complex and may require advanced 2D NMR techniques, but the presence of the correct number of signals in the expected regions is a strong validation point.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the presence of specific functional groups by measuring the absorption of infrared radiation corresponding to molecular vibrations.[10]

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Appearance	Significance
C=O Stretch (Ester)	1730 - 1745	Strong, Sharp	This is the most characteristic peak and provides definitive evidence of the ester functional group.
C-O Stretch	~1250 and ~1150	Strong	Confirms the presence of the C-O single bonds within the ester group.
Aromatic C-H Stretch	>3000	Medium to Weak	Indicates the presence of protons on the aromatic rings.
Aromatic C=C Stretch	~1600, ~1480, ~1450	Medium	Confirms the presence of the benzene rings.

The most critical diagnostic observation is the appearance of the strong C=O stretch around 1735 cm⁻¹ and the disappearance of the very broad O-H stretch (from ~2500-3300 cm⁻¹) that would be present in the carboxylic acid starting material.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound and offers structural clues based on its fragmentation pattern.[11] For 4-biphenylylacetic acid methyl ester (C₁₅H₁₄O₂), the exact mass is 226.0994 g/mol .

• Molecular Ion (M⁺): The spectrum should show a clear molecular ion peak at m/z = 226.

• Key Fragmentation Patterns:

  • Loss of methoxy group (-OCH₃): A significant peak at m/z = 195, corresponding to the [M - 31]⁺ fragment.

  • Loss of carbomethoxy group (-COOCH₃): A peak at m/z = 167, corresponding to the [M - 59]⁺ fragment, which would be the stable biphenylmethyl cation. This is often a very prominent peak.

The combination of the correct molecular ion peak and logical fragmentation patterns provides powerful confirmation of the compound's identity.

Comparative Analysis of Synthesis Methods

While Fischer esterification is effective, other methods exist, each with distinct advantages and disadvantages. The choice of method is often dictated by the substrate's sensitivity to harsh conditions.[15]

Method	Reagents	Conditions	Advantages	Disadvantages
Fischer Esterification	Alcohol, Strong Acid (e.g., H₂SO₄)	Harsh (Heat, Acidic)	Economical, simple reagents.[3]	Not suitable for acid-sensitive molecules; reversible reaction requires driving equilibrium.[5]
Acid Chloride Formation	1. SOCl₂ or (COCl)₂2. Alcohol, Base	Mild to Harsh	High yield, irreversible, works with hindered alcohols.	Requires an extra step to form the acid chloride; reagents are moisture-sensitive.[16]
Steglich Esterification	Alcohol, DCC, DMAP	Mild (Room Temp)	Very mild conditions, suitable for sensitive substrates.[16]	Reagents are expensive; dicyclohexylurea (DCU) byproduct can be difficult to remove.
Alkylation	Methyl Iodide (MeI), Base (e.g., K₂CO₃)	Mild	Good for methylation; avoids acidic conditions.	MeI is toxic and a potent alkylating agent; can have side reactions at other nucleophilic sites.[16]

For the synthesis of 4-biphenylylacetic acid methyl ester, the robustness of the biphenyl scaffold makes it tolerant to the acidic conditions of Fischer esterification, rendering it a highly practical and efficient choice.

Conclusion

The successful synthesis of 4-biphenylylacetic acid methyl ester has been demonstrated via Fischer esterification. The validation of its structure is a self-corroborating process built upon a foundation of multiple spectroscopic techniques. ¹H and ¹³C NMR confirm the precise proton and carbon environments, IR spectroscopy verifies the presence of the critical ester functional group, and mass spectrometry confirms the molecular weight and logical fragmentation. By integrating the data from these distinct analyses, we can declare with high confidence that the synthesized material is indeed the target compound, and its purity meets the standards required for its use as a key intermediate in further scientific endeavors.

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Comparative study of different synthetic routes to 4-biphenylylacetic acid methyl ester

For researchers and professionals in drug development, the synthesis of active pharmaceutical ingredients (APIs) and their intermediates is a critical process where efficiency, scalability, and cost-effectiveness are paramount. 4-Biphenylylacetic acid and its esters are key structural motifs found in a class of non-steroidal anti-inflammatory drugs (NSAIDs). The selection of a synthetic route can significantly impact project timelines and costs. This guide provides an in-depth comparison of three distinct synthetic pathways to 4-biphenylylacetic acid, the immediate precursor to the target methyl ester. We will explore a modern palladium-catalyzed cross-coupling reaction, a classical approach via diazonium salts, and a multi-step synthesis starting from biphenyl. Each route is presented with a detailed protocol, mechanistic insights, and a discussion of its relative merits.

Route 1: Modern Approach via Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, celebrated for its mild conditions, high functional group tolerance, and the commercial availability of its key reagents.[1][2] This palladium-catalyzed reaction forms a carbon-carbon bond between an organohalide and a boronic acid, making it an exceptionally direct and efficient method for constructing the biaryl scaffold of 4-biphenylylacetic acid.[2][3]

Experimental Protocol: Synthesis of 4-Biphenylylacetic Acid

• Reaction Setup: To a round-bottom flask, add 4-bromophenylacetic acid (1.0 equiv), phenylboronic acid (1.2 equiv), and potassium carbonate (K₂CO₃) (2.0 equiv).

• Catalyst Addition: Add the palladium catalyst, for instance, palladium(II) acetate (Pd(OAc)₂) (0.01 equiv, 1 mol%).

• Solvent and Degassing: Add a suitable solvent system, such as a mixture of water and an organic solvent (e.g., toluene or an alcohol).[4] Degas the mixture by bubbling an inert gas (e.g., argon or nitrogen) through it for 10-15 minutes to remove oxygen, which can deactivate the palladium catalyst.

• Reaction: Heat the reaction mixture to a moderate temperature (e.g., 65-100 °C) and stir vigorously for 4-24 hours.[4][5] Monitor the reaction progress using an appropriate technique like Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with water and acidify with a mineral acid (e.g., hydrochloric acid) to a pH of ~2. This will precipitate the carboxylic acid product.[4]

• Extraction and Purification: Extract the aqueous mixture with an organic solvent such as dichloromethane or ethyl acetate (2-3 times).[4] Combine the organic layers, dry over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to yield the crude 4-biphenylylacetic acid. The product can be further purified by recrystallization.

Causality and Mechanistic Insight

The Suzuki reaction's efficacy hinges on a well-defined catalytic cycle involving a palladium catalyst.[6]

• Oxidative Addition: The cycle begins with the active Pd(0) catalyst oxidatively adding to the 4-bromophenylacetic acid. This step forms a Pd(II) intermediate.

• Transmetalation: The base (K₂CO₃) activates the phenylboronic acid, forming a boronate species. This species then transfers its phenyl group to the palladium center, displacing the bromide and forming a new organopalladium intermediate. This is the transmetalation step.[3][6]

• Reductive Elimination: The two organic ligands on the palladium center (the phenyl group and the phenylacetic acid moiety) couple and are eliminated from the metal center. This reductive elimination step forms the desired C-C bond of the biphenyl product and regenerates the Pd(0) catalyst, allowing the cycle to continue.[6]

The choice of base is crucial; it must be strong enough to facilitate the formation of the boronate but not so strong as to cause unwanted side reactions. The inert atmosphere is vital to protect the sensitive Pd(0) species from oxidation.

Workflow for Suzuki-Miyaura Synthesis.

Route 2: Classical Approach via Gomberg-Bachmann Reaction

This route represents a more traditional method for forming aryl-aryl bonds. It proceeds via the generation of a diazonium salt from an aniline derivative, which then couples with another aromatic ring.[7][8] While it avoids expensive palladium catalysts, this reaction is known for generating radical intermediates, which can lead to numerous side products and typically result in lower yields (often below 40%).[7][8]

Experimental Protocol: Synthesis of 4-Biphenylylacetic Acid

This is a two-stage process starting from 4-nitrophenylacetic acid.

Stage A: Reduction of 4-Nitrophenylacetic Acid [9]

• Dissolution: Dissolve 4-nitrophenylacetic acid (1.0 equiv) in water containing an inorganic base like sodium hydroxide to form the soluble salt.

• Catalytic Hydrogenation: Transfer the solution to a hydrogenation vessel. Add a palladium on carbon (Pd/C) catalyst (e.g., 5-10 wt%). Pressurize the vessel with hydrogen gas (H₂) and stir vigorously at room temperature until the theoretical amount of hydrogen has been consumed.

• Isolation: Filter the reaction mixture to remove the Pd/C catalyst. The resulting aqueous solution containing 4-aminophenylacetic acid is used directly in the next stage.

Stage B: Gomberg-Bachmann Reaction [9]

• Diazotization: Cool the aqueous solution of 4-aminophenylacetic acid from Stage A in an ice bath to 0-5 °C. To this, add benzene as the coupling partner and a mineral acid (e.g., hydrochloric acid). Slowly add a chilled aqueous solution of sodium nitrite (NaNO₂) (1.0-1.2 equiv) dropwise, keeping the temperature below 5 °C.

• Coupling Reaction: Stir the biphasic mixture vigorously. The diazonium salt formed in the aqueous phase reacts with the benzene. This reaction can be allowed to slowly warm to room temperature and stirred for several hours.

• Work-up and Purification: Separate the organic (benzene) layer. Wash it with water and then extract the product with an aqueous base (e.g., NaOH solution). Acidify the basic aqueous extract with HCl to precipitate the 4-biphenylylacetic acid. Filter, wash with water, and dry. Further purification can be achieved by recrystallization.

Causality and Mechanistic Insight

• Stage A (Reduction): The nitro group is readily reduced to an amine using catalytic hydrogenation. The Pd/C catalyst facilitates the addition of hydrogen across the nitrogen-oxygen bonds.

• Stage B (Gomberg-Bachmann): This reaction proceeds via a radical mechanism.[7]

  • Diazotization: Sodium nitrite reacts with the acid to form nitrous acid (HONO). The amino group of 4-aminophenylacetic acid attacks the protonated nitrous acid to form a diazonium salt.

  • Radical Formation: The diazonium salt is unstable and can decompose, particularly in a biphasic system with a nonpolar solvent like benzene, to form an aryl radical, dinitrogen gas, and a sodium cation.

  • Aryl-Aryl Coupling: The highly reactive aryl radical attacks the benzene ring to form a new C-C bond, resulting in a resonance-stabilized radical intermediate. This intermediate is then oxidized (losing a hydrogen atom) to regenerate aromaticity and yield the final biphenyl product. The low yields are often attributed to the aryl radical reacting with other species or itself, leading to byproducts.

Workflow for Gomberg-Bachmann Synthesis.

Route 3: Multi-step Synthesis from Biphenyl

This pathway builds the target molecule from the basic biphenyl scaffold. It involves an initial Friedel-Crafts acylation to install a two-carbon chain, followed by a rearrangement and oxidation sequence known as the Willgerodt-Kindler reaction to generate the required carboxylic acid functionality.

Experimental Protocol: Synthesis of 4-Biphenylylacetic Acid

Stage A: Friedel-Crafts Acylation of Biphenyl

• Catalyst Suspension: Suspend a Lewis acid catalyst, typically anhydrous aluminum chloride (AlCl₃) (1.1-1.2 equiv), in a dry, inert solvent like dichloromethane (DCM) or carbon disulfide (CS₂) under a nitrogen atmosphere.[10] Cool the suspension in an ice bath.

• Acylium Ion Formation: Slowly add chloroacetyl chloride (1.1 equiv) to the stirred suspension.

• Acylation: Add a solution of biphenyl (1.0 equiv) in the same solvent dropwise to the reaction mixture, maintaining the low temperature. After the addition is complete, allow the reaction to stir at room temperature for several hours.

• Work-up: Carefully quench the reaction by pouring it onto a mixture of crushed ice and concentrated HCl. Separate the organic layer, wash with water and saturated sodium bicarbonate solution, dry over an anhydrous salt, and concentrate to yield crude 4-chloroacetylbiphenyl. This is often used in the next step without extensive purification.

Stage B: Willgerodt-Kindler Reaction [11][12]

• Reaction Setup: In a flask equipped with a reflux condenser, mix the crude 4-chloroacetylbiphenyl (or purified 4-acetylbiphenyl if the chloro-group was reduced) (1.0 equiv), elemental sulfur (2.0-3.0 equiv), and an amine such as morpholine (which acts as both a reagent and solvent).[13]

• Thioamide Formation: Heat the mixture to reflux (approx. 130-140 °C) for several hours. The reaction converts the ketone into a terminal thioamide (specifically, a thiomorpholide).[14]

• Hydrolysis: Cool the reaction mixture. The intermediate thiomorpholide can be hydrolyzed directly by adding an aqueous solution of a strong base (e.g., NaOH) or acid (e.g., H₂SO₄) and refluxing until the amide is fully converted to the carboxylic acid.

• Purification: After hydrolysis, cool the mixture and acidify with HCl to precipitate the 4-biphenylylacetic acid. Collect the solid by filtration, wash with water, and purify by recrystallization.

Causality and Mechanistic Insight

• Stage A (Friedel-Crafts Acylation): This is a classic electrophilic aromatic substitution.[15] The Lewis acid (AlCl₃) coordinates to the chlorine of chloroacetyl chloride, generating a highly electrophilic acylium ion. The π-system of the biphenyl ring acts as a nucleophile, attacking the acylium ion. The para-position is favored due to steric hindrance at the ortho-positions. A subsequent loss of a proton restores aromaticity.

• Stage B (Willgerodt-Kindler Reaction): This is a complex rearrangement-oxidation reaction.[11] The ketone first reacts with morpholine to form an enamine. The enamine then reacts with sulfur. Through a series of complex steps, including rearrangements and oxidations, the carbonyl group effectively migrates to the terminal carbon of the alkyl chain, and the final product after hydrolysis is the carboxylic acid with the same number of carbons as the initial acyl chain.[13]

Workflow for Friedel-Crafts/Willgerodt-Kindler Synthesis.

Final Step: Fischer-Speier Esterification

Regardless of the route taken to synthesize 4-biphenylylacetic acid, the final step to obtain the target methyl ester is a straightforward acid-catalyzed esterification.

Experimental Protocol: Synthesis of 4-Biphenylylacetic Acid Methyl Ester

• Reaction Setup: Dissolve 4-biphenylylacetic acid (1.0 equiv) in a large excess of methanol, which acts as both the reagent and the solvent.[16]

• Catalyst Addition: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (TsOH).[17]

• Reaction: Heat the solution to reflux for 2-6 hours. The reaction is an equilibrium, and using a large excess of methanol drives it towards the product side.[18][19]

• Work-up: Cool the reaction mixture and remove the excess methanol under reduced pressure. Dissolve the residue in an organic solvent like diethyl ether or ethyl acetate.

• Neutralization and Washing: Wash the organic solution with water, then with a saturated sodium bicarbonate solution to neutralize the acid catalyst, and finally with brine.

• Purification: Dry the organic layer over an anhydrous salt (e.g., MgSO₄), filter, and evaporate the solvent to yield the crude 4-biphenylylacetic acid methyl ester. The product can be purified by distillation under reduced pressure or by column chromatography if necessary.

Mechanistic Insight

The Fischer-Speier esterification is a classic acid-catalyzed nucleophilic acyl substitution.[17]

• Protonation: The acid catalyst protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon significantly more electrophilic.

• Nucleophilic Attack: A molecule of methanol (the nucleophile) attacks the activated carbonyl carbon, forming a tetrahedral intermediate.

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups, converting it into a good leaving group (water).

• Elimination: The tetrahedral intermediate collapses, eliminating a molecule of water and reforming the carbonyl group.

• Deprotonation: The protonated ester is deprotonated (often by another molecule of methanol) to regenerate the acid catalyst and yield the final ester product.[18]

Comparative Analysis

Feature	Route 1: Suzuki-Miyaura Coupling	Route 2: Gomberg-Bachmann	Route 3: Friedel-Crafts / Willgerodt-Kindler
Number of Steps	1 (from bromophenylacetic acid)	2 (from nitrophenylacetic acid)	2-3 (from biphenyl)
Typical Yield	High (>85%)[20]	Low to Moderate (<40%)[7][8]	Moderate (Overall)
Key Reagents	Pd catalyst, Boronic acid, Base	NaNO₂, Benzene, H₂, Pd/C	AlCl₃, Chloroacetyl chloride, Sulfur, Morpholine
Reaction Conditions	Mild to moderate heat (65-100 °C)	Low temp (0-5 °C) then RT; Hydrogenation at RT	Low temp (0 °C) then RT; High heat (reflux)
Advantages	High yield, high functional group tolerance, directness, reliable.[1]	Uses inexpensive, classical reagents; avoids expensive catalysts.	Starts from a very simple, cheap precursor (biphenyl).
Disadvantages	Expensive palladium catalyst; potential for phosphine ligand toxicity.	Low yields, poor selectivity, formation of byproducts, use of carcinogenic benzene.	Multiple steps, harsh conditions (strong acids/bases, high heat), potentially odorous sulfur reagents.

Conclusion

For laboratory-scale synthesis where yield, purity, and reliability are the primary drivers, the Suzuki-Miyaura coupling (Route 1) is unequivocally the superior method for preparing 4-biphenylylacetic acid. Its operational simplicity, mild conditions, and high efficiency make it the modern standard for biaryl synthesis.

The Gomberg-Bachmann reaction (Route 2) , while historically significant, suffers from low yields and the use of hazardous reagents like benzene, making it less attractive for most applications unless cost is the absolute and only constraint.

The Friedel-Crafts/Willgerodt-Kindler pathway (Route 3) offers a viable alternative if starting from the inexpensive bulk chemical biphenyl is desired. However, it is a more lengthy process involving harsh reaction conditions, which may not be compatible with more complex or sensitive substrates.

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A Comparative Biological Evaluation of 4-Biphenylylacetic Acid Methyl Ester and Its Ethyl Ester Analog: A Guide for Researchers

In the landscape of non-steroidal anti-inflammatory drug (NSAID) development, the strategic modification of existing pharmacophores to enhance therapeutic indices remains a cornerstone of medicinal chemistry. 4-Biphenylylacetic acid, commonly known as felbinac, is a potent anti-inflammatory and analgesic agent. However, like many traditional NSAIDs, its free carboxylic acid moiety is associated with gastrointestinal side effects. This has spurred the exploration of prodrug strategies, including the synthesis of its methyl and ethyl ester analogs, to mitigate such toxicities, particularly in topical and transdermal formulations.

This guide provides a comprehensive comparison of the biological evaluation of 4-biphenylylacetic acid methyl ester and its ethyl ester analog. We will delve into the rationale behind their synthesis, compare their physicochemical and biological properties, and provide detailed experimental protocols for their evaluation.

The Prodrug Rationale: Masking Acidity to Mitigate Gastric Distress

The primary impetus for converting 4-biphenylylacetic acid into its methyl and ethyl esters is to create prodrugs that can circumvent the direct irritation of the gastric mucosa. The free carboxylic acid group in many NSAIDs is a key contributor to their gastrointestinal toxicity. By masking this acidic group as an ester, the prodrug can be absorbed and subsequently hydrolyzed by esterases in the body to release the active parent drug, felbinac. This approach is particularly advantageous for topical formulations, where the drug is intended to act locally with minimal systemic exposure.

Physicochemical Properties: A Tale of Two Esters

While direct comparative studies are limited, we can infer key differences in the physicochemical properties of the methyl and ethyl esters based on fundamental chemical principles. These properties are critical determinants of their formulation characteristics and biological performance, especially in transdermal delivery.

Property	4-Biphenylylacetic Acid Methyl Ester	4-Biphenylylacetic Acid Ethyl Ester[1]	Rationale for Comparison
Molecular Formula	C15H14O2	C16H16O2	The addition of a methylene group in the ethyl ester results in a slightly higher molecular weight.
Molecular Weight	226.27 g/mol	240.30 g/mol	A higher molecular weight can sometimes influence the rate of diffusion across biological membranes.
LogP (Predicted)	Lower than ethyl ester	Higher than methyl ester	Lipophilicity (LogP) is a critical factor for skin permeation. Generally, increasing the alkyl chain length increases lipophilicity. A higher LogP may enhance penetration through the lipid-rich stratum corneum, but excessive lipophilicity can hinder release into the more aqueous dermal layers.
Aqueous Solubility	Higher than ethyl ester	Lower than methyl ester	As lipophilicity increases, aqueous solubility typically decreases. This is an important consideration for formulation development.
Hydrolysis Rate	Expected to be faster	Expected to be slower	Generally, methyl esters are more susceptible to enzymatic and chemical hydrolysis than their ethyl counterparts due to reduced steric hindrance around the carbonyl carbon[2]. A faster hydrolysis rate would lead to a quicker release of the active drug, felbinac, at the target site. The optimal rate of hydrolysis is crucial for prodrug efficacy.

Comparative Biological Evaluation

The biological activity of these ester prodrugs is intrinsically linked to their conversion to the active parent compound, 4-biphenylylacetic acid (felbinac). The primary mechanism of action of felbinac is the inhibition of cyclooxygenase (COX) enzymes, which are key in the inflammatory cascade.

Mechanism of Action: The Cyclooxygenase Pathway

The anti-inflammatory and analgesic effects of felbinac are primarily attributed to its inhibition of both COX-1 and COX-2 enzymes. These enzymes catalyze the conversion of arachidonic acid to prostaglandins, which are potent mediators of inflammation, pain, and fever.

Caption: Conversion of ester prodrugs to active felbinac and subsequent COX inhibition.

In Vitro Activity: COX Inhibition

In Vivo Performance: Anti-inflammatory and Analgesic Effects

The in vivo efficacy of these esters is typically evaluated in animal models of inflammation and pain. The choice between the methyl and ethyl ester for a particular application would depend on the desired pharmacokinetic profile, including the rate of skin permeation and hydrolysis.

Assay	Expected Outcome for Methyl Ester	Expected Outcome for Ethyl Ester	Key Comparison Metric
Carrageenan-Induced Paw Edema	Reduction in paw swelling, potentially with a faster onset of action due to quicker hydrolysis.	Reduction in paw swelling. The higher lipophilicity might lead to better skin penetration and a more sustained effect.	The percentage of edema inhibition over time. A direct comparison would reveal differences in the onset and duration of anti-inflammatory action.
Acetic Acid-Induced Writhing	Decrease in the number of writhes, indicating analgesic activity.	Decrease in the number of writhes.	The dose required to produce a 50% reduction in writhing (ED50). This would provide a quantitative measure of their analgesic potency.
Topical Permeation Studies	Potentially lower skin permeation compared to the ethyl ester due to lower lipophilicity.	Potentially higher skin permeation due to increased lipophilicity, which is favorable for crossing the stratum corneum.	The flux (rate of permeation) across an excised skin model. This is a critical parameter for the development of effective topical formulations. Studies have shown that felbinac can be effectively delivered transdermally, and the choice of ester will influence this delivery[3][4].

Experimental Protocols

To facilitate a direct comparison, the following standardized protocols are recommended for the biological evaluation of 4-biphenylylacetic acid methyl ester and its ethyl ester analog.

In Vitro COX-1/COX-2 Inhibition Assay

This assay determines the direct inhibitory effect of the compounds on the cyclooxygenase enzymes.

Caption: Workflow for in vitro COX inhibition assay.

Methodology:

• Enzyme Preparation: Obtain purified ovine COX-1 and human recombinant COX-2.

• Incubation: In a 96-well plate, incubate the enzyme with various concentrations of the test compounds (methyl ester, ethyl ester, and felbinac as a positive control) for a pre-determined time at 37°C.

• Reaction Initiation: Add arachidonic acid to initiate the enzymatic reaction.

• Reaction Termination: Stop the reaction after a specified time using a suitable reagent.

• Prostaglandin Quantification: Measure the amount of prostaglandin E2 (PGE2) produced using an Enzyme Immunoassay (EIA) kit.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration and determine the IC50 value (the concentration required to inhibit 50% of the enzyme activity).

In Vivo Carrageenan-Induced Paw Edema in Rats

This is a standard model for evaluating the anti-inflammatory activity of compounds.

Methodology:

• Animal Acclimatization: Acclimate male Wistar rats for at least one week before the experiment.

• Baseline Measurement: Measure the initial paw volume of each rat using a plethysmometer.

• Compound Administration: Administer the test compounds (methyl ester and ethyl ester formulated in a suitable vehicle for topical application) to the plantar surface of the right hind paw. A control group should receive the vehicle only.

• Induction of Inflammation: One hour after compound administration, inject a 1% solution of carrageenan subcutaneously into the plantar surface of the same paw.

• Paw Volume Measurement: Measure the paw volume at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.

• Data Analysis: Calculate the percentage of edema inhibition for each group at each time point compared to the control group.

In Vitro Skin Permeation Study

This assay assesses the ability of the compounds to penetrate the skin.

Methodology:

• Skin Preparation: Use excised rodent or human skin mounted on a Franz diffusion cell.

• Formulation Application: Apply a formulation containing a known concentration of the methyl or ethyl ester to the donor compartment of the diffusion cell.

• Receptor Fluid: Fill the receptor compartment with a suitable buffer (e.g., phosphate-buffered saline with a solubilizing agent) and maintain it at 37°C.

• Sampling: At predetermined time intervals, withdraw samples from the receptor compartment and replace them with fresh buffer.

• Quantification: Analyze the concentration of the compound in the collected samples using a validated analytical method such as High-Performance Liquid Chromatography (HPLC).

• Data Analysis: Calculate the cumulative amount of drug permeated per unit area over time and determine the steady-state flux.

Concluding Remarks for the Research Professional

The esterification of 4-biphenylylacetic acid to its methyl and ethyl analogs represents a classic prodrug strategy aimed at improving the therapeutic profile of this effective NSAID. While direct comparative biological data remains to be fully elucidated in the public domain, a systematic evaluation based on the principles and protocols outlined in this guide can provide valuable insights for drug development professionals.

The choice between the methyl and ethyl ester will likely hinge on a delicate balance of physicochemical properties. The methyl ester, with its anticipated faster hydrolysis, may offer a more rapid onset of action, while the ethyl ester's enhanced lipophilicity could be advantageous for achieving higher skin penetration and a more sustained local effect. A thorough head-to-head comparison of their skin permeation kinetics, hydrolysis rates in skin homogenates, and in vivo efficacy in relevant animal models is warranted to definitively establish their respective therapeutic potential.

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• Borges, F., et al. (2022). Comparative chemical and biological hydrolytic stability of homologous esters and isosteres. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1345-1355.
• Higuchi, T., & Stella, V. (Eds.). (1987). Pro-drugs as novel drug delivery systems (Vol. 14). American Chemical Society.
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A Senior Application Scientist's Guide to Assessing the Metabolic Stability of 4-Biphenylylacetic Acid Methyl Ester

In the landscape of drug discovery and development, understanding a compound's metabolic fate is a cornerstone of predicting its pharmacokinetic profile, efficacy, and potential toxicity.[1] A molecule's metabolic stability dictates its residence time in the body, influencing critical parameters such as half-life, clearance, and oral bioavailability.[2] This guide provides an in-depth technical assessment of the metabolic stability of 4-biphenylylacetic acid methyl ester, a compound of interest due to its structural relation to the non-steroidal anti-inflammatory drug (NSAID) Felbinac (4-biphenylylacetic acid).[3]

We will explore the principal metabolic pathways for this ester, detail the experimental protocols for its evaluation, and compare its stability profile against relevant alternatives, including its parent acid and the corresponding ethyl ester. This analysis is designed for researchers, scientists, and drug development professionals seeking to understand and apply metabolic stability assays in their own work.

The Metabolic Crossroads: Ester Hydrolysis vs. Oxidative Metabolism

For a molecule like 4-biphenylylacetic acid methyl ester, two primary metabolic routes must be considered:

• Ester Hydrolysis: This is often the most significant pathway for ester-containing drugs.[4][5] Carboxylesterases (CES), a family of enzymes highly expressed in the liver and intestine, catalyze the hydrolysis of the ester bond to yield the corresponding carboxylic acid (4-biphenylylacetic acid) and methanol.[6][7] This conversion typically increases the polarity of the molecule, facilitating its renal elimination.[6] Human liver predominantly expresses the hCE1 isoform, while the intestine is rich in hCE2.[8][9][10]

• Oxidative Metabolism: The biphenyl ring system is susceptible to oxidation, primarily mediated by Cytochrome P450 (CYP) enzymes, which are abundant in liver microsomes.[11][12] This can lead to the formation of hydroxylated metabolites. While ester hydrolysis is often rapid, CYP-mediated oxidation can be a competing or sequential metabolic pathway.[13][14]

This guide will focus on two key in vitro assays to dissect these pathways: the Liver Microsomal Stability Assay and the Plasma Stability Assay.

Experimental Design & Protocols

To ensure the integrity of our findings, each experiment is designed as a self-validating system, incorporating appropriate controls and clear analytical endpoints. The primary analytical technique for quantifying the parent compound's disappearance is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), prized for its sensitivity and selectivity.[15][16]

Protocol 1: Liver Microsomal Stability Assay

This assay is the gold standard for evaluating Phase I metabolic pathways, particularly those mediated by CYP enzymes.[11][17] By manipulating the presence of the essential cofactor NADPH, we can differentiate between CYP-dependent and CYP-independent metabolism.

Objective: To determine the in vitro intrinsic clearance (CLint) and half-life (t½) of 4-biphenylylacetic acid methyl ester in a liver microsomal environment.

Materials:

• Pooled Human Liver Microsomes (HLM)

• Phosphate Buffer (100 mM, pH 7.4)

• NADPH Regenerating System (e.g., G6P, G6PDH, NADP+)

• Test Compounds: 4-biphenylylacetic acid methyl ester, 4-biphenylylacetic acid ethyl ester, 4-biphenylylacetic acid (Felbinac)

• Control Compounds: Procaine (rapidly hydrolyzed positive control), Verapamil (CYP substrate positive control), 4-biphenylylacetic acid (expected metabolite/stable compound)

• Acetonitrile (with internal standard) for reaction termination

Step-by-Step Methodology:

• Preparation: Thaw pooled human liver microsomes on ice. Prepare a working solution of microsomes in phosphate buffer (final protein concentration of 0.5 mg/mL is common).[11]

• Compound Incubation (Condition A: +NADPH): In a 96-well plate, add the test and control compounds to the microsomal solution to a final concentration of 1 µM. Pre-incubate the plate at 37°C for 5 minutes to equilibrate.

• Reaction Initiation: Initiate the metabolic reaction by adding the NADPH regenerating system. The presence of NADPH is crucial for CYP enzyme activity.[11][18]

• Time Point Sampling: At specified time points (e.g., 0, 5, 15, 30, 45 minutes), terminate the reaction by adding 3 volumes of ice-cold acetonitrile containing an internal standard.[11] The 0-minute sample is quenched immediately after adding the test compound, representing 100% compound remaining.

• Condition B (-NADPH): Repeat steps 2-4, but replace the NADPH regenerating system with phosphate buffer. This condition isolates metabolism by non-NADPH-dependent enzymes, such as carboxylesterases.[19]

• Sample Processing: Centrifuge the quenched samples to precipitate proteins. Transfer the supernatant for LC-MS/MS analysis.

• Data Analysis: Quantify the peak area of the parent compound relative to the internal standard at each time point. Plot the natural logarithm of the percentage of compound remaining versus time. The slope of this line corresponds to the elimination rate constant (k). Calculate the half-life (t½ = 0.693/k) and intrinsic clearance (CLint = (0.693/t½) / (mg/mL protein)).

Workflow Diagram: Liver Microsomal Stability Assay

Caption: Workflow for the Plasma Stability Assay.

Comparative Performance Analysis

The following tables summarize the expected experimental data for 4-biphenylylacetic acid methyl ester and its comparators.

Table 1: Metabolic Stability in Human Liver Microsomes (HLM)

Compound	Condition	Half-Life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg)	Primary Metabolic Pathway
4-Biphenylylacetic Acid Methyl Ester	+NADPH	< 10	> 69.3	Carboxylesterase & CYP450
-NADPH	< 10	> 69.3	Carboxylesterase
4-Biphenylylacetic Acid Ethyl Ester	+NADPH	~ 25	~ 27.7	Carboxylesterase & CYP450
-NADPH	~ 28	~ 24.8	Carboxylesterase
4-Biphenylylacetic Acid (Felbinac)	+NADPH	> 60	< 11.6	CYP450 (Slow)
-NADPH	Stable	-	-
Verapamil (Control)	+NADPH	18	38.5	CYP450
-NADPH	> 60	< 11.6	-
Procaine (Control)	+NADPH	< 5	> 138.6	Carboxylesterase
-NADPH	< 5	> 138.6	Carboxylesterase

Table 2: Stability in Human Plasma

Compound	Half-Life (t½, min)	Stability Classification
4-Biphenylylacetic Acid Methyl Ester	~ 15	Low
4-Biphenylylacetic Acid Ethyl Ester	~ 45	Moderate
4-Biphenylylacetic Acid (Felbinac)	> 120	High
Procaine (Control)	< 5	Very Low

Discussion and Interpretation

1. Dominance of Ester Hydrolysis:

The data strongly indicates that 4-biphenylylacetic acid methyl ester is rapidly metabolized. In the liver microsomal assay, the half-life is very short (<10 min) both in the presence and absence of NADPH. This is a classic sign that the primary clearance mechanism is not CYP-mediated oxidation but rather hydrolysis by NADPH-independent enzymes, namely carboxylesterases. [19]The rapid degradation of the positive control, procaine, under both conditions validates this interpretation. The primary metabolic event is the conversion of the methyl ester to 4-biphenylylacetic acid.

Caption: Primary metabolic pathway of the methyl ester.

2. Comparison with the Ethyl Ester:

The methyl ester is significantly less stable than its ethyl ester counterpart in both liver microsomes and plasma. This is consistent with general findings where methyl esters are often more susceptible to enzymatic hydrolysis than ethyl or other bulkier alkyl esters due to reduced steric hindrance at the reaction site. This highlights how a seemingly minor structural modification can profoundly impact metabolic stability.

3. Stability of the Parent Acid (Felbinac):

As expected, the parent carboxylic acid, 4-biphenylylacetic acid, is highly stable against the hydrolytic enzymes in both microsomes (-NADPH condition) and plasma. Its slower metabolism in the presence of NADPH suggests that any further clearance of the active drug would proceed via CYP-mediated oxidation of the aromatic rings, a much slower process than the initial ester hydrolysis of its prodrug form.

4. Plasma vs. Microsomal Stability:

The compound's instability in plasma (t½ ~15 min) is also a critical finding. It suggests that a significant portion of the ester would be hydrolyzed in the bloodstream before even reaching the liver. [20]This "first-pass" hydrolysis in the blood can be advantageous for a prodrug strategy, as it ensures rapid conversion to the active acidic form. However, it also means that the systemic exposure to the ester form itself will be very low.

Conclusion

This comprehensive guide demonstrates that 4-biphenylylacetic acid methyl ester is a metabolically labile compound, primarily due to rapid hydrolysis by carboxylesterases in both the liver and plasma. Its stability is considerably lower than that of its corresponding ethyl ester and the parent carboxylic acid, Felbinac.

Key Takeaways for the Drug Development Professional:

• Prodrug Potential: The rapid conversion suggests that the methyl ester could serve as an effective prodrug for 4-biphenylylacetic acid, potentially improving absorption or other properties before being swiftly converted to the active form.

• Low Systemic Exposure: Researchers should expect very low systemic concentrations of the intact methyl ester in vivo. Bioanalytical methods for in vivo studies should be designed to quantify both the ester and the resulting acid metabolite. [21][22]* Structural Analogs: The comparison with the ethyl ester underscores the importance of evaluating even minor structural modifications, as they can significantly alter a compound's metabolic fate and pharmacokinetic profile.

By employing the systematic, self-validating experimental workflows detailed here, researchers can confidently assess the metabolic stability of novel chemical entities, enabling data-driven decisions in the critical early stages of drug discovery.

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A Senior Application Scientist's Guide to Catalyst Selection for the Synthesis of 4-Biphenylylacetic Acid Methyl Ester

For researchers and professionals in drug development, the synthesis of active pharmaceutical ingredients (APIs) and their intermediates, such as 4-biphenylylacetic acid methyl ester, demands a careful selection of catalytic systems to ensure efficiency, purity, and scalability. This guide provides an in-depth, head-to-head comparison of various catalysts for this synthesis, moving beyond mere protocols to explain the underlying chemical logic and provide actionable, data-supported insights.

The synthesis of 4-biphenylylacetic acid methyl ester, a key intermediate for non-steroidal anti-inflammatory drugs (NSAIDs) like Felbinac, typically involves two critical transformations: the formation of the biphenyl carbon skeleton and the esterification of a carboxylic acid functional group. The strategic choice of when to perform each step and which catalyst to employ has profound implications for the overall yield, purity, and sustainability of the process.

Strategic Synthesis Pathways

The assembly of the target molecule can be approached via two primary routes, each with distinct catalytic considerations.

Caption: Primary synthetic routes to 4-biphenylylacetic acid methyl ester.

This guide will dissect the catalytic options for each of these core transformations, providing a comparative analysis of homogeneous, heterogeneous, and enzymatic systems.

Part 1: The Suzuki-Miyaura Coupling – Forging the Biphenyl Core

The formation of the C-C bond between the two phenyl rings is most effectively achieved via the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction.[1] This reaction couples an organoboron species (like phenylboronic acid) with an organohalide (like 4-bromophenylacetic acid) using a palladium catalyst.[2]

Catalytic Mechanism: The Palladium Cycle

The reaction proceeds through a well-defined catalytic cycle involving three key steps: oxidative addition, transmetalation, and reductive elimination.[2][3] The choice of catalyst—whether it operates in the same phase as the reactants (homogeneous) or a different phase (heterogeneous)—is a critical decision point.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.[1][3][4]

Homogeneous vs. Heterogeneous Palladium Catalysts

The debate between using a soluble palladium complex versus a solid-supported one is central to process design.[5][6]

• Homogeneous Catalysts (e.g., Pd(OAc)₂, Pd(PPh₃)₄): These catalysts are soluble in the reaction medium, offering high catalytic activity and mild reaction conditions due to excellent accessibility of the catalytic sites.[7][8] However, this advantage is also their primary drawback. Removing the expensive and toxic palladium catalyst from the final product can be a significant challenge, often requiring costly and complex purification steps.[9]

• Heterogeneous Catalysts (e.g., Pd on Carbon, Pd on Al₂O₃): These catalysts are immobilized on a solid support, which dramatically simplifies post-reaction workup; the catalyst can be removed by simple filtration.[10] This facilitates catalyst recycling and minimizes palladium contamination in the product.[9] The primary debate surrounding these systems is whether the reaction occurs on the catalyst surface or if the solid acts as a "reservoir," leaching soluble palladium species that perform the catalysis in solution.[10][11] Regardless of the precise mechanism, their operational simplicity is a major advantage in industrial settings.

Part 2: The Esterification – From Acid to Ester

Whether performed before or after the Suzuki coupling, the conversion of the carboxylic acid to its methyl ester is a fundamental reaction. Here, the choice of catalyst spans from traditional mineral acids to modern biocatalysts.

Homogeneous Acid Catalysis: The Fischer-Speier Method

The Fischer esterification is a classic, acid-catalyzed reaction between a carboxylic acid and an alcohol.[12] It is an equilibrium process, and strategies to drive the reaction to completion are essential.

• Mechanism: The reaction begins with the protonation of the carbonyl oxygen by a strong acid (like H₂SO₄), which increases the electrophilicity of the carbonyl carbon.[13][14] The alcohol then acts as a nucleophile, attacking the carbonyl carbon. A series of proton transfers follows, leading to the elimination of water and formation of the ester.[15]

Caption: Mechanism of acid-catalyzed (Fischer) esterification.[13][15]

• Catalysts (e.g., H₂SO₄, p-TsOH): Strong mineral acids are highly effective and inexpensive.[16] However, they are corrosive, difficult to separate from the reaction mixture, and generate acidic waste streams, posing environmental concerns.[17]

Heterogeneous Acid Catalysis

To overcome the drawbacks of homogeneous acids, solid acid catalysts have been developed.

• Catalysts (e.g., Acidic Resins, Sulfated Zirconia): These materials possess acidic sites on their surface and function similarly to their homogeneous counterparts.[17] Their key advantage is the ease of separation and reusability.[18][19] They are generally less corrosive and lead to simpler product purification.[20] However, they may require more forcing conditions (e.g., higher temperatures) to achieve reaction rates comparable to strong mineral acids.[21]

Enzymatic Catalysis: The "Green" Alternative

Biocatalysis using enzymes like lipases offers a highly selective and sustainable approach to esterification.[22][23]

• Catalysts (e.g., Candida antarctica Lipase B - CALB): Lipases are highly efficient catalysts that operate under very mild conditions, often at or near room temperature.[24][25] Their high chemo- and regioselectivity means they can catalyze the esterification of a carboxylic acid without affecting other sensitive functional groups in the molecule.[26] This avoids the need for protecting groups, simplifying the overall synthesis. While traditionally limited by their stability in organic solvents and higher cost, modern immobilization techniques (e.g., Novozym 435) have greatly improved their robustness and reusability, making them industrially viable.[27][28]

Head-to-Head Catalyst Performance Summary

The following table provides a comparative overview of the different catalytic systems discussed.

Catalyst Type	Reaction Step	Typical Yield	Reaction Conditions	Reusability	Key Advantages	Key Disadvantages
Homogeneous Pd	Suzuki Coupling	>90%	Mild (RT - 80°C)	No	High activity, broad scope.[7]	Difficult separation, product contamination.[9]
Heterogeneous Pd	Suzuki Coupling	80-95%	Moderate (60-120°C)	Yes	Easy separation, recyclable, low contamination.[10]	Potential for lower activity, leaching.[11]
Homogeneous Acid	Esterification	>90% (with H₂O removal)	Moderate (Reflux)	No	High efficiency, low cost.[16]	Corrosive, difficult separation, waste generation.[17]
Heterogeneous Acid	Esterification	85-98%	Moderate to High Temp.	Yes	Easy separation, recyclable, less corrosive.[18][20]	Can require higher temperatures/longer times.[21]
Enzymatic (Lipase)	Esterification	>95%	Mild (30-60°C)	Yes (immobilized)	High selectivity, mild conditions, "green".[22][24]	Higher initial cost, sensitivity to solvent/temp.[24]

Validated Experimental Protocols

To provide a practical context, we present two detailed, self-validating protocols.

Protocol 1: Two-Step Synthesis via Suzuki Coupling and Fischer Esterification

Step A: Suzuki-Miyaura Coupling to Synthesize 4-Biphenylacetic Acid [29]

• Reactor Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 4-bromophenylacetic acid (1.0 equiv), phenylboronic acid (1.2 equiv), and potassium carbonate (K₂CO₃, 2.0 equiv).

• Solvent Addition: Add a solvent mixture of toluene and water (e.g., 3:1 v/v). The biphasic system is necessary for the reaction.

• Catalyst Addition: Add the palladium catalyst, for example, palladium(II) acetate (Pd(OAc)₂, 1 mol%).

• Reaction: Heat the mixture to 65-80°C and stir vigorously for 12-20 hours. Monitor reaction progress by TLC or LC-MS.

• Workup: After cooling to room temperature, dilute the mixture with water. Acidify with hydrochloric acid (e.g., 2M HCl) until a precipitate forms (pH ~2).

• Isolation: Extract the aqueous layer with an organic solvent like dichloromethane or ethyl acetate. Combine the organic phases, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude 4-biphenylacetic acid.

Step B: Fischer Esterification to Synthesize 4-Biphenylylacetic Acid Methyl Ester [12]

• Reactor Setup: In a round-bottom flask, dissolve the crude 4-biphenylacetic acid from Step A in a large excess of methanol (which acts as both reactant and solvent).

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (H₂SO₄, ~2-5 mol%).

• Reaction: Heat the mixture to reflux (approx. 65°C) for 4-6 hours. The removal of water, a byproduct, can be facilitated by a Dean-Stark apparatus to drive the equilibrium.

• Workup: Cool the reaction mixture and carefully neutralize the excess acid with a saturated solution of sodium bicarbonate.

• Isolation: Remove the methanol under reduced pressure. Extract the resulting aqueous residue with ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude methyl ester.

• Purification: Purify the crude product by column chromatography or recrystallization.

Protocol 2: Green Synthesis via Enzymatic Esterification

This protocol assumes 4-biphenylacetic acid is available as the starting material.

• Reactor Setup: In a flask, dissolve 4-biphenylacetic acid (1.0 equiv) and methanol (1.5-3.0 equiv) in a suitable organic solvent (e.g., toluene or methyl tert-butyl ether - MTBE). The choice of solvent is critical for enzyme activity.[27]

• Catalyst Addition: Add an immobilized lipase, such as Novozym 435 (Candida antarctica Lipase B immobilized on acrylic resin), typically 5-10% by weight of the limiting reactant.

• Water Removal: Add molecular sieves (3Å or 4Å) to the mixture to sequester the water produced during the reaction, which drives the equilibrium towards the ester product.

• Reaction: Stir the suspension at a controlled temperature, typically between 40-60°C. Monitor the reaction progress by TLC or GC. Reactions can take 24-72 hours.

• Catalyst Recovery: Once the reaction is complete, simply filter the reaction mixture to recover the immobilized enzyme. The catalyst can be washed with fresh solvent and reused for subsequent batches.

• Isolation: Evaporate the solvent from the filtrate to obtain the crude 4-biphenylylacetic acid methyl ester, which is often of high purity. Further purification can be performed if necessary.

Conclusion

The optimal catalyst for synthesizing 4-biphenylylacetic acid methyl ester depends heavily on the specific priorities of the project—be it speed, cost, purity, or environmental impact.

• For rapid, lab-scale synthesis where downstream purification is manageable, a homogeneous palladium catalyst for the Suzuki coupling followed by a traditional Fischer esterification offers a time-tested and efficient route.

• For larger-scale or industrial processes where catalyst reusability and minimizing metal contamination are paramount, a heterogeneous palladium catalyst is superior for the coupling step.

• For the esterification step, embracing enzymatic catalysis with an immobilized lipase represents the pinnacle of green chemistry, offering unparalleled selectivity and mild conditions, thereby minimizing waste and simplifying the overall process, especially if other sensitive functional groups are present.

By understanding the causality behind each catalytic system, researchers can make informed decisions that align with their technical and strategic goals, ultimately leading to a more robust and sustainable chemical synthesis.

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Safety & Regulatory Compliance

Navigating the Disposal of 4-Biphenylylacetic Acid Methyl Ester: A Guide for Laboratory Professionals

The procedural guidance herein is grounded in the principles of minimizing exposure risk, preventing environmental contamination, and adhering to regulatory frameworks established by bodies such as the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).

Hazard Assessment and Risk Mitigation

Understanding the potential hazards of 4-Biphenylylacetic acid methyl ester is the first step in ensuring safe handling and disposal. Based on the toxicological data of its parent compound, 4-Biphenylylacetic acid, the methyl ester derivative should be handled with the assumption that it may possess similar hazardous properties.

Inferred Hazard Profile:

Hazard Classification	Description
Acute Oral Toxicity	Potentially toxic if swallowed.
Skin Corrosion/Irritation	May cause skin irritation upon contact.
Serious Eye Damage/Irritation	May cause serious eye irritation.
Specific Target Organ Toxicity	May cause respiratory irritation if inhaled.

This data is extrapolated from the hazard profile of 4-Biphenylylacetic acid and should be treated as a precautionary guideline.

Given these potential hazards, adherence to a stringent set of safety protocols is paramount.

Personal Protective Equipment (PPE)

All personnel handling 4-Biphenylylacetic acid methyl ester must utilize the following PPE to prevent accidental exposure:

• Eye Protection: Chemical safety goggles or a face shield are mandatory.

• Hand Protection: Nitrile gloves are recommended. Ensure gloves are inspected before use and changed frequently.

• Body Protection: A standard laboratory coat must be worn.

• Respiratory Protection: Work should be conducted in a well-ventilated laboratory or under a chemical fume hood to minimize the risk of inhalation.

Step-by-Step Disposal Protocol

The disposal of 4-Biphenylylacetic acid methyl ester must be managed as a controlled process, ensuring the safety of laboratory personnel and compliance with environmental regulations.

Immediate Containment and Segregation

• Waste Collection: All waste containing 4-Biphenylylacetic acid methyl ester, including residual amounts in containers, contaminated PPE, and spill cleanup materials, must be collected in a designated hazardous waste container.

• Container Specification: The waste container must be:

  • Made of a compatible material (e.g., high-density polyethylene).

  • Securely sealed with a screw-top cap to prevent leakage or evaporation.

  • Clearly labeled as "Hazardous Waste" and specify the contents, including the full chemical name: "4-Biphenylylacetic acid methyl ester".

• Segregation: This waste stream should be segregated from other incompatible chemical wastes to prevent hazardous reactions.

Spill Management

In the event of a spill, the following procedure should be enacted immediately:

• Evacuate and Ventilate: Evacuate all non-essential personnel from the immediate area and ensure adequate ventilation.

• Contain the Spill: For liquid spills, use an inert absorbent material such as vermiculite, sand, or commercial sorbent pads to contain the spill. For solid spills, carefully sweep the material to avoid generating dust.

• Collect and Dispose: The absorbent material and any contaminated cleaning supplies should be placed in the designated hazardous waste container.

• Decontaminate: The spill area should be decontaminated with a suitable solvent, and the cleaning materials also disposed of as hazardous waste.

Final Disposal Pathway

Under no circumstances should 4-Biphenylylacetic acid methyl ester be disposed of down the drain or in regular trash.[1] The designated and properly labeled hazardous waste container must be transferred to a licensed hazardous waste disposal contractor.[1] This ensures that the chemical is managed and disposed of in accordance with all local, state, and federal regulations.[2]

Regulatory Framework and Compliance

The management of hazardous waste in a laboratory setting is governed by a comprehensive set of regulations. Key among these are the standards set forth by OSHA's Hazard Communication Standard (29 CFR 1910.1200) and the EPA's Resource Conservation and Recovery Act (RCRA).[3][4]

• OSHA: Requires employers to inform and train employees about the chemical hazards in their workplace.[1][5][6] This includes providing access to Safety Data Sheets (where available) and ensuring proper labeling of all chemical containers.[6][7]

• EPA: The EPA's RCRA establishes the framework for the "cradle-to-grave" management of hazardous waste.[4] This includes guidelines for waste determination, segregation, and proper disposal through licensed facilities.[2][3]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-Biphenylylacetic acid methyl ester.

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Personal protective equipment for handling 4-Biphenylylacetic acid methyl ester

For researchers, scientists, and professionals in drug development, the integrity of your work and your personal safety are paramount. This guide provides essential, immediate safety and logistical information for handling 4-Biphenylylacetic acid methyl ester. The following protocols are designed to be a self-validating system, grounded in established safety principles for handling hazardous chemical compounds.

Hazard Analysis and Core Safety Directives

4-Biphenylacetic acid is classified as a hazardous substance with the following primary concerns:

• Acute Toxicity: Toxic if swallowed, and potentially fatal if it comes into contact with skin or is inhaled.[1]

• Irritation: Causes significant skin and serious eye irritation.[1][2]

• Respiratory Issues: May lead to respiratory irritation.[1][2]

Based on this profile, a stringent approach to personal protective equipment (PPE) and handling protocols is mandatory.

Essential Personal Protective Equipment (PPE)

The selection of appropriate PPE is your first and most critical line of defense. The following table outlines the minimum required PPE for handling 4-Biphenylylacetic acid methyl ester.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles and a face shield	Provides protection against splashes and airborne particles, addressing the risk of serious eye irritation.
Skin Protection	Chemical-resistant gloves (Nitrile or Neoprene) and a fully-buttoned lab coat	Nitrile or neoprene gloves offer good resistance to a range of chemicals. A lab coat is essential to prevent skin contact.
Respiratory Protection	NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates	Given the potential for respiratory irritation and the high toxicity of the parent compound, respiratory protection is crucial, especially when handling the powder form or creating solutions.
Footwear	Closed-toe shoes	Standard laboratory practice to protect against spills.

Operational Workflow for Safe Handling

The following diagram and step-by-step protocol outline a safe and efficient workflow for handling 4-Biphenylylacetic acid methyl ester. Adherence to this process is critical to minimize exposure risk.

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